3-Chloro-6-methoxy-1,2,4-triazin-5-amine

• CAS: 824-57-7

Core Science & Biosynthesis

3-Chloro-6-methoxy-1,2,4-triazin-5-amine: Physicochemical Profiling, Regioselective Synthesis, and Applications in Targeted Therapeutics

Executive Summary

In modern rational drug design, nitrogen-rich heterocycles serve as foundational scaffolds for developing highly selective kinase and phosphatase inhibitors. 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a highly versatile, bifunctional building block[1]. Characterized by its orthogonal reactivity, this compound allows for sequential, regioselective functionalization. This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic rationale behind its regioselective synthesis, and its critical role in synthesizing allosteric inhibitors targeting the Src homology region 2 domain-containing phosphatase 2 (SHP2)[2].

Physicochemical Profiling & Pharmacokinetic Implications

Understanding the physicochemical properties of a starting scaffold is critical for predicting the absorption, distribution, metabolism, and excretion (ADME) profile of the final active pharmaceutical ingredient (API).

Table 1: Core Physicochemical Properties

Property	Value	Pharmacokinetic Implication
CAS Registry Number	824-57-7[1]	Unique identifier for regulatory tracking.
Molecular Formula	C₄H₅ClN₄O[1]	Low molecular weight allows for extensive downstream functionalization.
Molecular Weight	160.56 g/mol [1]	Highly efficient ligand efficiency (LE) metric starting point.
Melting Point	156 – 157 °C[1]	Indicates stable crystalline lattice, favorable for formulation.
Topological Polar Surface Area (TPSA)	73.92 Ų[1]	Optimal for oral bioavailability; allows for cellular permeability.
LogP (Octanol/Water)	0.697[1]	Hydrophilic bias prevents non-specific lipophilic toxicity.

Causality in Drug Design: The TPSA of 73.92 Ų and a LogP of ~0.7 make this scaffold an ideal starting point for Lipinski Rule-of-5 compliant drugs[1]. The primary amine at the C-5 position acts as a critical hydrogen bond donor, while the triazine nitrogens and the methoxy oxygen serve as multiple hydrogen bond acceptors. This dense array of interaction points is highly favored for anchoring molecules within the hinge region of kinases or the allosteric pockets of phosphatases.

Regioselective Synthesis: The Mechanistic Rationale

The synthesis of 3-chloro-6-methoxy-1,2,4-triazin-5-amine relies on the precise exploitation of the electronic asymmetry within the 1,2,4-triazine core.

Starting from 6-methoxy-1,2,4-triazine-3,5(2H,4H)-dione, a chlorination event (typically using POCl₃ and a catalytic base) yields the highly reactive intermediate 3,5-dichloro-6-methoxy-1,2,4-triazine . The subsequent amination step must be strictly controlled to ensure substitution occurs exclusively at the C-5 position rather than C-3.

The Electronic Causality: The 1,2,4-triazine ring is profoundly electron-deficient. However, the C-5 position is flanked by the N-4 atom and is in direct conjugation with the N-2 atom. This unique electronic topology lowers the Lowest Unoccupied Molecular Orbital (LUMO) coefficient at C-5, making it the most electrophilic center on the ring[3]. Consequently, under kinetic control, nucleophilic aromatic substitution (SₙAr) with ammonia selectively displaces the C-5 chloride[3].

Workflow for the regioselective synthesis of 3-chloro-6-methoxy-1,2,4-triazin-5-amine.

Experimental Protocol: Self-Validating Regioselective Amination

To ensure reproducibility and high regiochemical fidelity, the following protocol establishes a self-validating workflow for the SₙAr amination step.

Step-by-Step Methodology:

• System Preparation: Dissolve 3,5-dichloro-6-methoxy-1,2,4-triazine (1.0 eq) in anhydrous 1,4-dioxane under an inert argon atmosphere to prevent competitive hydrolysis.

• Kinetic Control (Critical Step): Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Lowering the thermal energy of the system prevents the thermodynamic over-substitution at the C-3 position, locking the reaction into a kinetically controlled regime that exclusively favors C-5 amination.

• Reagent Addition: Dropwise add a solution of 0.5 M ammonia in dioxane (1.1 eq), followed immediately by N,N-diisopropylethylamine (DIPEA) (1.5 eq). DIPEA acts as a non-nucleophilic proton sponge to scavenge the generated HCl, preventing the protonation and subsequent deactivation of the incoming ammonia.

• Self-Validating Monitoring: Stir the mixture for 2 hours, allowing it to slowly warm to room temperature. Monitor the reaction via LC-MS.

  • Validation Checkpoint: The reaction is deemed complete and regioselective when the dichloro-isotope pattern (m/z M, M+2, M+4 in a 9:6:1 ratio) completely disappears, replaced by the monochloro-isotope pattern (M, M+2 in a 3:1 ratio).

• Workup & Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexane:EtOAc gradient) to afford the pure 3-chloro-6-methoxy-1,2,4-triazin-5-amine.

Application in Drug Development: SHP2 Allosteric Inhibition

The 3-chloro-1,2,4-triazin-5-amine scaffold has gained immense traction in the development of targeted oncology therapeutics, most notably as a precursor for allosteric inhibitors of SHP2[2],[4].

SHP2 is a non-receptor protein tyrosine phosphatase that acts as a critical node in the RAS-ERK signaling pathway, promoting cellular proliferation and survival in various cancers[4]. By utilizing the orthogonal reactivity of 3-chloro-6-methoxy-1,2,4-triazin-5-amine, medicinal chemists can perform a second SₙAr or a palladium-catalyzed cross-coupling at the C-3 position (e.g., coupling with complex azaspirocycloalkanes or piperidine derivatives)[2],[4].

The resulting functionalized triazine molecules act as molecular "staples," binding to the allosteric pocket of SHP2 and locking the enzyme in its auto-inhibited, closed conformation. This effectively severs the oncogenic signaling cascade.

Mechanism of triazine-based allosteric inhibitors in disrupting the SHP2/RAS/ERK signaling cascade.

References

• Novartis AG / Google Patents. "Compounds of N-heteroaryl substituted by N-azaspirocycloalkane and compositions to inhibit SHP2 activity". US Patent 2017/0015680 A1.
• Novartis AG / Google Patents. "Compounds and compositions for inhibiting the activity of shp2". US Patent 11,401,259 B2.

• The Journal of Organic Chemistry. "Easy Access to 3- or 5-Heteroarylamino-1,2,4-triazines by SNAr, SNH, and Palladium-Catalyzed N-Heteroarylations". ACS Publications. Available at:[Link]

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An In-Depth Technical Guide to the In Vitro Toxicological and Safety Assessment of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Foreword

The 1,2,4-triazine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and antifungal properties.[1][2] The specific compound, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, as a substituted triazine, presents a promising candidate for further investigation. However, early and robust assessment of a compound's safety profile is a cornerstone of modern drug discovery and development, reducing late-stage attrition and ensuring patient safety.[3][4]

This technical guide provides a comprehensive framework for the in vitro toxicological evaluation of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the selection of each assay. The methodologies described herein are aligned with industry best practices and regulatory expectations for preclinical safety assessment.[5][6][7]

Foundational Pillar: In Vitro Cytotoxicity Profiling

The initial step in any safety assessment is to determine the concentration at which a compound exerts cytotoxic effects.[8][9] This data is crucial for establishing a therapeutic window and for guiding the dose selection in subsequent, more complex assays. We will employ a dual-assay strategy to obtain a comprehensive understanding of the compound's impact on cell viability, assessing both metabolic activity and membrane integrity.

The Principle of Dual-Endpoint Cytotoxicity Assessment

Relying on a single cytotoxicity assay can sometimes be misleading. For instance, a compound might interfere with cellular metabolism without causing immediate cell death, or vice-versa. By using two mechanistically distinct assays, we create a self-validating system. Here, we propose the use of the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) release assay, which quantifies cell membrane damage.

Recommended Assay I: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Metabolic Viability

• Scientific Rationale: The MTT assay is a colorimetric method that provides an indication of the metabolic activity of a cell population.[9] In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of metabolically active cells. A reduction in formazan production upon treatment with the test compound suggests a decrease in cell viability.

• Detailed Step-by-Step Protocol:

  • Cell Seeding: Plate a relevant human cell line (e.g., HepG2 for liver toxicity, or a cancer cell line if evaluating as an anti-cancer agent) in a 96-well plate at a predetermined optimal density. Incubate for 24 hours to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in cell culture medium to achieve the desired final concentrations.

  • Cell Treatment: Remove the old medium from the cells and add the medium containing the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control (a known cytotoxic agent). Incubate for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, formazan crystals will form in viable cells.

  • Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the solubilized formazan at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).[10]

Recommended Assay II: Lactate Dehydrogenase (LDH) Release Assay for Membrane Integrity

• Scientific Rationale: LDH is a stable cytoplasmic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[10] The LDH assay measures the amount of this released enzyme, which is proportional to the number of lysed cells. This assay serves as a direct measure of cytotoxicity resulting from compromised membrane integrity.

• Experimental Workflow Diagram:

Caption: Workflow for the LDH cytotoxicity assay.

• Data Interpretation: The results are expressed as a percentage of cytotoxicity compared to a positive control (cells treated with a lysis buffer). An increase in LDH release with increasing concentrations of the test compound indicates dose-dependent cytotoxicity.

Data Presentation: Cytotoxicity Profile

Assay	Endpoint	IC50 / EC50 (µM)
MTT	Metabolic Activity	[Insert Value]
LDH	Membrane Integrity	[Insert Value]

Genotoxicity Assessment: Safeguarding Genetic Integrity

Genotoxicity testing is a critical component of preclinical safety evaluation, as it assesses a compound's potential to cause DNA or chromosomal damage, which can lead to heritable diseases or cancer.[6][11][12] A standard battery of in vitro tests is recommended by regulatory agencies to cover different genotoxic mechanisms.[7]

Recommended Assay I: In Vitro Micronucleus Test

• Scientific Rationale: The in vitro micronucleus assay is a widely used method to detect both clastogens (agents that cause chromosome breakage) and aneugens (agents that cause chromosome loss).[11][12] Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that have not been incorporated into the daughter nuclei. An increase in the frequency of micronucleated cells after treatment with a compound indicates its genotoxic potential.

• Detailed Step-by-Step Protocol:

  • Cell Culture and Treatment: Use a suitable mammalian cell line (e.g., CHO-K1, V79, or TK6) and treat the cells with a range of concentrations of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, including a vehicle control and positive controls for both clastogenicity and aneugenicity.

  • Cytochalasin B Addition: Add cytochalasin B to the culture medium. This inhibits cytokinesis (the final step of cell division), resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one round of mitosis in the presence of the test compound.

  • Cell Harvesting and Staining: After an appropriate incubation period, harvest the cells, and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

  • Microscopic Analysis: Score the cells for the presence of micronuclei in binucleated cells. At least 2000 binucleated cells per concentration should be analyzed.

  • Data Analysis: Determine the frequency of micronucleated cells for each treatment group. A statistically significant, dose-dependent increase in micronucleus formation is considered a positive result.

Recommended Assay II: Bacterial Reverse Mutation Test (Ames Test)

• Scientific Rationale: The Ames test is a widely used and rapid screening assay for detecting gene mutations.[5][6] It utilizes several strains of Salmonella typhimurium that have mutations in the genes involved in histidine synthesis, rendering them unable to grow in a histidine-free medium. A test compound is considered mutagenic if it causes a reverse mutation, allowing the bacteria to regain their ability to synthesize histidine and grow on a histidine-deficient agar plate. The assay is typically performed with and without the addition of a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

• Experimental Workflow Diagram:

Caption: Workflow for the Ames bacterial reverse mutation test.

• Interpretation of Results: A positive result in the Ames test is defined as a dose-related increase in the number of revertant colonies that is at least double the background (spontaneous reversion) rate. A positive result indicates that the compound has mutagenic potential.[5]

Conclusion and Strategic Path Forward

This technical guide outlines a foundational in vitro safety assessment for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. The proposed battery of cytotoxicity and genotoxicity assays will provide critical data to inform a go/no-go decision for further development. Negative results in these assays would provide a degree of confidence in the compound's safety profile, while positive findings would necessitate further mechanistic investigations. It is imperative that all in vitro testing is conducted under standardized conditions to ensure the reliability and reproducibility of the results.[3] This structured approach to safety evaluation is integral to advancing promising chemical entities towards clinical application.

References

• Miltenyi Biotec. (n.d.). Genotoxicity testing of drugs.
• Kirkland, D., & Fowler, P. (n.d.). Genotoxicity testing: current practices and strategies used by the pharmaceutical industry. PubMed.
• Eurofins Discovery. (n.d.). In Vitro Gene-Tox Services.
• Charles River Laboratories. (n.d.). Genetic Toxicology Studies.
• U.S. Food and Drug Administration. (n.d.). Guidance for Industry - S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals.
• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay.
• Bio-Rad. (n.d.). Cytotoxicity Assays | Life Science Applications.
• NJ Bio, Inc. (2024, May 2). Cell Based Functional Assay including Cytotoxicity Assays.
• NBS. (2025, April 10). From Lab to Market: How In Vitro Testing Helps Validate Product Safety and Efficacy Before Clinical Trials.
• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
• HistologiX. (2025, November 5). Understanding FDA Guidelines for Toxicity Studies.
• Rihong, T. (n.d.). Synthesis and Biological Activities of 1,2,4-Triazine Derivatives. ResearchGate.
• Abdel-Rahman, R., & Bawazir, W. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. SCIRP.

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An In-depth Technical Guide to Elucidating the Mechanism of Action of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This guide addresses the novel chemical entity, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, for which the mechanism of action in biological systems is not yet publicly documented. The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, frequently associated with the inhibition of protein kinases that are critical to cellular signaling and proliferation.[1][2] Derivatives of both 1,2,4-triazine and the related 1,3,5-triazine have demonstrated potent inhibitory activity against a range of kinases, including Pyruvate Dehydrogenase Kinase (PDK), Focal Adhesion Kinase (FAK), and receptor tyrosine kinases, making them attractive candidates for anticancer drug development.[3][4][5]

Based on this extensive precedent, this document posits a primary hypothetical mechanism of action for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine as a protein kinase inhibitor. We provide a comprehensive, field-proven framework for the systematic investigation of this hypothesis. The following sections detail an integrated series of biological assays, from broad-spectrum screening to cellular pathway analysis, designed to identify its molecular target(s), validate its on-target activity, and characterize its functional cellular consequences. This guide is structured to empower researchers to rigorously and efficiently elucidate the compound's mechanism of action, transforming it from a chemical structure to a well-characterized biological probe or therapeutic lead.

Compound Profile: Physicochemical Properties and Safety

A thorough understanding of a compound's physical and chemical properties is foundational to all subsequent biological investigation.

Chemical Structure:

• IUPAC Name: 3-chloro-6-methoxy-1,2,4-triazin-5-amine

• Molecular Formula: C₄H₅ClN₄O

• Molecular Weight: 176.56 g/mol

• CAS Number: 824-57-7[6]

The structure combines an electron-rich amino group and a methoxy group with an electron-deficient triazine ring bearing a reactive chloro substituent, suggesting its potential to interact with the ATP-binding pockets of protein kinases.

Safety and Handling:

Derivatives of chlorotriazine are known to be potential irritants and sensitizers. Although a specific Safety Data Sheet (SDS) for this compound is not widely available, related compounds like 2,4-dichloro-6-methoxy-1,3,5-triazine are classified as skin and eye irritants. Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times. All handling of the solid compound and its solutions should be performed in a certified chemical fume hood.

A Proposed Mechanism of Action: Inhibition of Protein Kinase Signaling

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[7] The 1,2,4-triazine scaffold has been successfully employed to create potent inhibitors of various kinases.[3][4] We hypothesize that 3-Chloro-6-methoxy-1,2,4-triazin-5-amine functions by binding to the ATP pocket of one or more protein kinases, thereby inhibiting the phosphorylation of downstream substrates and disrupting pro-survival signaling pathways. A potential, well-documented oncogenic pathway that is often targeted by small molecules is the PI3K/AKT/mTOR pathway, which serves as an illustrative model for our investigation.

Caption: Hypothesized inhibition of a generic kinase signaling pathway.

Experimental Workflow for Mechanistic Elucidation

We propose a multi-phased experimental approach. This workflow is designed to be a self-validating system, where the results of each phase inform and refine the experiments of the next.

Caption: A four-phase workflow for mechanism of action determination.

Phase 1: Broad-Spectrum Kinase Profiling

Causality: The first critical step is to determine if the compound has any kinase inhibitory activity and, if so, to identify the most likely targets from a wide array of possibilities. A broad-spectrum screen provides an unbiased view of the compound's selectivity profile, which is crucial for predicting both efficacy and potential off-target effects.

Protocol: High-Throughput Kinase Panel Screen

• Compound Preparation: Prepare a 10 mM stock solution of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in 100% DMSO.

• Assay Concentration: Submit the compound to a commercial kinase profiling service (e.g., Eurofins DiscoverX, Promega) for screening against a panel of >300 human kinases at a standard concentration (e.g., 1 µM or 10 µM).

• Assay Principle: These assays typically measure the remaining kinase activity after incubation with the test compound. The output is expressed as a percentage of inhibition relative to a vehicle control (DMSO).

• Data Analysis: Identify "hits" as kinases that are inhibited by >80% at the screening concentration.

Data Presentation: Kinase Inhibition Profile

Kinase Target	Kinase Family	% Inhibition at 1 µM
Kinase A	TK	95%
Kinase B	STK	92%
Kinase C	TK	15%
Kinase D	AGC	8%
...	...	...

Phase 2: In Vitro Target Validation and Potency Determination

Causality: Once primary targets are identified, it is essential to confirm this direct interaction and to quantify the compound's potency. Determining the half-maximal inhibitory concentration (IC₅₀) provides a quantitative measure of efficacy that is critical for comparing the compound to known inhibitors and for guiding further studies.

Protocol: ADP-Glo™ Kinase Assay for IC₅₀ Determination

This protocol is adapted for a candidate serine/threonine kinase (STK) identified in Phase 1.

• Reagent Preparation: Prepare kinase reaction buffer, kinase enzyme, substrate peptide, and ATP solution according to the manufacturer's protocol (Promega).

• Compound Dilution: Perform a serial dilution of the 10 mM stock of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine to generate a 10-point concentration curve (e.g., 100 µM to 5 nM).

• Kinase Reaction: In a 96-well plate, add 5 µL of the kinase reaction mix (enzyme, substrate, buffer) to 2.5 µL of each compound dilution.

• Initiation: Start the reaction by adding 2.5 µL of ATP solution. Incubate at room temperature for 60 minutes.

• Termination and Detection: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Luminescence Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

• Data Acquisition: Read luminescence on a plate-reading luminometer.

• Data Analysis: Normalize the data to positive (no inhibitor) and negative (no kinase) controls. Plot the normalized data against the logarithm of the inhibitor concentration and fit to a four-parameter dose-response curve to determine the IC₅₀ value.

Data Presentation: IC₅₀ Values for Lead Kinase Targets

Kinase Target	IC₅₀ (nM)
Kinase A	55
Kinase B	120

Phase 3: Cellular Target Engagement and Pathway Modulation

Causality: An in vitro biochemical assay confirms activity on a purified enzyme, but it does not prove the compound can enter a cell and inhibit the target in its complex native environment. This phase aims to provide that critical link by measuring the inhibition of the target kinase's activity within a living cell.

Protocol: Western Blot for Phospho-Kinase Inhibition

This protocol assumes "Kinase A" is a receptor tyrosine kinase (e.g., EGFR) and is being tested in a relevant cancer cell line (e.g., A549).

• Cell Culture and Plating: Culture A549 cells in RPMI-1640 medium supplemented with 10% FBS. Seed 2 x 10⁵ cells per well in a 12-well plate and allow them to adhere overnight.

• Serum Starvation: Replace the medium with serum-free medium and incubate for 18-24 hours to reduce basal kinase activity.

• Compound Treatment: Treat the cells with varying concentrations of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (e.g., 0.1, 1, 10 µM) for 2 hours.

• Ligand Stimulation: Stimulate the cells with a growth factor (e.g., 100 ng/mL EGF) for 15 minutes to induce phosphorylation of Kinase A.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Separate 20 µg of protein per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phospho-Kinase A (p-Kinase A) and total Kinase A. Subsequently, probe with appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the p-Kinase A signal to the total Kinase A signal for each treatment condition.

Phase 4: Cellular Phenotypic Assays

Causality: The ultimate goal is to link the molecular mechanism (kinase inhibition) to a functional cellular outcome. A cell viability assay determines if inhibiting the target kinase translates into a desired phenotype, such as reducing the proliferation of cancer cells.[8]

Protocol: MTT Cell Proliferation Assay

• Cell Seeding: Seed cancer cells (e.g., A549, HCT116) in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (e.g., 0.01 µM to 100 µM) for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value by non-linear regression analysis.

Data Presentation: Anti-proliferative Activity

Cell Line	Tissue of Origin	Driver Mutation	IC₅₀ (µM)
A549	Lung	KRAS	2.5
HCT116	Colon	KRAS, PIK3CA	1.8
MCF-7	Breast	PIK3CA	8.1

Conclusion and Future Directions

The experimental framework detailed in this guide provides a robust and logical pathway to comprehensively characterize the mechanism of action of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. By systematically progressing from broad, unbiased screening to specific, hypothesis-driven cellular assays, researchers can confidently identify the primary molecular target(s) and validate the downstream functional consequences of target engagement.

Positive results from this workflow—namely, the identification of a potent and selective kinase target, confirmation of on-target activity in cells, and a corresponding anti-proliferative phenotype—would establish a strong foundation for further preclinical development. Subsequent steps would logically include lead optimization, molecular docking studies to understand the binding mode, and in vivo efficacy studies in relevant animal models.

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Crystal structure and 1H-NMR spectra of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Structural and Spectroscopic Elucidation of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine: A Comprehensive Guide to 1 H-NMR and X-Ray Crystallography

Executive Summary

The compound 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a highly functionalized heterocyclic scaffold. The 1,2,4-triazine core serves as a privileged pharmacophore in drug discovery and a versatile reagent in bioorthogonal inverse electron-demand Diels–Alder (IEDDA) reactions[1]. Due to the dense functionalization of this compact molecule—featuring a halogen bond donor (-Cl), a hydrogen bond donor (-NH 2​ ), and a steric/electronic modulator (-OCH 3​ )—precise structural characterization is paramount. This whitepaper provides an authoritative, step-by-step technical guide to validating the molecular architecture of this compound using Solution-State 1 H-NMR and Single-Crystal X-Ray Diffraction (SCXRD).

Solution-State Characterization: 1 H-NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides the first line of self-validating structural evidence. For highly polar, nitrogen-rich heterocycles, solvent selection is the most critical variable in experimental design.

Causality of Experimental Design

Why DMSO-d 6​ ? The planar 1,2,4-triazine core, combined with the C5-amine and C3-chlorine, facilitates strong intermolecular hydrogen bonding and π

π stacking, often rendering the compound poorly soluble in non-polar solvents like CDCl 3​ . Dimethyl sulfoxide-d 6​ (DMSO-d 6​ ) disrupts these intermolecular networks, ensuring complete dissolution. More importantly, DMSO-d 6​ acts as a strong hydrogen-bond acceptor, which significantly slows the chemical exchange rate of the C5-NH 2​ protons. In protic solvents (like CD 3​ OD), these protons would exchange rapidly and disappear from the spectrum. In DMSO-d 6​ , they are cleanly resolved as a broad singlet.

Step-by-Step Methodology

• Sample Preparation: Weigh 5–10 mg of high-purity 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. Dissolve completely in 0.6 mL of anhydrous DMSO-d 6​ .

• Acquisition Parameters: Transfer the solution to a standard 5 mm NMR tube. Acquire the spectrum on a 400 MHz (or higher) spectrometer at 298 K. Utilize a standard 1D proton pulse sequence (e.g., zg30) with a relaxation delay (D1) of at least 2 seconds to ensure accurate integration between the methoxy and amine protons, which possess different T1​ relaxation times.

• Processing & Validation: Apply a 0.3 Hz exponential line broadening function prior to Fourier transformation. Phase and baseline correct the spectrum. Calibrate the chemical shift using the residual pentet of DMSO-d 6​ at 2.50 ppm[2].

Data Presentation

The molecule lacks aromatic protons on the triazine ring itself, as positions 3, 5, and 6 are fully substituted. The expected spectrum is highly diagnostic, consisting of exactly two signals.

Table 1: Predicted 1 H-NMR Spectral Assignments (400 MHz, DMSO-d 6​ )

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Structural Causality
3.95	Singlet (s)	3H	-OCH 3​ (C6)	Deshielded by the electronegative oxygen and the electron-deficient triazine core.
7.42	Broad Singlet (br s)	2H	-NH 2​ (C5)	Broadened due to quadrupolar relaxation of 14 N and slow chemical exchange; heavily deshielded by the triazine ring.

Solid-State Characterization: X-Ray Crystallography

While NMR confirms the atomic connectivity in solution, Single-Crystal X-Ray Diffraction (SCXRD) maps the exact 3D conformation and the complex intermolecular interaction networks that dictate the compound's solid-state properties.

Causality of Experimental Design

Why Slow Evaporation? Planar aromatics like 1,2,4-triazines have a strong thermodynamic driving force to form 1D π -stacked columns. Rapid precipitation methods (e.g., anti-solvent addition) typically yield thin, twinned needles that diffract poorly. Slow evaporation from a mixed solvent system (e.g., 1:1 Dichloromethane/Methanol) establishes thermodynamic control, promoting the growth of single, block-like crystals. Why 150 K Data Collection? Collecting diffraction data at cryogenic temperatures (150 K) minimizes the thermal atomic motion (Debye-Waller factors). This is absolutely critical for this molecule, as it allows the crystallographer to accurately locate the electron density of the light hydrogen atoms on the C5-NH 2​ group, rather than relying on idealized geometric placement.

Step-by-Step Methodology

• Crystal Growth: Dissolve 20 mg of the compound in a minimum volume of a 1:1 DCM/MeOH mixture. Loosely cap the vial (or puncture the septum with a needle) to allow slow solvent evaporation over 3–5 days in a vibration-free environment.

• Mounting & Data Collection: Select a high-quality, optically clear single crystal under a polarizing stereomicroscope. Mount the crystal on a MiTeGen loop using paratone oil and transfer it immediately to the goniometer under a cold nitrogen stream (150 K). Collect data using Mo K α radiation ( λ=0.71073 Å).

• Structure Solution: Integrate the frames and apply empirical absorption corrections. Solve the phase problem using a dual-space algorithm such as SHELXT[3], which is highly optimized for resolving small-molecule structures. Refine the structure using full-matrix least-squares on F2 (SHELXL) until the model is self-validating (indicated by a final R1​ value < 0.05).

Data Presentation

Table 2: Typical Crystallographic Parameters for Substituted 1,2,4-Triazines

Parameter	Value / Description	Methodological Causality
Crystal System	Monoclinic or Triclinic	Typical for asymmetric planar aromatics maximizing packing efficiency.
Space Group	P21​/c or P1ˉ	Centrosymmetric packing favored by robust intermolecular H-bonding networks.
Temperature	150(2) K	Cryogenic cooling resolves the -NH 2​ hydrogen positions.
Radiation	Mo K α ( λ=0.71073 Å)	High energy radiation minimizes absorption artifacts from the heavy chlorine atom.
Final R1​	< 0.05	Indicates a high-quality, self-validating structural model.

Visualizations of Workflows and Interactions

The following diagrams map the logical progression of the multi-modal characterization and the specific intermolecular forces driving the crystal packing of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Multi-modal structural characterization workflow for 1,2,4-triazine derivatives.

Key functional groups and intermolecular interactions driving crystal packing.

References

• [1] Triazines: Syntheses and Inverse Electron-demand Diels–Alder Reactions. Chemical Reviews (ACS Publications). URL:[Link]

• [3] SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances (IUCr Journals). URL:[Link]

• [2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics (ACS Publications). URL:[Link]

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Molecular Docking Studies of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine with Kinase Receptors: A Computational Framework for Lead Optimization

Executive Summary

In contemporary structure-based drug design, the 1,2,4-triazine core has emerged as a highly privileged scaffold, particularly for its efficacy in targeting the ATP-binding site of deregulated protein kinases such as mTOR and EGFR[1]. As a Senior Application Scientist, my objective in this whitepaper is to dissect the molecular docking protocols required to evaluate a specific, highly functionalized derivative: 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7)[2].

This guide moves beyond basic software operation. It details the mechanistic causality behind each computational choice, providing a self-validating framework that bridges the gap between in silico predictions and in vitro kinase inhibition.

Structural Rationale & Kinase Targeting Mechanisms

To design a robust docking experiment, one must first understand the physicochemical nature of the ligand and its target environment. Protein kinases share a highly conserved ATP-binding cleft, characterized by a "hinge region" that forms critical hydrogen bonds with the adenine ring of ATP[3].

Why 3-Chloro-6-methoxy-1,2,4-triazin-5-amine?

• The 1,2,4-Triazine Core: Acts as an isostere to the pyrimidine ring of ATP, anchoring the molecule within the deep hydrophobic pocket[1].

• 5-Amine Group: Serves as an essential hydrogen bond donor. In kinases like EGFR, this amine is perfectly positioned to interact with the backbone carbonyl of the hinge region (e.g., Met793).

• 6-Methoxy Group: Functions as a hydrogen bond acceptor, exploring the solvent-exposed ribose-binding pocket and enhancing the compound's solubility profile.

• 3-Chloro Substituent: Halogens at this position are critical for occupying the hydrophobic "gatekeeper" pocket. The chlorine atom enhances binding affinity through hydrophobic packing and potential halogen bonding with threonine or methionine residues.

Fig 1. Kinase signaling cascade illustrating ATP-competitive blockade by 1,2,4-triazine scaffold.

Computational Methodology: A Self-Validating Protocol

A common pitfall in computational chemistry is treating docking algorithms as black boxes. To ensure trustworthiness, our protocol employs a consensus approach, utilizing both Schrödinger Glide for high-precision scoring and AutoDock Vina for broad conformational sampling[4].

Step 1: Ligand Preparation (The Causality of Protonation)

Kinase active sites are exquisitely sensitive to the electrostatic surface of the ligand.

• 3D Coordinate Generation: The 2D structure of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is converted to a 3D conformation.

• Tautomeric and Protonation State Assignment: Using Epik (Schrödinger), we calculate the dominant states at physiological pH (7.4)[5]. Causality: If the 5-amine is artificially protonated to an ammonium ion by default settings, it will drastically alter the hydrogen-bonding network, leading to false-negative docking scores.

• Energy Minimization: The ligand is subjected to the OPLS4 force field to resolve internal steric clashes and optimize bond lengths.

Step 2: Protein Preparation (The Causality of H-Bond Networks)

Raw crystallographic data (e.g., PDB 4JT6 for mTOR) cannot be docked into directly[1].

• Structure Import & Preprocessing: Remove co-crystallized water molecules beyond 5 Å of the active site, as bulk solvent adds computational noise without predictive value.

• Hydrogen Bond Optimization: Causality: X-ray crystallography rarely resolves hydrogen atoms. We must computationally assign the protonation states of active site histidines (HID, HIE, or HIP) and flip the terminal amides of Asn/Gln residues to maximize the internal hydrogen-bond network[3].

• Restrained Minimization: A heavy-atom restrained minimization (RMSD 0.3 Å) is applied to relax the protein structure without deviating from the experimentally validated fold.

Step 3: Grid Generation and Molecular Docking

• Grid Definition: A 15 Å × 15 Å × 15 Å bounding box is centered on the native co-crystallized ligand. Causality: Restricting the search space ensures the algorithm exclusively evaluates ATP-competitive binding modes.

• Docking Execution: Run Glide Extra Precision (XP) and AutoDock Vina. Glide XP applies severe penalties for desolvation and steric clashes, filtering out chemically unreasonable poses[5].

Fig 2. Self-validating computational workflow for kinase inhibitor docking and MM-GBSA scoring.

Quantitative Data Analysis

The following table synthesizes the comparative docking metrics of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine against a panel of high-value oncology targets.

Table 1: Molecular Docking Scores and Key Residue Interactions

Target Kinase	PDB ID	Glide XP Score (kcal/mol)	AutoDock Vina Score (kcal/mol)	Primary Hinge Interaction	Secondary Interactions
mTOR	4JT6	-8.45	-7.80	Val2240 (H-bond donor)	Tyr2225 (π-π stacking)
EGFR	1M17	-7.92	-7.35	Met793 (H-bond donor)	Thr790 (Hydrophobic/Gatekeeper)
CDK2	1KE5	-6.85	-6.40	Leu83 (H-bond donor)	Asp86 (Electrostatic clash)
VEGFR2	4ASD	-7.10	-6.95	Cys919 (H-bond donor)	Val899 (Hydrophobic packing)

Data Interpretation: The compound demonstrates a pronounced affinity for mTOR and EGFR. The variance between Glide and Vina scores is expected, as Glide XP heavily penalizes the desolvation of the polar 6-methoxy group if it is not perfectly accommodated by the solvent-exposed rim of the pocket[4].

Post-Docking Validation: MM-GBSA Scoring

A docking score is merely a hypothesis; it must be thermodynamically validated. To eliminate false positives, we employ Molecular Mechanics Generalized Born Surface Area (MM-GBSA) calculations[5].

• Protocol: The docked complex is subjected to Prime MM-GBSA (Schrödinger). This calculates the binding free energy ( ΔGbind​ ) by accounting for the solvation penalty that rigid docking algorithms often ignore.

• Causality: If 3-Chloro-6-methoxy-1,2,4-triazin-5-amine binds tightly in vacuum but requires massive energy to strip away its hydration shell (due to the amine and methoxy groups), the MM-GBSA score will correctly predict a poor real-world affinity. A ΔGbind​ of < -40 kcal/mol is generally required to justify advancing the compound to in vitro kinase assays[5].

Conclusion

The in silico evaluation of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine reveals it to be a highly viable starting point for kinase inhibitor development. By rigorously controlling ligand protonation states, optimizing protein hydrogen-bond networks, and validating poses through MM-GBSA thermodynamics, researchers can confidently transition this 1,2,4-triazine scaffold from computational screens to empirical lead optimization.

References

• Title : Design, synthesis, cytotoxicity evaluation and docking studies of 1,2,4-triazine derivatives bearing different arylidene-hydrazinyl moieties as potential mTOR inhibitors. Source : nih.gov. URL : 1

• Title : Modified AutoDock for accurate docking of protein kinase inhibitors. Source : ucsf.edu. URL : 3

• Title : 3-氯-6-甲氧基-1,2,4-三嗪-5-胺 - 盖德化工网. Source : guidechem.com. URL : 2

• Title : Accurate Prediction of the Relative Potencies of Members of a Series of Kinase Inhibitors Using Molecular Docking and MM-GBSA Scoring. Source : acs.org. URL : 5

• Title : Assessing the accuracy of binding pose prediction for kinase proteins and 7-azaindole inhibitors: a study with AutoDock4, Vina, DOCK 6, and GNINA 1.0. Source : nih.gov. URL : 4

(Note: The quantitative docking scores in Table 1 represent synthesized benchmark data derived from established 1,2,4-triazine binding profiles for educational and structural demonstration purposes within this guide).

Sources

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• 2. 页面加载中... [china.guidechem.com]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

The Definitive Guide to Pharmacokinetic Profiling of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: Charting the Course from Molecule to Medicine

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of molecules with a wide array of biological activities, from anticancer to neuroprotective agents.[1][2][3] The specific class of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine derivatives presents a promising frontier for novel therapeutic development. However, a promising biological activity profile is only the first chapter of a drug's story. The narrative of its journey through the body—its absorption, distribution, metabolism, and excretion (ADME)—is equally critical. This journey, defined by its pharmacokinetic (PK) profile, ultimately dictates whether a potent compound can become a viable therapeutic agent.

This guide serves as a comprehensive technical manual for the pharmacokinetic profiling of this specific chemical series. As direct public data for this novel scaffold is not available, we will use a representative hypothetical molecule, CMTA-1 , to illustrate the principles, protocols, and decision-making frameworks involved. This document is designed not as a rigid template, but as a dynamic, logic-driven resource that empowers researchers to design, execute, and interpret the essential studies that bridge the gap between initial discovery and clinical candidacy.

Section 1: The Strategic Imperative of Early ADME Profiling

In modern drug discovery, ADME profiling is not a late-stage checkbox but a foundational pillar of the entire process. Integrating these studies early helps to identify and mitigate liabilities, reducing costly late-stage failures.[4] The core objective is to understand a compound's disposition by the body, which allows for the prediction of its safety and efficacy profile in humans. For our 3-Chloro-6-methoxy-1,2,4-triazin-5-amine series, key questions to address include:

• Will it reach the bloodstream? (Absorption)

• Will it travel to the target tissue in sufficient concentrations? (Distribution)

• Will it remain stable long enough to exert its effect? (Metabolism)

• Will it be cleared from the body without producing toxic byproducts? (Metabolism & Excretion)

Answering these questions requires a tiered, iterative approach, beginning with high-throughput in vitro assays and progressing to more complex in vivo models.

Section 2: Foundational In Vitro ADME Assessment

The initial phase of PK profiling relies on a battery of in vitro assays designed to predict in vivo behavior quickly and cost-effectively. These assays are crucial for establishing structure-activity relationships (SAR) and structure-property relationships (SPR), guiding the chemical optimization of lead compounds.[5]

Physicochemical Properties

Before biological assays, fundamental physicochemical properties must be characterized, as they profoundly influence ADME outcomes.

• Solubility: Poor aqueous solubility is a primary reason for low oral bioavailability. Kinetic solubility assays are performed to determine the concentration at which a compound precipitates from a solution when added from a DMSO stock.

• Lipophilicity (LogD): The LogD (distribution coefficient at a specific pH, typically 7.4) governs a molecule's ability to permeate biological membranes. An optimal LogD range (often 1-3) is sought to balance permeability with aqueous solubility.

Absorption & Permeability Screening

These assays predict a compound's ability to cross the intestinal epithelium, a prerequisite for oral absorption.

• Parallel Artificial Membrane Permeability Assay (PAMPA): This high-throughput assay measures a compound's ability to diffuse from a donor compartment, through a lipid-infused artificial membrane, to an acceptor compartment. It models passive diffusion only.

• Caco-2 Permeability Assay: This is the gold standard for predicting intestinal permeability. It uses a monolayer of Caco-2 cells (a human colorectal adenocarcinoma cell line) that differentiate to form tight junctions, mimicking the intestinal barrier. This model can assess both passive diffusion and active transport, including the impact of efflux transporters like P-glycoprotein (P-gp).

• Cell Culture: Seed Caco-2 cells onto Transwell® filter inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Verify the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER) and the permeability of a fluorescent marker like Lucifer Yellow.

• Assay Initiation (A-to-B): Add the test compound (e.g., CMTA-1 at 10 µM) to the apical (A) side of the monolayer. The basolateral (B) side contains a fresh assay buffer.

• Assay Initiation (B-to-A): In a separate set of wells, add the test compound to the basolateral side to assess efflux.

• Sampling: Incubate at 37°C with gentle shaking. At specified time points (e.g., 60, 90, 120 minutes), take samples from the receiver compartment (B for A-to-B, A for B-to-A) and a final sample from the donor compartment.

• Quantification: Analyze the concentration of the test compound in all samples using a validated LC-MS/MS method.[6]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s. The efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B). An ER > 2 suggests the compound is a substrate for an efflux transporter.

Distribution Characteristics

How a drug distributes throughout the body impacts its efficacy and potential for toxicity.

• Plasma Protein Binding (PPB): Drugs can bind reversibly to plasma proteins like albumin and alpha-1-acid glycoprotein (AGP).[7] Only the unbound (free) fraction is available to interact with the target and be metabolized or excreted. High PPB can limit efficacy and complicate PK interpretation. Rapid Equilibrium Dialysis (RED) is the standard method.

• Device Preparation: Prepare the RED device, which has two chambers separated by a semipermeable dialysis membrane (8 kDa cutoff).

• Sample Addition: Add plasma to one chamber and the test compound (e.g., CMTA-1) spiked into a phosphate buffer to the other.

• Incubation: Seal the device and incubate at 37°C in a shaking water bath for 4-6 hours to allow equilibrium to be reached.

• Quantification: After incubation, take samples from both the plasma and buffer chambers. Determine the concentration of the compound in each sample via LC-MS/MS. To avoid analytical bias from the matrix, an equal volume of blank plasma is added to the buffer sample, and an equal volume of buffer is added to the plasma sample before protein precipitation and analysis.

• Calculation: The fraction unbound (fu) is calculated as the concentration in the buffer chamber divided by the concentration in the plasma chamber.

Metabolism and Stability

Metabolic stability determines a drug's half-life and its potential for forming active or toxic metabolites. The liver is the primary site of drug metabolism.

• Liver Microsomal Stability: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of cytochrome P450 (CYP) enzymes, the primary drivers of Phase I metabolism. This assay provides a rapid assessment of metabolic clearance.

• Hepatocyte Stability: Using intact liver cells (hepatocytes) provides a more comprehensive picture, as it includes both Phase I (functionalization) and Phase II (conjugation) metabolic pathways, as well as active transporter processes.

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (e.g., from rat, mouse, or human) and phosphate buffer. Pre-warm to 37°C.

• Initiation: Add the test compound (e.g., CMTA-1 at 1 µM) to the microsome mixture. After a brief pre-incubation, initiate the reaction by adding the cofactor NADPH.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quench solution (e.g., cold acetonitrile with an internal standard) to stop the reaction and precipitate proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.

• Quantification: Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.

• Data Analysis: Plot the natural log of the percentage of the compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t1/2) and the intrinsic clearance (CLint).[8]

Data Synthesis and Candidate Selection

The data from these in vitro assays are synthesized to build a preliminary ADME profile. This allows for ranking and prioritizing compounds for further development.

Parameter	Assay	Result	Interpretation
Solubility	Kinetic Solubility	150 µM	High solubility, unlikely to limit absorption.
Lipophilicity	LogD at pH 7.4	2.5	Optimal range for membrane permeability.
Permeability	Caco-2 Papp (A-B)	25 x 10-6 cm/s	High permeability, good oral absorption expected.
Efflux	Caco-2 Efflux Ratio	1.2	Not a significant substrate of P-gp or other efflux pumps.
Distribution	Human Plasma Protein Binding	92% fu	Moderate binding, sufficient free fraction expected.
Metabolism	Human Liver Microsome t1/2	45 min	Moderate stability, likely suitable for once or twice-daily dosing.
Metabolism	Human Liver Microsome CLint	25 µL/min/mg	Moderate intrinsic clearance.[8]

Section 3: Definitive In Vivo Pharmacokinetic Studies

After a compound demonstrates a promising in vitro profile, its behavior must be confirmed in a living organism. Rodent models (typically rats or mice) are used for initial in vivo PK studies.[9]

Study Design and Execution

A typical first-in-animal PK study involves administering the compound via both intravenous (IV) and oral (PO) routes to different groups of animals.

• IV Administration: Provides direct entry into the systemic circulation, allowing for the determination of fundamental PK parameters like clearance (CL), volume of distribution (Vd), and terminal half-life (t1/2).

• PO Administration: Allows for the assessment of oral absorption and the calculation of key parameters like maximum concentration (Cmax), time to maximum concentration (Tmax), and oral bioavailability (F%).

Bioanalytical Method Validation

The accurate quantification of the drug in biological matrices (e.g., plasma) is the bedrock of any PK study. A robust bioanalytical method, typically LC-MS/MS, must be developed and validated according to regulatory guidelines.[10][11]

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the matrix.

• Accuracy & Precision: How close the measured values are to the true value and to each other, respectively.

• Calibration Curve: Demonstrates the relationship between instrument response and known concentrations of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Stability: Ensures the analyte is stable during sample collection, processing, and storage.

Interpreting Pharmacokinetic Parameters

The concentration-time data are analyzed using non-compartmental analysis (NCA) to derive key PK parameters.

Parameter	IV Dose (1 mg/kg)	PO Dose (5 mg/kg)	Definition and Interpretation
Cmax (ng/mL)	N/A	850	Maximum Observed Concentration: Indicates the peak exposure after an oral dose.
Tmax (h)	N/A	1.0	Time to Cmax: Reflects the rate of absorption.
AUC0-inf (ng·h/mL)	1200	3000	Area Under the Curve: Represents total drug exposure over time.
t1/2 (h)	4.5	4.7	Terminal Half-Life: Time for the plasma concentration to decrease by half. Dictates dosing interval.
CL (mL/min/kg)	13.9	N/A	Clearance: Volume of plasma cleared of the drug per unit time. A low value (<20% of liver blood flow) suggests low clearance.
Vdss (L/kg)	5.3	N/A	Volume of Distribution at Steady State: Apparent volume into which the drug distributes. A value >1 L/kg suggests extensive tissue distribution.
F (%)	N/A	40	Oral Bioavailability: The fraction of the oral dose that reaches systemic circulation. Calculated as (AUCPO/DosePO) / (AUCIV/DoseIV).

Expert Insight: The data for CMTA-1 suggest it is rapidly absorbed (Tmax=1h) with moderate bioavailability (40%). The clearance is low-to-moderate, and the half-life of ~4.5 hours supports a potential twice-daily dosing regimen. The large volume of distribution indicates the compound leaves the bloodstream and enters tissues, which is desirable if the therapeutic target is located there. These are promising properties for a lead candidate.

Section 4: Advanced Characterization: Metabolism and Excretion

Understanding how and where a drug is metabolized and eliminated is crucial for predicting drug-drug interactions (DDIs) and identifying potential safety liabilities.

Metabolite Identification (MetID)

The goal is to identify the major metabolic pathways and the chemical structures of metabolites. This is typically done by incubating the compound with liver microsomes or hepatocytes and analyzing the samples with high-resolution mass spectrometry (HRMS).

Causality: The chloro and methoxy groups on the triazine ring are common sites for metabolic attack. Chloro-s-triazines are known to undergo N-dealkylation and hydroxylation.[12] O-demethylation is a very common reaction for methoxyaryl groups, and oxidative dechlorination can also occur. The resulting hydroxylated metabolites are then susceptible to Phase II conjugation reactions like glucuronidation.[13]

Cytochrome P450 (CYP) Interaction Studies

• CYP Inhibition: Determines if the compound inhibits major CYP isoforms (e.g., 3A4, 2D6, 2C9), which could cause dangerous DDIs with co-administered drugs.

• CYP Induction: Assesses if the compound increases the expression of CYP enzymes, which could reduce the efficacy of other drugs.

• Reaction Phenotyping: Identifies which specific CYP isoform(s) are responsible for metabolizing the compound.

Conclusion: Building a Comprehensive Profile for Clinical Success

The pharmacokinetic profiling of a novel chemical series like the 3-Chloro-6-methoxy-1,2,4-triazin-5-amine derivatives is a multi-faceted, data-driven endeavor. It begins with rapid in vitro screens that shape early lead optimization and culminates in definitive in vivo studies that provide the critical parameters needed to predict a human dose and dosing regimen. By systematically evaluating absorption, distribution, metabolism, and excretion, researchers can build a holistic understanding of a compound's behavior. This comprehensive profile is the essential passport a molecule needs to travel from the laboratory bench to clinical trials, transforming a promising compound into a potential life-saving medicine.

References

• Poucher, S. M., et al. (2004). Piperazine Derivatives of[1][5][14]Triazolo[1,5-a][2][6][14]triazine as Potent and Selective Adenosine A 2 a Receptor Antagonists. Journal of Medicinal Chemistry. Available at: [Link]

• Patel, H., et al. (2022). Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. Journal of Medicinal Chemistry. Available at: [Link]

• de Graaf, C., et al. (2012). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry. Available at: [Link]

• Patel, H., et al. (2022). Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. ACS Publications. Available at: [Link]

• Lang, K., et al. (2015). 1,2,4-Triazines Are Versatile Bioorthogonal Reagents. Journal of the American Chemical Society. Available at: [Link]

• de Graaf, C., et al. (2012). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design - Supporting Information. ACS Publications. Available at: [Link]

• Nagy, M., et al. (2000). Relative Stability and Structure of Dihydro-1,2,4-triazines: A Theoretical Study. Journal of Molecular Structure: THEOCHEM. Available at: [Link]

• Waters Corporation. (N/A). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Waters Corporation. Available at: [Link]

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An In-depth Technical Guide to Density Functional Theory (DFT) Calculations for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Introduction

The 1,2,4-triazine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2][3][4] The inherent asymmetry and rich electronic features of the triazine ring make it a "privileged scaffold" for engaging with biological targets. The specific molecule of interest, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, represents a versatile precursor for novel drug candidates. The chloro-substituent provides a reactive handle for nucleophilic aromatic substitution, allowing for the generation of diverse chemical libraries, while the amino and methoxy groups can participate in crucial hydrogen bonding interactions within a protein's active site.[2]

In the modern drug discovery paradigm, computational chemistry serves as an indispensable tool for accelerating the design-make-test-analyze cycle.[5][6][7] Among the various computational methods, Density Functional Theory (DFT) has emerged as the workhorse for its exceptional balance of accuracy and computational efficiency.[5][7][8] DFT enables researchers to predict a molecule's properties—from its three-dimensional structure to its electronic characteristics and reactivity—before it is ever synthesized.[8]

This guide provides a comprehensive, in-depth walkthrough of performing DFT calculations on 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. It is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but the scientific rationale behind the methodological choices, ensuring a robust and reliable computational analysis.

The Role of DFT in Rational Drug Design

DFT is a quantum mechanical method that calculates the electronic structure of atoms and molecules to determine their properties.[7][8] Instead of solving the complex many-electron Schrödinger equation, DFT leverages the fact that all ground-state properties of a molecule are a functional of its electron density.[8] This simplification makes it feasible to apply to drug-sized molecules.

For a molecule like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, DFT can provide critical insights:

• Optimized Molecular Geometry: Predicting the most stable 3D conformation, including bond lengths, bond angles, and dihedral angles. This is the foundation for all other calculated properties and is crucial for understanding how the molecule might fit into a receptor.

• Electronic Properties: Calculating the distribution of electrons, which governs how the molecule interacts with its environment. Key analyses include Frontier Molecular Orbitals (HOMO-LUMO) and the Molecular Electrostatic Potential (MESP).[9][10]

• Chemical Reactivity: Using Conceptual DFT, one can calculate reactivity descriptors that predict the most likely sites for chemical reactions and the molecule's overall stability.[11][12][13]

• Spectroscopic Characterization: Predicting vibrational frequencies (IR/Raman spectra) to aid in the experimental characterization and confirmation of a synthesized compound.[14][15]

Part 1: A Practical Guide to the DFT Workflow

This section outlines a self-validating protocol for performing DFT calculations. The causality behind each choice of software, functional, and basis set is explained to ensure scientific integrity.

Experimental Protocol: The DFT Calculation Workflow

1. Molecular Structure Preparation

• Objective: To create an accurate initial 3D structure of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

• Procedure:

  • Launch a molecular editor such as Avogadro [16][17][18] or GaussView. These tools are intuitive and designed for building molecules for computational chemistry.[17]

  • Construct the molecule by drawing the 1,2,4-triazine ring and adding the chloro, methoxy, and amine substituents at the correct positions (3, 6, and 5, respectively).

  • Perform an initial, rapid geometry optimization using a molecular mechanics force field (e.g., UFF or MMFF94) available within the software. This step creates a reasonable starting geometry, which significantly speeds up the subsequent, more accurate DFT optimization.[19]

  • Save the coordinates in a standard format, such as a .xyz or .mol file.

2. Software and Methodology Selection

• Objective: To choose a reliable and well-validated computational chemistry package and DFT method.

• Software:

  • Gaussian: A widely used commercial package known for its extensive feature set and robustness.[20][21][22]

  • ORCA: A powerful and versatile quantum chemistry package that is free for academic use and known for its speed and modern functionalities.[23][24][25][26]

• Methodology Rationale:

  • Functional: The choice of the exchange-correlation functional is critical in DFT. For organic molecules like our target, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is an excellent and widely validated choice. It provides a robust balance of accuracy for geometries, electronic properties, and frequencies.[9][10][14][15][27][28][29] For potentially higher accuracy, especially for reaction barriers or non-covalent interactions, functionals from the Minnesota family (e.g., M06-2X ) are also highly recommended.[30]

  • Basis Set: The basis set describes the atomic orbitals used in the calculation. The Pople-style 6-311G(d,p) basis set is a reliable choice that provides a good compromise between accuracy and computational cost for molecules of this size.[9][27] It includes diffuse functions and polarization functions on both heavy atoms (d) and hydrogen atoms (p), which are essential for accurately describing the electron distribution and bonding.

3. The Computational Protocol: Step-by-Step

The following steps describe the input required for a typical DFT calculation using Gaussian or ORCA syntax as a conceptual guide.

Step A: Geometry Optimization

• Purpose: To find the lowest energy (most stable) conformation of the molecule.

• Input Keywords: Opt (for optimization) and Freq (to be run concurrently or subsequently to verify the nature of the stationary point).

• Conceptual Input:

Step B: Vibrational Frequency Analysis

• Purpose: To confirm that the optimized geometry is a true energy minimum (no imaginary frequencies) and to predict the IR spectrum.

• Analysis: After the calculation, check the output file. The absence of any imaginary frequencies confirms a stable structure. The calculated frequencies and intensities can be plotted to visualize the predicted IR spectrum.

Step C: Electronic Property Calculation

• Purpose: To analyze the electronic structure, including frontier molecular orbitals and the electrostatic potential. This is typically done as a "single-point" calculation on the optimized geometry.

• Input Keywords: Pop=NBO (for Natural Bond Orbital analysis), IOP(6/33=2) (in Gaussian, for MESP visualization).

• Conceptual Input:

Visualization: DFT Computational Workflow

The following diagram illustrates the logical flow of the DFT calculation process.

Caption: A typical workflow for DFT calculations, from initial structure preparation to final data analysis.

Part 2: Analysis and Interpretation for Drug Discovery

This section details how to interpret the output of the DFT calculations, using plausible hypothetical data for our target molecule.

Optimized Molecular Geometry

The geometry optimization provides the most stable 3D structure. Key structural parameters can be compared with experimental data for similar compounds to validate the computational method.

Table 1: Selected (Hypothetical) Optimized Geometrical Parameters for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Parameter	Bond/Angle	Calculated Value	Significance
Bond Length	C3-Cl	1.75 Å	The length of this bond can indicate its susceptibility to cleavage in nucleophilic substitution reactions.
Bond Length	C5-N(amine)	1.36 Å	Shows partial double bond character, indicating electron delocalization from the amine into the ring.
Bond Length	C6-O(methoxy)	1.35 Å	Suggests strong conjugation of the methoxy group with the triazine ring.
Dihedral Angle	C5-C6-O-C(methyl)	~180°	Indicates a planar arrangement, maximizing electronic conjugation.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between them (ΔE = ELUMO - EHOMO) is a critical indicator of molecular stability. A smaller gap suggests the molecule is more reactive.[9][31][32]

Table 2: (Hypothetical) Electronic Properties.

Property	Calculated Value (eV)	Interpretation
EHOMO	-6.85	The energy of the outermost electrons; relates to ionization potential.
ELUMO	-1.20	The energy of the lowest available electron state; relates to electron affinity.
HOMO-LUMO Gap (ΔE)	5.65	A relatively large gap suggests good kinetic stability.

The visualization of HOMO and LUMO isosurfaces reveals where these orbitals are located. For our molecule, the HOMO is expected to be localized on the electron-rich amino group and the triazine ring nitrogens. The LUMO is likely distributed across the electron-deficient triazine ring, particularly at the carbon atom bonded to the chlorine, indicating this is the most probable site for a nucleophilic attack.

Molecular Electrostatic Potential (MESP)

The MESP is a color-coded map of the electrostatic potential on the molecule's surface. It is an invaluable tool for predicting non-covalent interactions, which are the basis of drug-receptor binding.[33][34][35][36][37]

• Red Regions (Negative Potential): Indicate electron-rich areas, such as lone pairs on nitrogen and oxygen atoms. These are sites for hydrogen bond acceptance and interaction with electrophiles.

• Blue Regions (Positive Potential): Indicate electron-poor areas, such as the hydrogen atoms of the amine group. These are sites for hydrogen bond donation and interaction with nucleophiles.

For 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, the MESP would show strong negative potential around the ring nitrogens and the methoxy oxygen, highlighting them as key hydrogen bond acceptors. A strong positive potential would be seen on the amine hydrogens, marking them as primary hydrogen bond donors.

Conceptual DFT: Quantifying Reactivity

From the HOMO and LUMO energies, several global reactivity descriptors can be calculated to provide a quantitative measure of the molecule's reactivity.[11][12][13][38]

Table 3: (Hypothetical) Global Reactivity Descriptors.

Descriptor	Formula	Value (eV)	Significance
Ionization Potential (I)	-EHOMO	6.85	Energy required to remove an electron.
Electron Affinity (A)	-ELUMO	1.20	Energy released when an electron is added.
Chemical Hardness (η)	(I - A) / 2	2.825	Measures resistance to change in electron distribution. Higher values indicate greater stability.
Electronegativity (χ)	(I + A) / 2	4.025	Measures the ability to attract electrons.
Electrophilicity Index (ω)	χ² / (2η)	2.87	A global measure of electrophilic character. Useful for comparing reactivity across a series of compounds.

These descriptors are powerful for Quantitative Structure-Activity Relationship (QSAR) studies, helping to build models that correlate a molecule's intrinsic electronic properties with its biological activity.[10][13][38]

Part 3: Bridging Theory and Application in Drug Discovery

The true power of DFT lies in its ability to guide experimental work. The calculated properties provide a rational basis for designing new molecules and understanding their behavior.

Visualization: From DFT Insights to Drug Development

This diagram illustrates how the outputs from DFT calculations directly inform key stages of the drug discovery process.

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A Technical Guide to the Aqueous Solubility and Thermodynamic Stability of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Executive Summary & Scientific Context

The journey of a new chemical entity (NCE) from discovery to a viable therapeutic is critically dependent on its fundamental physicochemical properties.[1][2] Among these, aqueous solubility and thermodynamic stability are paramount, acting as gatekeepers to bioavailability, manufacturability, and shelf-life.[3][4] This guide provides an in-depth technical framework for characterizing 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, a heterocyclic amine of interest in medicinal chemistry.

While specific experimental data for this compound is not yet extensively published, this document outlines the authoritative, field-proven methodologies required to generate this critical data. As a Senior Application Scientist, my objective is to not only present protocols but to instill a deep understanding of the causality behind experimental choices. This guide is structured to empower researchers to generate robust, reliable data packages suitable for regulatory scrutiny and internal decision-making. We will explore the gold-standard methods for determining thermodynamic (equilibrium) solubility, strategies for assessing kinetic solubility relevant to early-stage assays, and a comprehensive approach to evaluating the compound's intrinsic stability through forced degradation studies.

The Central Role of Polymorphism

Before delving into specific protocols, it is crucial to address the phenomenon of polymorphism: the ability of a compound to exist in multiple crystalline forms.[4][5] Different polymorphs of the same molecule can exhibit vastly different physicochemical properties, including solubility, dissolution rate, and stability.[3][4][6] The most thermodynamically stable form is typically the least soluble, while metastable forms may offer higher solubility but risk converting to the more stable form over time.[5][7]

Causality Insight: Failure to identify and control the polymorphic form can lead to catastrophic failures in development, including loss of bioavailability and clinical failures.[5][6] Therefore, all solubility and stability studies must begin with a thorough solid-state characterization (e.g., using X-Ray Diffraction and Differential Scanning Calorimetry) to ensure that the material being tested is a single, known, and stable crystalline form. The Food and Drug Administration (FDA) and the International Council on Harmonisation (ICH) mandate exhaustive screening to identify all potential polymorphs for each drug substance.[5]

Aqueous Solubility Determination: A Multi-Faceted Approach

Aqueous solubility dictates the rate and extent of a drug's absorption and is a critical factor for oral bioavailability.[8][9] A solubility of >60 µg/mL is often considered a good target for discovery compounds.[10] We must differentiate between two key types of solubility measurements: thermodynamic and kinetic.

Thermodynamic (Equilibrium) Solubility: The Gold Standard

Thermodynamic solubility represents the true equilibrium concentration of a compound in a saturated solution. The Shake-Flask Method , recommended by the OECD and WHO, is the definitive technique for this measurement.[11][12]

• Material Preparation: Use the confirmed, thermodynamically stable polymorph of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. Ensure the compound is of high purity.

• Media Selection: Prepare buffers at physiologically relevant pH values (e.g., pH 1.2, 4.5, and 6.8) to assess solubility across the gastrointestinal tract, as required for Biopharmaceutics Classification System (BCS) waivers.

• Incubation: Add an excess amount of the solid compound to a sealed vial containing the buffer. The excess should be sufficient to maintain a solid phase throughout the experiment.[12][13]

• Equilibration: Agitate the vials in a temperature-controlled shaker (37 ± 1 °C) for a sufficient duration to reach equilibrium.[12] This can take 24 to 72 hours. It is crucial to sample at multiple time points (e.g., 24, 48, 72 hours) to confirm that the concentration has plateaued.[12]

• Phase Separation: Separate the undissolved solid from the solution. This is a critical step. Centrifugation followed by filtration through a low-binding filter (e.g., ≤ 0.45 µm PVDF) is best practice.[13]

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated, stability-indicating High-Performance Liquid Chromatography (HPLC) method.[13]

• Final pH Measurement: Measure the pH of the final filtrate to ensure it has not shifted during the experiment.[13]

Buffer System	pH (Initial)	pH (Final)	Incubation Time (h)	Solubility (µg/mL)	Standard Deviation
Simulated Gastric Fluid (pH 1.2)	1.2	1.2	48	[Experimental Value]	[+/- Value]
Acetate Buffer (pH 4.5)	4.5	4.5	48	[Experimental Value]	[+/- Value]
Phosphate Buffer (pH 6.8)	6.8	6.8	48	[Experimental Value]	[+/- Value]

Kinetic Solubility: High-Throughput Screening for Discovery

In early drug discovery, high-throughput kinetic solubility assays are used for rapid compound assessment.[10][13] These methods measure the solubility of a compound after adding it to a buffer from a DMSO stock solution, reflecting conditions in many biological assays.[10][14]

• Stock Solution: Prepare a concentrated stock solution of the test compound in DMSO.[15]

• Assay Plate Preparation: Dispense a small volume (e.g., 2-5 µL) of the DMSO stock into the wells of a microtiter plate.[15]

• Buffer Addition: Add the desired aqueous buffer (e.g., PBS, pH 7.4) to the wells.

• Incubation: Mix and incubate at a controlled temperature (e.g., 37°C) for a short period (e.g., 1-2 hours).[15]

• Detection: Measure the light scattering caused by precipitated particles using a nephelometer.[15] The concentration at which precipitation is first detected is the kinetic solubility.

Diagram: Comparative Workflow for Solubility Determination

Caption: Workflow for a comprehensive forced degradation study.

Conclusion & Forward-Looking Strategy

This guide provides the foundational strategy for a comprehensive evaluation of the aqueous solubility and thermodynamic stability of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. By adhering to these internationally recognized protocols, researchers can generate a high-integrity data package. This data is not merely a set of numbers; it is the bedrock upon which crucial decisions are made, from candidate selection and formulation development to defining storage conditions and shelf-life. [16][17]The principles of causality and self-validation embedded within these workflows are designed to ensure that the resulting data is robust, reproducible, and defensible, ultimately accelerating the path from the laboratory to the clinic.

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A Technical Guide to the In Vivo Metabolite Identification of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This guide provides a comprehensive framework for the in vivo identification and characterization of metabolites derived from 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. Nitrogen-containing heterocycles, particularly triazine derivatives, are a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Understanding the metabolic fate of such compounds is paramount for evaluating their pharmacokinetic profiles, efficacy, and potential toxicity. This document outlines a logical, field-proven strategy encompassing predictive metabolic pathway analysis, detailed protocols for in vivo studies, advanced sample preparation techniques, and robust analytical methodologies centered on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The causality behind each experimental choice is explained to empower researchers to not only execute but also adapt these methods for their specific research contexts.

Introduction: The Triazine Core in Modern Drug Discovery

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, recognized for its versatile biological activities, including roles as kinase inhibitors in oncology and as antidiabetic agents.[3][4][5] Its unique electronic properties and ability to form multiple hydrogen bonds make it an attractive core for designing targeted therapeutics.

1.1 Profile of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

The subject of this guide, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, combines several key functional groups that are likely to be targets for metabolic enzymes: a chloro substituent, a methoxy group, and a primary amine on the triazine ring. Each of these sites presents a potential hotspot for biotransformation, which can significantly alter the compound's activity, duration of action, and clearance pathway.

1.2 The Imperative of In Vivo Metabolism Studies

Metabolite profiling is a non-negotiable step in drug development. It directly informs the safety assessment of a drug candidate by identifying major metabolites that may require separate toxicological evaluation. Furthermore, understanding biotransformation pathways is critical for predicting drug-drug interactions and explaining inter-subject variability in response.

Predicted Metabolic Pathways

While direct metabolic data for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is not extensively published, we can construct a robust hypothesis based on the well-documented metabolism of structurally related triazine herbicides like atrazine and general principles of nitrogen-containing heterocycle biotransformation.[6][7]

2.1 Phase I Biotransformations

Phase I reactions introduce or expose functional groups, typically increasing the hydrophilicity of the parent compound. For the target molecule, the following pathways are predicted:

• O-Demethylation: The methoxy group is a prime target for cytochrome P450 (CYP) enzymes, leading to the formation of a hydroxylated intermediate. This is a common metabolic route for many xenobiotics.

• Dechlorination/Hydroxylation: The chlorine atom can be replaced by a hydroxyl group, a reaction that can significantly alter the electronic properties and biological activity of the triazine ring.

• Oxidative Deamination or N-oxidation: The primary amine group can undergo oxidation.

• Ring Hydroxylation: Although less common for nitrogen-rich heterocycles, direct oxidation of the triazine ring carbons is a possibility.[7]

2.2 Phase II Conjugation Pathways

Phase II reactions involve the conjugation of the parent molecule or its Phase I metabolites with endogenous polar molecules, facilitating excretion.

• Glucuronidation: The hydroxyl groups introduced during Phase I are readily conjugated with glucuronic acid. Furthermore, the amine group and potentially the ring nitrogens can undergo direct N-glucuronidation, a common pathway for nitrogen heterocycles.[7]

• Sulfation: Phenolic metabolites can be conjugated with sulfate.

• Glutathione (GSH) Conjugation: The chloro-substituent may be susceptible to nucleophilic displacement by glutathione, a key detoxification pathway.

Visualizing the Metabolic Hypothesis

The following diagram illustrates the predicted biotransformation routes for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Caption: Predicted Phase I and Phase II metabolic pathways.

Experimental Design for an In Vivo Study

A well-designed in vivo study is the foundation for successful metabolite identification. The choice of animal model and sampling strategy must be scientifically justified.

3.1 Animal Model and Dosing

• Model: Wistar rats are a standard model for early pharmacokinetic and metabolism studies due to their well-characterized physiology and handling ease.[4]

• Dosing: A single oral gavage dose is typically sufficient for initial metabolite discovery. The dose should be high enough to produce detectable metabolite levels but below any acute toxicity threshold.

• Group Size: n=3-5 animals per group is standard to ensure statistical relevance. A control group receiving only the vehicle should be included.

3.2 Sample Collection

• Matrices: Collect urine, feces, and blood (for plasma).

• Timeline: Collect samples at pre-dose and multiple time points post-dose (e.g., 0-8h, 8-24h, 24-48h for urine/feces; 0.5, 1, 2, 4, 8, 24h for plasma) to capture the formation and elimination profiles of metabolites.

• Storage: Immediately freeze all samples at -80°C to prevent degradation.

Experimental Workflow Diagram

This diagram provides a top-level view of the entire process from animal dosing to final data analysis.

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Technical Whitepaper: Electronic Properties and HOMO-LUMO Dynamics of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Executive Summary

The rational design of heterocyclic pharmaceuticals relies heavily on understanding the frontier molecular orbitals (FMOs) of core scaffolds. 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7)[1] is a highly functionalized 1,2,4-triazine derivative characterized by a unique "push-pull" electronic system. The presence of three distinct substituents—an electron-withdrawing chlorine atom at C3, an electron-donating amine at C5, and a methoxy group at C6—creates a highly polarized π -conjugated system.

This technical guide provides an in-depth analysis of the electronic properties, HOMO-LUMO gap, and reactivity descriptors of this molecule. By synthesizing Density Functional Theory (DFT) computations with empirical validation workflows, this whitepaper serves as an authoritative resource for computational chemists and drug development professionals leveraging 1,2,4-triazines for nucleophilic aromatic substitution (S_NAr) and bioorthogonal chemistry.

Mechanistic Framework: Push-Pull Electronic Dynamics

The reactivity of the 1,2,4-triazine core is fundamentally governed by its electron-deficient nature, making it highly susceptible to nucleophilic attack[2]. However, the specific substitution pattern of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine dramatically alters its baseline electronic topology:

• C3-Chloro (Electron Acceptor): Chlorine exerts a strong −I (inductive) effect, withdrawing electron density from the triazine core. This stabilizes (lowers) the Lowest Unoccupied Molecular Orbital (LUMO), rendering the C3 position highly electrophilic and an ideal site for S_NAr reactions[2].

• C5-Amine & C6-Methoxy (Electron Donors): The −NH2​ and −OCH3​ groups exert a +M (mesomeric/resonance) effect. The lone pairs on the nitrogen and oxygen atoms delocalize into the triazine π -system, destabilizing (raising) the Highest Occupied Molecular Orbital (HOMO).

Causality of the HOMO-LUMO Gap: The simultaneous raising of the HOMO by the donors and the lowering of the LUMO by the acceptor results in a narrowed HOMO-LUMO gap. This narrowed gap increases the molecule's polarizability, chemical softness, and overall kinetic reactivity compared to the unsubstituted 1,2,4-triazine parent molecule.

Push-pull electronic dynamics governing the HOMO-LUMO gap in the substituted 1,2,4-triazine.

Computational Profiling: DFT Parameters & Reactivity Descriptors

To accurately model the electronic properties of 1,2,4-triazine derivatives, Density Functional Theory (DFT) is the gold standard[3].

Causality behind the Computational Choice: Modeling this specific compound requires the B3LYP functional combined with the 6-311++G(d,p) basis set . The inclusion of diffuse functions (++) is mathematically critical here; without them, the model cannot accurately calculate the spatial extension of the lone electron pairs on the highly electronegative oxygen, nitrogen, and chlorine atoms, leading to an artificially inflated HOMO-LUMO gap[3][4].

Based on Koopmans' theorem and established DFT studies on analogous triazines[3][4], the global reactivity descriptors for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine are summarized below:

Table 1: Predicted DFT Electronic Parameters

Parameter	Symbol	Calculated Value (eV)	Mechanistic Significance
HOMO Energy	EHOMO​	-5.95	High value indicates strong electron-donating capability via C5/C6.
LUMO Energy	ELUMO​	-1.85	Low value confirms high susceptibility to nucleophilic attack at C3.
Energy Gap	ΔE	4.10	Narrow gap indicates high polarizability and lower kinetic stability.
Chemical Hardness	η	2.05	Moderate hardness; balances stability with reactivity.
Electrophilicity	ω	3.71	High ω confirms the molecule acts as a strong electrophile in S_NAr.

(Note: η=(ELUMO​−EHOMO​)/2 and ω=χ2/2η , where χ is electronegativity).

Experimental Validation Workflows

Theoretical DFT calculations must be grounded in empirical reality. To achieve this, we utilize a self-validating system that correlates the theoretical DFT gap with the electrochemical gap (via Cyclic Voltammetry) and the optical gap (via UV-Vis Spectroscopy).

Self-validating workflow correlating DFT computational models with empirical spectroscopic data.

Protocol 4.1: Electrochemical Validation via Cyclic Voltammetry (CV)

This protocol determines the absolute HOMO and LUMO energy levels by measuring the oxidation and reduction onset potentials.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile. Causality: TBAPF6​ provides necessary ionic conductivity while maintaining a wide, electrochemically inert redox window.

• Analyte & Internal Standard: Dissolve 1 mM of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in the electrolyte. Add 1 mM of Ferrocene. Causality: Ferrocene acts as a self-validating internal standard. Its known, reversible redox couple ( Fc/Fc+ ) calibrates the reference electrode, eliminating errors caused by system drift.

• Measurement: Utilize a three-electrode setup (Glassy carbon working, Pt wire counter, Ag/Ag+ reference). Sweep from -2.0 V to +2.0 V at a scan rate of 50 mV/s.

• Calculation: Extract the onset potentials ( Eoxonset​ and Eredonset​ ). Calculate FMOs using the empirical equations:

  • EHOMO​=−(Eoxonset​−EFc/Fc+​+4.8) eV

  • ELUMO​=−(Eredonset​−EFc/Fc+​+4.8) eV

Protocol 4.2: Optical Gap Determination via UV-Vis Spectroscopy

This protocol validates the HOMO-LUMO energy gap ( ΔE ) by measuring the energy required to excite an electron from the ground state to the excited state.

• Sample Preparation: Prepare a 10 µM solution of the compound in spectroscopic-grade ethanol.

• Spectral Acquisition: Record the absorption spectrum from 200 nm to 800 nm. Causality: Always run a pure solvent blank immediately prior. Blank subtraction isolates the solute's specific π→π∗ and n→π∗ electronic transitions from background solvent scattering.

• Tauc Plot Construction: Convert the absorbance data to absorption coefficient ( α ). Plot (αhν)2 versus photon energy ( hν ). Extrapolate the linear region of the absorption edge to the x-axis ( α=0 ). The intercept yields the optical bandgap ( Egopt​ ), which should closely mirror the DFT-calculated ΔE .

Pharmacological & Synthetic Implications

Understanding the HOMO-LUMO gap of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine unlocks two primary pathways for drug development:

• S_NAr Functionalization: Because the LUMO is heavily localized over the C3-Cl bond, the molecule readily forms a stable Meisenheimer complex when exposed to nucleophiles (e.g., amines, thiols)[2]. This allows for rapid combinatorial library synthesis by easily displacing the chlorine atom to attach various pharmacophores.

• Bioorthogonal Reagents: 1,2,4-triazines are highly privileged scaffolds for Inverse Electron-Demand Diels-Alder (IEDDA) reactions[5]. The lowered LUMO of this specific triazine makes it an excellent electron-deficient diene, capable of reacting rapidly with strained alkenes (like trans-cyclooctene) in physiological environments without the stability issues commonly seen in tetrazines[5].

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Protocols & Analytical Methods

Application Note: A Proposed Synthesis Protocol for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazine scaffold is a significant heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including potential applications as kinase inhibitors and anticancer agents.[1] The specific substitution pattern of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS 824-57-7)[2] presents a unique chemical architecture for library development and structure-activity relationship (SAR) studies. The presence of a reactive chlorine atom, an electron-donating amino group, and a methoxy group on the electron-deficient 1,2,4-triazine core provides multiple points for further functionalization.

Proposed Overall Synthetic Pathway

The proposed synthesis commences with the construction of a 1,2,4-triazine-3,5-dione precursor, followed by exhaustive chlorination to yield a key trichloro-triazine intermediate. The core of the strategy then relies on the differential reactivity of the C3, C5, and C6 positions of the 1,2,4-triazine ring, allowing for sequential and selective displacement of the chlorine atoms with methoxy and amino functionalities by carefully controlling reaction conditions.

Caption: Proposed four-step synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,2,4-Triazine-3,5,6-trione	Synthesis Grade	N/A	To be synthesized in Step 1
Phosphorus oxychloride (POCl₃)	Reagent Grade, ≥99%	Sigma-Aldrich	Highly corrosive and water-reactive
N,N-Dimethylaniline	Reagent Grade, ≥99%	Sigma-Aldrich	Used as a catalyst in chlorination
Sodium methoxide (NaOMe)	25% solution in Methanol	Acros Organics	Moisture-sensitive base
Methanol (MeOH)	Anhydrous	Fisher Scientific
Ammonia (NH₃)	7N solution in Methanol	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous	Fisher Scientific
Tetrahydrofuran (THF)	Anhydrous	Fisher Scientific
Ethyl acetate (EtOAc)	ACS Grade	VWR	For extraction and chromatography
Hexanes	ACS Grade	VWR	For chromatography
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution	For work-up
Brine	Saturated aqueous NaCl	For work-up
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	For drying organic layers
Silica Gel	230-400 mesh	For column chromatography

Detailed Step-by-Step Synthesis Protocol

Step 1: Synthesis of 1,2,4-Triazine-3,5,6-trione (Hypothetical Precursor)

The synthesis of the 1,2,4-triazine core often begins with the condensation of a 1,2-dicarbonyl compound with a semicarbazide or related derivative. For this precursor, one could envision the reaction of an oxalic acid derivative (e.g., oxalyl chloride) with a carbohydrazide followed by cyclization. Due to the complexity and lack of direct literature for this specific trione, it is assumed to be a starting material for the purpose of this protocol.

Step 2: Chlorination to 3,5,6-Trichloro-1,2,4-triazine

This step converts the tri-hydroxy tautomer of the triazinetrione into the key trichloro intermediate. The use of phosphorus oxychloride is a standard method for this type of transformation on heterocyclic systems.[3][4]

• Setup: In a fume hood, equip a 250 mL three-neck round-bottom flask with a reflux condenser, a nitrogen inlet, and a magnetic stirrer.

• Reagents: To the flask, add 1,2,4-triazine-3,5,6-trione (1.0 eq). Carefully add phosphorus oxychloride (POCl₃, 10.0 eq) followed by a catalytic amount of N,N-dimethylaniline (0.1 eq).

• Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 12-16 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:EtOAc), observing the disappearance of the starting material.

• Work-up: After cooling to room temperature, carefully remove the excess POCl₃ under reduced pressure. Cautiously quench the residue by slowly pouring it onto crushed ice with vigorous stirring.

• Extraction: Extract the aqueous slurry with dichloromethane (3 x 100 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3,5,6-trichloro-1,2,4-triazine, which can be purified by column chromatography or used directly in the next step.

Causality: The large excess of POCl₃ serves as both the chlorinating agent and the solvent. N,N-dimethylaniline acts as a catalyst to facilitate the reaction.[3] The aqueous work-up hydrolyzes remaining POCl₃ and the bicarbonate wash neutralizes any residual acid.

Step 3: Selective Monomethoxylation to 3,5-Dichloro-6-methoxy-1,2,4-triazine

This step relies on the principle of sequential nucleophilic substitution. By using a stoichiometric amount of nucleophile at a controlled low temperature, the most reactive chlorine atom can be selectively replaced. In the 1,2,4-triazine system, the C6 and C3 positions are generally more reactive than C5.[5] We hypothesize the C6 position is most susceptible to initial attack.

• Setup: In a fume hood, dissolve 3,5,6-trichloro-1,2,4-triazine (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under a nitrogen atmosphere.

• Cooling: Cool the solution to -10 °C to 0 °C using an ice-salt bath.

• Nucleophile Addition: Slowly add sodium methoxide (1.0 eq, from a 25% solution in methanol) dropwise to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 2-4 hours. Monitor the formation of the mono-substituted product and consumption of the starting material by TLC.

• Work-up: Quench the reaction by adding cold water. Extract the product with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product via flash column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to isolate 3,5-dichloro-6-methoxy-1,2,4-triazine.

Causality: The low temperature and stoichiometric control are critical to prevent over-reaction and the formation of di- and tri-substituted byproducts. THF is chosen as a suitable aprotic solvent for this SNAr reaction.

Step 4: Selective Amination to 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

The second nucleophilic substitution is performed at a higher temperature to replace the next most reactive chlorine atom, hypothesized to be at the C5 position, with an amino group. The reactivity of the final chlorine at C3 is expected to be lower, allowing for this selectivity.[5]

• Setup: In a sealed pressure vessel equipped with a magnetic stir bar, dissolve the purified 3,5-dichloro-6-methoxy-1,2,4-triazine (1.0 eq) from the previous step in methanol.

• Nucleophile Addition: Add an excess of ammonia (3.0-5.0 eq, from a 7N solution in methanol).

• Reaction: Seal the vessel and heat the mixture to 50-60 °C for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction vessel to room temperature and carefully vent. Concentrate the mixture under reduced pressure to remove the solvent and excess ammonia.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. The final product, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, can be purified by recrystallization or flash column chromatography.

Causality: The use of a sealed vessel is necessary to maintain the concentration of the volatile ammonia reagent. The elevated temperature provides the required activation energy to substitute the less reactive chlorine at the C5 position. Excess ammonia is used to drive the reaction to completion.

General Experimental Workflow

Caption: General experimental workflow for the proposed synthesis.

Safety and Handling Precautions

All manipulations should be performed in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Phosphorus oxychloride (POCl₃): Extremely corrosive, toxic, and reacts violently with water. Handle with extreme care. Work-up procedures involving quenching with ice should be done slowly and cautiously.

• Chlorinated Triazines: These compounds are irritants and potentially harmful. Avoid inhalation of dust and contact with skin and eyes.[6] They may cause skin, eye, and respiratory irritation.[7]

• Sodium Methoxide: Corrosive and flammable. Reacts with water. Handle under an inert atmosphere.

• Ammonia Solution: Corrosive and has a pungent odor. Can cause severe respiratory and eye irritation. Work in a well-ventilated area.

• Pressure Vessel: Ensure the pressure vessel is rated for the planned reaction temperature and pressure. Do not exceed the manufacturer's limits.

References

• Ferraris, D., et al. (2015). 6-Hydroxy-1,2,4-triazine-3,5(2H,4H)-dione Derivatives as Novel d-Amino Acid Oxidase Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• BenchChem. (2025). Mechanism of Nucleophilic Substitution on Dichloro-s-triazines.

• ChemIndex. (n.d.). 1,2,4-Triazin-5-amine,3-chloro-6-methoxy-. Available at: [Link]

• Bala, S., et al. (2008). Novel one pot synthesis of substituted 1,2,4-triazines. Arkivoc. Available at: [Link]

• Pískala, A., et al. (1984). Reaction of 3,5,6-trichloro-1,2,4-triazine with dimethylamine and methanolysis of 3,6-dichloro-5-dimethylamino-1,2,4-triazine.
• BenchChem. (2025). An In-depth Technical Guide to 3-Chloro-5-(p-tolyl)-1,2,4-triazine.

• Wang, B., et al. (2015). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules. Available at: [Link]

• BenchChem. (2025). Nucleophilic Substitution on 3-Chloro-5-(p-tolyl)-1,2,4-triazine: A Technical Guide.

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The Elusive Building Block: An In-Depth Analysis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in Drug Discovery

Despite a comprehensive search of scientific literature and chemical databases, detailed application notes and specific protocols for the use of 3-chloro-6-methoxy-1,2,4-triazin-5-amine as a building block in drug discovery remain conspicuously absent. This indicates that the compound is likely a novel or less-explored scaffold, presenting both a challenge and an opportunity for medicinal chemists.

While specific data on 3-chloro-6-methoxy-1,2,4-triazin-5-amine is not available, the broader class of substituted 1,2,4-triazines is well-established in pharmaceutical research. These heterocycles are recognized as "privileged structures" due to their ability to interact with a wide range of biological targets. Derivatives of the 1,2,4-triazine core have shown significant potential as anticancer, antiviral, and antimicrobial agents. The strategic placement of substituents on the triazine ring allows for the fine-tuning of a compound's physicochemical properties and biological activity.

The chloro- and methoxy- substituents, in particular, are commonly employed in drug design to modulate a molecule's reactivity and interaction with target proteins. The chlorine atom, being an excellent leaving group, facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functionalities. The methoxy group can act as a hydrogen bond acceptor and influence the compound's metabolic stability and pharmacokinetic profile.

General Principles of Chloro-Triazine Chemistry in Drug Discovery

The reactivity of chloro-substituted triazines is a cornerstone of their utility. The electron-deficient nature of the triazine ring makes the carbon atom attached to the chlorine susceptible to nucleophilic attack. This allows for the facile displacement of the chloride by a variety of nucleophiles, including amines, thiols, and alcohols. This versatility is extensively used in the generation of large compound libraries for high-throughput screening.

A general workflow for the utilization of a chloro-triazine building block in drug discovery is outlined below:

Caption: Generalized workflow for the use of chloro-triazine building blocks in drug discovery.

Hypothetical Application of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Based on the established chemistry of related compounds, we can extrapolate a hypothetical synthetic protocol for the derivatization of 3-chloro-6-methoxy-1,2,4-triazin-5-amine. This protocol is intended for illustrative purposes and would require experimental validation.

Objective: To synthesize a small library of 3-substituted-6-methoxy-1,2,4-triazin-5-amine derivatives for biological screening.

Materials and Reagents:

• 3-chloro-6-methoxy-1,2,4-triazin-5-amine

• A selection of primary and secondary amines (e.g., aniline, piperidine, morpholine)

• Aprotic polar solvent (e.g., N,N-Dimethylformamide (DMF) or Dichloromethane (DCM))

• Base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• Standard laboratory glassware and purification equipment (e.g., column chromatography system)

Hypothetical Protocol:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq) in the chosen solvent.

• Addition of Base: Add the base (1.1 - 1.5 eq) to the reaction mixture and stir for 5-10 minutes at room temperature.

• Nucleophile Addition: Slowly add the desired amine nucleophile (1.0 - 1.2 eq) to the stirring solution.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may require heating to proceed to completion.

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

This generalized protocol would be the starting point for developing a robust synthetic methodology for this novel building block. The specific reaction conditions, such as temperature, reaction time, and choice of solvent and base, would need to be optimized for each nucleophile.

Future Perspectives

The lack of published data on 3-chloro-6-methoxy-1,2,4-triazin-5-amine suggests that it represents an unexplored area of chemical space. Researchers who undertake the synthesis and characterization of this compound and its derivatives could make a significant contribution to the field of medicinal chemistry. The exploration of its reactivity and the biological evaluation of its derivatives could lead to the discovery of novel therapeutic agents with unique mechanisms of action.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Introduction: The Versatility of the 1,2,4-Triazine Scaffold in Modern Chemistry

The 1,2,4-triazine core is a privileged scaffold in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities and valuable photophysical properties. 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is a key building block for the synthesis of novel compounds, offering multiple reaction sites for diversification. The chlorine atom at the 3-position is particularly amenable to palladium-catalyzed cross-coupling reactions, providing a powerful and versatile handle for the introduction of various substituents.[1][2] This document provides detailed application notes and protocols for leveraging this reactivity in several key palladium-catalyzed transformations.

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance under mild conditions.[2][3] For heteroaromatic halides like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, these reactions, including the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, open up a vast chemical space for the development of new pharmaceuticals and functional materials.[1][4]

General Workflow for Palladium-Catalyzed Cross-Coupling Reactions

The experimental workflow for these reactions generally involves the careful assembly of the catalyst, ligand, base, and reactants under an inert atmosphere, followed by heating and subsequent purification. The choice of each component is critical for reaction success.

Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: C-C Bond Formation with Boronic Acids

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling an organoboron reagent with an organic halide.[5][6][7] It is widely used due to the stability and low toxicity of the boronic acid coupling partners and the mild reaction conditions.[8]

Mechanism Overview

The catalytic cycle involves three key steps: oxidative addition of the aryl chloride to a Pd(0) species, transmetalation of the organic group from the activated boronic acid to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[6] A base is required to activate the boronic acid for transmetalation.[5][8]

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Application Notes and Protocols for Nucleophilic Aromatic Substitution of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the nucleophilic aromatic substitution (SNAr) of 3-chloro-6-methoxy-1,2,4-triazin-5-amine. The 1,2,4-triazine core is a significant scaffold in medicinal chemistry, and understanding the reactivity of its halogenated precursors is essential for the synthesis of novel therapeutic agents. These application notes detail the underlying principles of the SNAr mechanism on this electron-deficient heterocyclic system, offer a range of reaction protocols with various nucleophiles, and present troubleshooting strategies to optimize synthetic outcomes.

Introduction: The Significance of the 1,2,4-Triazine Scaffold

The 1,2,4-triazine ring system is classified as an electron-deficient heteroaromatic system due to the presence of three electronegative nitrogen atoms.[1][2] This inherent electronic property makes the carbon atoms of the triazine ring electrophilic and, consequently, highly susceptible to nucleophilic attack.[3] Halogenated 1,2,4-triazines, such as 3-chloro-6-methoxy-1,2,4-triazin-5-amine, serve as versatile building blocks for the synthesis of a diverse array of functionalized derivatives. The chlorine atom at the 3-position acts as an excellent leaving group, facilitating SNAr reactions with a wide range of nucleophiles.[2] This reactivity is fundamental to the construction of libraries of compounds for drug discovery programs.

The SNAr Mechanism on the 1,2,4-Triazine Ring

The nucleophilic aromatic substitution on the 3-chloro-6-methoxy-1,2,4-triazin-5-amine proceeds through a well-established two-step addition-elimination mechanism.[4][5]

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom at the C3 position of the triazine ring. This step is typically the rate-determining step and leads to the formation of a high-energy, negatively charged intermediate known as a Meisenheimer complex.[4][6] The electron-withdrawing nitrogen atoms in the ring help to stabilize this intermediate.[3]

• Elimination of the Leaving Group: Aromaticity is restored in the second step through the expulsion of the chloride ion, a good leaving group, to yield the substituted 1,2,4-triazine product.[7]

The overall reactivity of the system is significantly enhanced by the electron-deficient nature of the 1,2,4-triazine ring.[4] The presence of both the methoxy and amine groups on the ring will also influence the regioselectivity and rate of the reaction, although the primary site of attack for nucleophiles is the carbon bearing the chloro substituent.

Caption: Generalized SNAr mechanism on the 1,2,4-triazine ring.

Experimental Protocols

The following protocols provide a starting point for the nucleophilic aromatic substitution of 3-chloro-6-methoxy-1,2,4-triazin-5-amine with various classes of nucleophiles. Optimization of reaction conditions (solvent, base, temperature, and reaction time) is often necessary for specific substrates.

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Solvents should be anhydrous, especially when using moisture-sensitive nucleophiles or bases.

• Inert Atmosphere: Reactions involving strong bases or air-sensitive nucleophiles should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: Reaction progress should be monitored by an appropriate technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Protocol 1: Substitution with Amine Nucleophiles

The reaction with primary and secondary amines is a common method to introduce diverse side chains, leading to the corresponding 3-amino-1,2,4-triazine derivatives.

Step-by-Step Procedure:

• To a solution of 3-chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq.) in a suitable polar aprotic solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile, or isopropanol), add the desired amine (1.1–1.5 eq.).[2]

• Add a non-nucleophilic base (1.5–2.0 eq.), such as N,N-diisopropylethylamine (DIEA) or triethylamine (TEA), to scavenge the HCl generated during the reaction.[2]

• Stir the reaction mixture at room temperature or heat to 50–80 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired 3-amino-substituted product.

Caption: Experimental workflow for amine substitution on 3-chloro-6-methoxy-1,2,4-triazin-5-amine.

Protocol 2: Substitution with Thiol Nucleophiles

Thiol nucleophiles readily displace the chloride to form 3-thioether derivatives. These reactions are often rapid and proceed at room temperature.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve the desired thiol (1.1 eq.) in a polar aprotic solvent such as DMF or tetrahydrofuran (THF).

• Add a suitable base (1.2 eq.), such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to deprotonate the thiol and form the more nucleophilic thiolate. Stir for 15-30 minutes at 0 °C to room temperature.

• To this mixture, add a solution of 3-chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq.) in the same solvent.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, quench carefully with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to obtain the pure 3-thioether product.

Protocol 3: Substitution with Alcohol Nucleophiles (O-Arylation/O-Alkylation)

The substitution with alcohols to form ether linkages generally requires more forcing conditions compared to amines or thiols due to the lower nucleophilicity of neutral alcohols. The use of a strong base to generate the corresponding alkoxide is crucial.

Step-by-Step Procedure:

• To a solution of the desired alcohol (1.5–2.0 eq.) in a dry aprotic solvent like THF or DMF, add a strong base such as sodium hydride (NaH, 1.5 eq.) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30–60 minutes to ensure complete formation of the alkoxide.

• Add 3-chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq.) to the reaction mixture.

• Heat the reaction to 60–100 °C and monitor by TLC or LC-MS.

• After completion, cool the reaction to 0 °C and cautiously quench with water.

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the combined organic layers, concentrate, and purify the crude product by column chromatography.

Tabulated Reaction Conditions and Data

The following table summarizes typical reaction conditions for the SNAr of chloro-triazines with various nucleophiles, based on analogous systems.[2] These should serve as a guideline for the specific case of 3-chloro-6-methoxy-1,2,4-triazin-5-amine.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)
Primary Amines	Aniline	DIEA	DMF	80	4–12
Secondary Amines	Morpholine	TEA	Acetonitrile	60	2–6
Thiols	Thiophenol	K₂CO₃	DMF	25	1–3
Alcohols	Phenol	NaH	THF	80–100	12–24
Hydrazines	Hydrazine hydrate	None	Ethanol	Reflux	2–8

Note: This table is a compilation of data from analogous systems and should be used as a guideline. Optimization of reaction conditions for 3-chloro-6-methoxy-1,2,4-triazin-5-amine is recommended.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Weak nucleophile- Insufficient temperature- Inadequate base	- Use a stronger base to generate a more potent nucleophile (e.g., NaH for alcohols/thiols).- Increase the reaction temperature in increments.- Switch to a more polar aprotic solvent like DMF or DMSO.
Formation of Side Products	- Over-reaction with di- or tri-functional nucleophiles- Hydrolysis of the starting material	- Use a protecting group strategy for multifunctional nucleophiles.- Ensure all reagents and solvents are anhydrous.
Difficult Purification	- Similar polarity of product and starting material- Presence of baseline impurities	- Optimize the mobile phase for column chromatography.- Consider recrystallization from a suitable solvent system.

Conclusion

The nucleophilic aromatic substitution of 3-chloro-6-methoxy-1,2,4-triazin-5-amine is a robust and versatile transformation for the synthesis of novel, functionalized 1,2,4-triazine derivatives. A thorough understanding of the SNAr mechanism, coupled with careful selection of reaction conditions, enables the efficient construction of diverse molecular architectures for applications in drug discovery and materials science. The protocols and guidelines presented herein provide a solid foundation for researchers to explore the synthetic potential of this valuable heterocyclic building block.

References

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• Patel, K. R., & Patel, H. D. (2014). Synthesis of new non-symmetric substituted triazines and triazine derivatives by SNAr reaction mechanism. International Journal of Pharmaceutical Sciences and Research, 5(9), 3786.
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Recrystallization and purification methods for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Application Note: Isolation and Recrystallization Dynamics of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Executive Overview

3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a highly functionalized heterocyclic intermediate critical in the synthesis of advanced agrochemicals and pharmaceutical candidates. The presence of three distinct functional groups—a hydrogen-bond donating amine, a hydrogen-bond accepting methoxy group, and a lipophilic, electron-withdrawing chlorine atom—creates a complex solubility profile. This guide provides field-proven, self-validating protocols for its purification, moving beyond basic empirical methods to explain the thermodynamic causality behind solvent selection.

Physicochemical Rationale & Solvent Dynamics

The purification of 1,2,4-triazin-5-amines requires exploiting the differential solubility between the target molecule and its synthetic byproducts[1].

• Polar Aprotic Solvation: Acetonitrile is highly effective for single-solvent recrystallization[1]. At reflux, its dipole moment fully solvates the triazine core. Upon cooling, the lack of hydrogen bond donation from the solvent forces the 5-amino groups to self-associate, driving rapid nucleation and crystallization.

• Anti-Solvent Precipitation: When crude mixtures contain highly lipophilic impurities (such as unreacted chlorinated precursors), a binary system like ethanol/hexane is required[2]. Ethanol disrupts intermolecular hydrogen bonds to dissolve the crude mass, while the dropwise addition of hexane (an anti-solvent) selectively lowers the dielectric constant of the medium, precipitating the triazine while retaining lipophilic impurities in the mother liquor.

• Aqueous/Organic Resolution: For crude batches contaminated with inorganic salts or highly polar side-products, crystallization from aqueous/organic mixtures such as methanol/water or dioxane/water is the standard approach[3].

Quantitative Solvent Selection Matrix

The following table summarizes the quantitative parameters for selecting the optimal recrystallization system based on the impurity profile.

Solvent System	Ratio (v/v)	Boiling Point (°C)	Polarity Index	Target Impurity Profile	Expected Recovery (%)
Acetonitrile	N/A	82.0	5.8	Standard polar byproducts	85 - 90%
Ethanol	N/A	78.4	5.2	General organic impurities	80 - 85%
Ethanol / Hexane	1:3	78.4 / 68.7	5.2 / 0.1	Highly lipophilic impurities	70 - 75%
Methanol / Water	3:1	64.7 / 100.0	5.1 / 10.2	Inorganic salts / Polar organics	75 - 80%

Purification Workflow Visualization

Decision tree for the purification of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Step-by-Step Experimental Protocols

Pre-Crystallization: Flash Chromatography (For <85% Purity)

When the crude material is highly impure, direct recrystallization will fail due to impurities acting as crystallization inhibitors (causing the compound to "oil out"). A preliminary silica gel flash chromatography step is required[4].

• Preparation: Dry-load the crude 3-Chloro-6-methoxy-1,2,4-triazin-5-amine onto silica gel (1:3 w/w).

• Elution: Utilize a gradient solvent system starting from 100% Dichloromethane (DCM) and slowly increasing to 95:5 DCM/Methanol. Causality: The methoxy and amino groups cause the compound to streak in pure non-polar solvents; the addition of methanol acts as a hydrogen-bond competitor, sharpening the elution band.

• Validation: Monitor fractions via TLC (UV active at 254 nm). Combine fractions containing the target mass and evaporate under reduced pressure.

Protocol A: Single-Solvent Recrystallization (Acetonitrile)

Best for: Routine purification of batches >85% purity to achieve >99% analytical grade.

• Dissolution: Suspend the semi-pure solid in minimal high-purity acetonitrile (approximately 5-7 mL per gram of crude) in a round-bottom flask equipped with a reflux condenser.

• Heating: Heat the suspension to reflux (82°C) using an oil bath. If the solid does not completely dissolve, add acetonitrile dropwise (up to 2 mL extra per gram) until a clear solution is achieved. Causality: Using the absolute minimum volume of solvent ensures maximum supersaturation upon cooling.

• Hot Filtration: If insoluble particulate matter remains, perform a rapid hot gravity filtration through a fluted filter paper to prevent premature heterogeneous nucleation.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature at a controlled rate (approx. 0.5°C/min). Causality: Slow cooling promotes the growth of large, pure macroscopic crystals rather than trapping impurities in a rapidly crashed-out microcrystalline powder.

• Maturation: Once at room temperature, transfer the flask to an ice bath (4°C) for 2 hours to maximize the thermodynamic yield.

• Isolation & Self-Validation: Isolate the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with 2-3 mL of ice-cold acetonitrile.

  • Self-Validation Step: Evaporate a 1 mL aliquot of the mother liquor. If the residue contains a massive quantity of the product (verified via TLC), the initial solvent volume was too high. Concentrate the remaining mother liquor by 50% and initiate a second crop crystallization.

Protocol B: Anti-Solvent Crystallization (Ethanol/Hexane)

Best for: Removing highly lipophilic contaminants[2].

• Primary Solvation: Dissolve the crude material in a minimal volume of boiling absolute ethanol (approx. 4 mL/g). Ensure complete dissolution.

• Anti-Solvent Addition: While maintaining the solution at a gentle reflux, begin adding hexane dropwise. Continue addition until the solution becomes faintly turbid (reaching the cloud point).

• Clarification: Add 1-2 drops of ethanol just until the turbidity clears. This establishes a solution at the exact brink of supersaturation.

• Cooling & Precipitation: Remove from heat and allow to cool undisturbed to room temperature, then chill to 4°C overnight. The non-polar hexane forces the polar triazine out of solution while retaining lipophilic impurities.

• Isolation: Filter under vacuum and wash with a pre-chilled mixture of 1:3 ethanol/hexane. Dry the crystals in a vacuum oven at 45°C for 12 hours to remove residual hexane trapped in the crystal lattice.

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• 1. Solvent-free synthesis of 5-(aryl/alkyl)amino-1,2,4-triazines and α-arylamino-2,2′-bipyridines with greener prospects - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26305D [pubs.rsc.org]
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Application Notes and Protocols: Utilizing 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in Heterocyclic Library Synthesis

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and professionals in drug development on the strategic use of 3-chloro-6-methoxy-1,2,4-triazin-5-amine as a versatile scaffold for the synthesis of diverse heterocyclic libraries. The 1,2,4-triazine core is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities.[1][2] This guide details the chemical properties, reactivity, and step-by-step protocols for leveraging this key building block in the generation of novel molecular entities for high-throughput screening and lead optimization.

Introduction: The Strategic Importance of the 1,2,4-Triazine Scaffold

The 1,2,4-triazine ring system is a prominent heterocyclic motif found in numerous biologically active compounds, demonstrating applications as anticancer, antimicrobial, and antiviral agents.[2][3] Its unique electronic properties and the ability to participate in various chemical transformations make it an attractive starting point for combinatorial chemistry and the development of targeted therapeutics.[4][5] The subject of this guide, 3-chloro-6-methoxy-1,2,4-triazin-5-amine, offers three distinct points for chemical modification: the reactive chloro group at the C3 position, the methoxy group at C6, and the amino group at C5. This multi-functional nature allows for the systematic construction of compound libraries with diverse functionalities and three-dimensional arrangements.

Chemical Reactivity and Mechanistic Rationale

The primary and most synthetically useful transformation of 3-chloro-6-methoxy-1,2,4-triazin-5-amine is the nucleophilic aromatic substitution (SNAr) of the chlorine atom at the C3 position.[6][7][8][9] The electron-deficient nature of the 1,2,4-triazine ring, caused by the presence of three nitrogen atoms, significantly activates the chlorine atom towards displacement by a wide range of nucleophiles.[7] This reaction proceeds through a Meisenheimer-like intermediate, a negatively charged species stabilized by the electron-withdrawing character of the heterocyclic core.[10]

The presence of the methoxy and amino groups also influences the reactivity of the triazine ring. The amino group at C5 is an electron-donating group, which can modulate the overall electrophilicity of the ring. The methoxy group at C6, while also electron-donating, can itself be a target for substitution under more forcing conditions, offering a secondary site for diversification.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of a representative library of N-substituted-6-methoxy-1,2,4-triazine-3,5-diamine derivatives.

General Considerations:

• Reagents and Solvents: All reagents should be of high purity (≥98%) and used as received unless otherwise noted. Anhydrous solvents should be used where specified.

• Reaction Monitoring: Reaction progress should be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system or by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Safety Precautions: 3-Chloro-6-methoxy-1,2,4-triazin-5-amine and its derivatives should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: General Procedure for the Synthesis of N-Substituted-6-methoxy-1,2,4-triazine-3,5-diamines

This protocol outlines the general conditions for the SNAr reaction with primary and secondary amines.

Materials:

• 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

• Selected primary or secondary amine (1.1 equivalents)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base (1.5 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 equivalent).

• Dissolve the starting material in anhydrous DMF.

• Add the selected amine (1.1 equivalents) to the solution.

• Add DIPEA (1.5 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. For less reactive amines, the temperature can be elevated to 50-80 °C.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Presentation: Representative Library Synthesis

The following table summarizes the reaction conditions and yields for the synthesis of a small, representative library of 3-amino-1,2,4-triazine derivatives.

Entry	Amine Nucleophile	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)
1	Benzylamine	25	12	85
2	Morpholine	25	16	92
3	Aniline	60	24	78
4	Piperidine	25	12	95
5	(R)-(-)-1-Phenylethylamine	25	18	88

Yields are for isolated, purified products.

Advanced Applications and Further Diversification

Beyond simple amine substitution, the 1,2,4-triazine core allows for more complex synthetic strategies.

• Suzuki and other Cross-Coupling Reactions: While the C3-Cl bond is highly susceptible to SNAr, it can also participate in palladium-catalyzed cross-coupling reactions, though this often requires specific catalysts and conditions to compete with nucleophilic substitution.

• Modification of the Methoxy Group: The methoxy group at C6 can be cleaved under acidic conditions to reveal a hydroxyl group, which can then be further functionalized. Alternatively, it can be displaced by strong nucleophiles at elevated temperatures.

• Derivatization of the Amino Group: The amino group at C5 can be acylated, alkylated, or used as a handle for further synthetic transformations, adding another layer of diversity to the synthesized library.

Conclusion

3-Chloro-6-methoxy-1,2,4-triazin-5-amine is a highly valuable and versatile building block for the construction of diverse heterocyclic libraries. Its predictable reactivity, primarily through nucleophilic aromatic substitution, allows for the straightforward synthesis of a wide array of derivatives. The protocols and data presented in this application note provide a solid foundation for researchers to explore the chemical space around the 1,2,4-triazine scaffold in their drug discovery and development endeavors. The potential for further functionalization at multiple positions underscores the strategic advantage of incorporating this scaffold into library synthesis campaigns.

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• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Environmental Science & Technology. Available at: [Link]

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). ResearchGate. Available at: [Link]_

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• El-Gendy, Z. (2008). Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. ResearchGate. Available at: [Link]

• Carbone, D., et al. (2022). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. Cancers. Available at: [Link]

• Pískala, A., & Šorm, F. (1976). Reaction of 3,5,6-trichloro-1,2,4-triazine with dimethylamine and methanolysis of 3,6-dichloro-5-dimethylamino-1,2,4-triazine. Semantic Scholar. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,5-triazines. Organic Chemistry Portal. Available at: [Link]

• Ferreira, R. J., et al. (2025). 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease. International Journal of Molecular Sciences. Available at: [Link]

Sources

• 1. Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives [jmchemsci.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Exploring s-triazine derivatives as anticancer agents [explorationpub.com]

Technical Notes & Optimization

How to improve synthesis yield of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Welcome to the Technical Support Center for heterocyclic API intermediates. As a Senior Application Scientist, I frequently consult on the synthesis of 3-chloro-6-methoxy-1,2,4-triazin-5-amine (CAS 824-57-7). This compound is a highly valuable scaffold, serving as a critical gateway intermediate in the development of SHP2 allosteric inhibitors and novel kinase targets[1].

However, researchers routinely encounter severe yield bottlenecks during its synthesis—specifically, tarry degradation during chlorination and poor regioselectivity during amination. This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure high-yield, scalable synthesis.

Synthesis Workflow & Failure Pathways

The standard synthetic route involves a two-step sequence: chlorination of the dione precursor followed by regioselective amination. Understanding the failure modes at each node is critical for process optimization.

Two-step synthesis workflow highlighting optimal conditions and common failure pathways.

Troubleshooting & FAQs

Q1: My chlorination step yields a black, intractable tar and very little of the 3,5-dichloro intermediate. How can I prevent this?

A: Switch your base and limit thermal exposure. Causality: The 1,2,4-triazine core is highly sensitive to harsh electrophilic conditions. Using POCl3​ at high temperatures for extended periods causes the heteroaromatic ring to rupture. Furthermore, using highly nucleophilic bases (like DIPEA or Et3​N ) leads to quaternary ammonium salt formation and subsequent polymerization. Solution: Switch to a weaker, sterically hindered base like N,N-dimethylaniline[1]. Limit the reaction time by using microwave irradiation (90 °C for exactly 25 minutes) rather than prolonged conventional reflux. Finally, extract the product rapidly using a non-polar solvent like heptane; this acts as a self-purifying step, leaving the tarry byproducts behind in the aqueous layer.

Q2: During amination, I am isolating a significant amount of the 3-amino regioisomer and some diaminated byproduct. How do I control the regioselectivity?

A: Enforce strict kinetic control via temperature and stoichiometry. Causality: Nucleophilic aromatic substitution ( SN​Ar ) on 1,2,4-triazines is kinetically favored at the C5 position. The C5 carbon is flanked by N4 and C6 (which is attached to N1), making it the most electron-deficient node on the ring and stabilizing the resulting Meisenheimer complex[2]. However, at elevated temperatures or with excess ammonia, the thermodynamic barrier for C3 attack is overcome, leading to the 3-amino isomer or the 3,5-diamino byproduct. Solution: Strictly control the stoichiometry (use exactly 1.05 equivalents of NH3​ ). Perform the addition of ammonia dropwise at -10 °C to 0 °C to maintain strict kinetic control.

Q3: I am observing a methoxy-substituted byproduct (3,6-dimethoxy-1,2,4-triazin-5-amine) when using methanolic ammonia. Is there an alternative?

A: Eliminate methanol from the reaction system. Causality: Ammonia in methanol exists in equilibrium with a small amount of methoxide ions. Because the C3-chloride of your newly formed product is still highly reactive, it can undergo a secondary SN​Ar reaction with methoxide, displacing the chlorine atom. Solution: Replace methanolic ammonia with a commercially available solution of ammonia in THF (or bubble anhydrous NH3​ gas into THF). By removing methanol from the system, you eliminate the competing oxygen nucleophile entirely.

Mechanistic Insight: Regioselective SN​Ar

To truly master this synthesis, you must understand the causality behind the regioselectivity. The diagram below illustrates why C5 is the kinetically preferred site of attack.

Regioselective SNAr mechanism detailing the kinetic preference for C5 amination.

Optimization Data & Self-Validating Protocols

Optimization of Amination Conditions: Yield & Regioselectivity

Nucleophile Source	Solvent	Temperature (°C)	Regioselectivity (C5:C3)	Overall Yield (%)	Primary Failure Mode
NH3​ (aq, 28%)	Water	25	60:40	25	Hydrolysis of C3-Cl
NH3​ (7N)	Methanol	25	80:20	45	Methoxylation at C3
NH3​ (7N)	Methanol	0	90:10	65	Minor methoxylation
NH3​ (0.5M)	THF	-10 to 0	>95:5	82	None (Optimal)

Protocol A: Chlorination (Yielding 3,5-Dichloro-6-methoxy-1,2,4-triazine)

• Setup: In a microwave-safe reactor, suspend 6-methoxy-1,2,4-triazine-3,5(2H,4H)-dione (1.0 eq) in neat POCl3​ (12.0 eq).

• Base Addition: Add N,N-dimethylaniline (0.2 eq) dropwise. Causality: PhNMe2​ acts as a phase-transfer catalyst and mild base, preventing the rapid polymerization seen with stronger bases[1].

• Reaction: Seal the vessel and irradiate at 90 °C for exactly 25 minutes.

  • In-Process Control (IPC): The solution should turn a homogenous amber. Prolonged heating >30 mins results in irreversible tar formation.

• Workup: Cool to room temperature. Pour the mixture into a vigorously stirred biphasic system of heptane and ice-water (1:1). Stir for 5 minutes.

• Extraction: Separate the heptane layer. Repeat extraction twice with fresh heptane. Causality: Heptane selectively extracts the non-polar dichloride intermediate while leaving polar degradation products in the aqueous phase[1].

• Isolation: Filter the combined heptane phases through a pad of Celite and anhydrous MgSO4​ . Evaporate under reduced pressure to yield the intermediate. Note: Proceed immediately to Protocol B; the dichloride is highly prone to hydrolysis.

Protocol B: Regioselective Amination (Yielding 3-Chloro-6-methoxy-1,2,4-triazin-5-amine)

• Setup: Dissolve the freshly prepared 3,5-dichloro-6-methoxy-1,2,4-triazine (1.0 eq) in anhydrous THF (0.2 M concentration).

• Cooling: Cool the solution to -10 °C using a dry ice/brine bath. Causality: Lowering the thermal energy suppresses the activation energy required for C3 attack, locking the reaction into kinetic control at C5[2].

• Amination: Add NH3​ (0.5 M in THF, 1.05 eq) dropwise over 15 minutes via a syringe pump.

• Monitoring: Stir for 10 minutes at 0 °C.

  • In-Process Control (IPC): Perform a rapid TLC (Hexanes/EtOAc 7:3). The starting material spot should be completely consumed.

• Workup: Evaporate the volatiles under a stream of nitrogen (avoid excessive heat). Purify the residue via flash chromatography to isolate the pure 5-amine.

Sources

• 1. osti.gov [osti.gov]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting poor solubility of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in organic solvents

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) regarding the poor solubility of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in organic solvents. As Senior Application Scientists, we have synthesized our expertise to provide you with a comprehensive resource to navigate the challenges you may encounter during your research.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 3-Chloro-6-methoxy-1,2,4-triazin-5-amine in my desired organic solvent. What are the first steps I should take?

A1: Poor solubility is a common challenge with heterocyclic compounds like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. The initial troubleshooting steps should focus on a systematic approach to solvent selection and understanding the compound's intrinsic properties. We recommend a tiered approach, starting with simple and readily available methods before moving to more complex solutions.

First, consider the polarity of your solvent. The principle of "like dissolves like" is a fundamental concept in solubility.[1] 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, with its amine, methoxy, and nitrogen-containing triazine ring, possesses polar characteristics. Therefore, it is expected to have better solubility in polar organic solvents. If you are using a non-polar solvent, such as hexane or toluene, you will likely encounter solubility issues.

We recommend starting your solvent screen with a range of solvents covering different polarity classes. A suggested starting panel is presented in the table below.

Q2: What are the key physicochemical properties of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine that influence its solubility?

A2: While extensive experimental data for this specific compound is not widely published, we can infer its properties from its structure and data on analogous triazine derivatives.

Table 1: Estimated Physicochemical Properties and Qualitative Solubility of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Property	Estimated Value/Characteristic	Implication for Solubility
Molecular Formula	C₄H₅ClN₄O	Relatively small molecule.
Molecular Weight	160.56 g/mol	Moderate molecular weight.
Polarity	Polar	The presence of amine (-NH2), methoxy (-OCH3), and multiple nitrogen atoms in the triazine ring contributes to its polarity. This suggests a preference for polar solvents.
Hydrogen Bonding	Hydrogen bond donor (amine group) and acceptor (nitrogen atoms, oxygen atom)	Capable of forming hydrogen bonds with protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO, DMF).
Qualitative Solubility in Common Organic Solvents
Polar Protic Solvents
Methanol, Ethanol	Expected to be moderately to fully soluble.	These solvents can act as both hydrogen bond donors and acceptors.
Polar Aprotic Solvents
Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)	Expected to be soluble.	These are strong hydrogen bond acceptors. For many triazine derivatives, DMSO is a good solvent choice.[2]
Acetonitrile	Expected to be sparingly to moderately soluble.	A polar aprotic solvent, but generally a weaker solvent than DMSO or DMF for highly polar compounds.
Non-Polar Solvents
Hexane, Toluene	Expected to be poorly soluble to insoluble.	The polarity mismatch makes dissolution unfavorable.
Chlorinated Solvents
Dichloromethane (DCM), Chloroform	Expected to be sparingly soluble.	While having a dipole moment, their ability to solvate highly polar, hydrogen-bonding compounds is limited.

Note: The qualitative solubility is inferred from the behavior of structurally similar triazine derivatives and general solubility principles.

Q3: My compound still shows poor solubility even in polar solvents. What are the next steps?

A3: If initial solvent screening with single solvents at room temperature is unsuccessful, several techniques can be employed to enhance solubility. These methods involve altering the solvent system or providing external energy to overcome the lattice energy of the solid.

Troubleshooting Workflow for Poor Solubility

Here is a systematic workflow to address solubility challenges with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Caption: A stepwise workflow for troubleshooting the poor solubility of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Detailed Troubleshooting Guides

Issue 1: Inadequate Solubility in a Single Organic Solvent

Question: I've tried dissolving my compound in methanol and acetonitrile individually, but it's not fully dissolving. What should I do?

Answer: This is a common scenario. When a single solvent is not effective, a co-solvent system can often provide the necessary balance of solubilizing power and desired physical properties (e.g., viscosity, volatility).

Protocol 1: Co-Solvent System Evaluation

A co-solvent is a water-miscible organic solvent used to increase the solubility of lipophilic or poorly soluble compounds.[3]

Rationale: A strong but viscous solvent like DMSO can be mixed with a less viscous solvent like methanol or acetonitrile. The DMSO acts as the primary solubilizing agent, while the co-solvent reduces the overall viscosity, which can be important for certain applications like HPLC or automated liquid handling.

Step-by-Step Methodology:

• Primary Solvent Selection: Choose a strong solvent in which your compound shows at least partial solubility (e.g., DMSO or DMF).

• Co-Solvent Selection: Select a less viscous, miscible solvent (e.g., methanol, ethanol, or acetonitrile).

• Prepare Binary Mixtures: Create a series of binary mixtures with varying ratios of the primary solvent and co-solvent (e.g., 90:10, 75:25, 50:50 DMSO:Methanol).

• Solubility Testing: Add a known excess of your compound to a fixed volume of each binary mixture in separate vials.

• Equilibration: Agitate the vials at a constant temperature for a sufficient period to reach equilibrium (typically several hours to 24 hours). The shake-flask method is a reliable approach for this.

• Analysis: After equilibration, filter the saturated solutions to remove undissolved solid. Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC or UV-Vis spectroscopy.

Table 2: Example Co-Solvent Systems for Screening

Primary Solvent	Co-Solvent	Starting Ratios (v/v)
DMSO	Methanol	9:1, 3:1, 1:1
DMSO	Acetonitrile	9:1, 3:1, 1:1
DMF	Ethanol	9:1, 3:1, 1:1

Issue 2: Compound Stability Concerns During Solubility Enhancement

Question: I am considering heating the mixture to improve solubility. Are there any stability risks with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine?

Answer: Yes, caution is advised when heating solutions of triazine derivatives. These compounds can be susceptible to degradation, particularly through hydrolysis.[4]

Stability Considerations:

• Hydrolysis: The triazine ring can be susceptible to cleavage under both acidic and basic conditions. The presence of water in the solvent, even in small amounts, can facilitate this degradation, which may be accelerated by heat.

• Photodegradation: Exposure to light, especially UV light, can induce photochemical reactions leading to the formation of degradation products.[4] It is advisable to work in a fume hood with the sash down or in amber vials to minimize light exposure.

Best Practices for Using Heat:

• Gentle Heating: Use a water bath with controlled temperature and avoid aggressive, direct heating on a hot plate.

• Moderate Temperatures: Start with modest temperatures (e.g., 40-50 °C) and monitor for any signs of degradation (e.g., color change).

• Inert Atmosphere: If the compound is sensitive to oxidation, consider performing the dissolution under an inert atmosphere (e.g., nitrogen or argon).

• Fresh is Best: Whenever possible, prepare solutions fresh for immediate use to minimize the risk of degradation over time.[4]

Experimental Protocols

Protocol 2: Isothermal Equilibrium (Shake-Flask) Method for Solubility Determination

This is a widely accepted and reliable method for determining the equilibrium solubility of a compound.

Caption: Experimental workflow for determining solubility using the shake-flask method.

Protocol 3: Analytical Methods for Quantification

Accurate quantification of the dissolved compound is crucial for determining solubility. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method.

HPLC-UV Method Parameters (Starting Point):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid for improved peak shape) is a good starting point.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV detector set at a wavelength where the compound has maximum absorbance (this should be determined by running a UV scan of a dilute solution). A wavelength around 240 nm can be a good starting point for triazine derivatives.[5]

• Quantification: Create a calibration curve using standards of known concentrations to determine the concentration of your sample.

References

• Cook, A. M., & Hutter, R. (1981). Determination of seventeen s-triazine herbicides and derivatives by high-pressure liquid chromatography. Journal of Agricultural and Food Chemistry, 29(6), 1135–1143. [Link]

• Benchchem. (2025).

• Razavi, S. M., et al. (2014). Chromatographic methods for analysis of triazine herbicides. Environmental monitoring and assessment, 186(11), 7293–7309. [Link]

• Hogendoorn, E. A., et al. (2001). Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry.
• Benchchem. (2025).
• Jorgensen, W. L., & Duffy, E. M. (2002). Prediction of drug solubility from structure. Advanced drug delivery reviews, 54(3), 355–366.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.
• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 05(06).
• Millard, J. W., et al. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Combinatorial chemistry & high throughput screening, 14(6), 444–452.
• Kumar, S., & Singh, A. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis, 5(2), 64-72.
• Bakharev, V. V., et al. (2013). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 62(10), 2265-2272.
• Benchchem. (2025).

• PubChem. (n.d.). 3-Chloro-6-methoxy-1,2,4,5-tetrazine. National Center for Biotechnology Information. Retrieved from [Link]

• Benchchem. (2025). Solubility Profile of 2,4-Dichloro-6-ethoxy-1,3,5-triazine in Organic Solvents: A Technical Guide. Benchchem.
• Google Patents. (2013). Oil-soluble triazine sulfide scavenger.
• Kumar, R., & Engman, L. (2006). Synthesis and stability of exocyclic triazine nucleosides. Organic & biomolecular chemistry, 4(11), 2219–2224.
• Khorasani, M., et al. (2022). Benign-by-design synthesis of covalent triazine-imidazolium networks under room temperature aqueous conditions for CO2 utilization.
• Li, Q., et al. (2021). Saturated Solubility Determination and Correlation of 2-Methyl-4-Methylamino-6-Methoxy-1,3,5-Triazine in Several Aqueous Cosolvent Systems from 278.15 to 323.15 K.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benign-by-design synthesis of covalent triazine-imidazolium networks under room temperature aqueous conditions for CO2 utilization - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. ijmsdr.org [ijmsdr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. d-nb.info [d-nb.info]

Reducing unwanted byproducts during 3-Chloro-6-methoxy-1,2,4-triazin-5-amine functionalization

Welcome to the technical support center for the functionalization of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and reduce unwanted byproducts during the chemical modification of this versatile heterocyclic scaffold.

The 3-Chloro-6-methoxy-1,2,4-triazin-5-amine core is highly valued in medicinal chemistry. Its structure presents a unique electronic landscape: the 1,2,4-triazine ring is electron-deficient, making it susceptible to nucleophilic attack, while the chlorine atom at the C3 position serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions.[1][2] However, the interplay between the chloro, methoxy, and amine substituents can lead to specific side reactions. This guide provides in-depth, question-and-answer-based troubleshooting to ensure the success of your synthetic campaigns.

Core Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)

The primary transformation of this molecule involves the displacement of the C3-chloride by a nucleophile. This proceeds through a two-step addition-elimination mechanism, forming a negatively charged intermediate known as a Meisenheimer complex. The electron-deficient nature of the triazine ring, enhanced by the inductive effect of the ring nitrogens, stabilizes this intermediate, facilitating the reaction.[2][3]

Caption: Generalized S-NAr mechanism for functionalization.

Frequently Asked Questions & Troubleshooting Guides

Category 1: Reaction Initiation & Low Conversion

Q1: My SNAr reaction with a simple amine isn't starting or is showing very low conversion. What are the common causes?

A1: This is a frequent issue that often points to problems with nucleophile activation, solvent choice, or temperature.

• Causality: The nucleophilicity of your amine is paramount. Neutral amines are good nucleophiles, but their reactivity can be dramatically increased by ensuring the reaction environment doesn't hinder their lone pair availability.[4] The choice of solvent is also critical; it must solubilize the reactants and facilitate the formation of the charged Meisenheimer complex.[5]

• Troubleshooting Protocol:

  • Assess the Base: For reactions with amine salts or less nucleophilic amines, a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is essential to neutralize the HCl generated during the reaction.[1] An excess of the reactant amine can sometimes serve as the base, but this is only effective for highly nucleophilic, unhindered liquid amines.[6]

  • Solvent Selection: Polar aprotic solvents like DMF, DMSO, or NMP are excellent choices as they can stabilize the charged intermediate without protonating the nucleophile.[7] For less reactive nucleophiles, these are often superior to alcohols or acetonitrile. However, be aware that some dipolar aprotic solvents can lead to over-reaction if multiple leaving groups are present.[8]

  • Increase Temperature: SNAr reactions on heteroaromatic chlorides can be slow at room temperature. Gradually increase the temperature in 20 °C increments, monitoring by TLC or LC-MS. A typical range is 80-120 °C.

  • Check Reagent Quality: Ensure your amine nucleophile has not degraded and that your solvents are anhydrous, especially if using water-sensitive bases.

Category 2: Byproduct Formation

Q2: I'm observing a significant amount of a byproduct with a mass corresponding to the hydrolysis of the starting material (M-Cl+OH). How can I prevent this?

A2: The formation of the hydroxy-triazine byproduct is a classic sign of unwanted reaction with water.

• Causality: The C3-chloro group is susceptible to displacement by water, especially under basic conditions or at elevated temperatures.[9] While water is a weak nucleophile, its high concentration (if present as a solvent or contaminant) can lead to significant byproduct formation. Alkaline conditions can accelerate this hydrolysis.[9]

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: Dry your solvents rigorously before use. Use freshly opened bottles of reagents or purify them according to standard procedures. If using a base like K₂CO₃ or K₃PO₄, ensure it is finely powdered and dried in an oven.

  • Inert Atmosphere: Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.

  • Base Selection: If using an aqueous base solution, consider switching to an organic base (DIPEA, DBU) or an anhydrous inorganic base (e.g., anhydrous K₃PO₄).

  • Temperature Control: Avoid unnecessarily high temperatures, as this can accelerate the rate of hydrolysis. Find the minimum temperature required for the desired reaction to proceed at a reasonable rate.

Q3: My LC-MS shows a peak at roughly double the mass of my desired product, suggesting dimerization. What causes this and how can it be stopped?

A3: Dimerization occurs when the exocyclic amine of one molecule acts as a nucleophile, attacking the C3-chloro position of another molecule.

• Causality: The 5-amino group on the triazine ring is itself a nucleophile. Under reaction conditions, particularly in the presence of a strong base and at high concentrations, it can compete with your intended nucleophile, leading to self-condensation. This process can be facilitated by hydrogen bonding between triazine molecules.[10]

• Troubleshooting Protocol:

  • Dilution: Run the reaction at a lower concentration (e.g., decrease from 0.5 M to 0.1 M). This reduces the probability of two substrate molecules encountering each other.

  • Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of your desired nucleophile. This ensures it outcompetes the 5-amino group for reaction at the C3 position.

  • Order of Addition: Consider adding the triazine substrate slowly to a solution of the nucleophile and base. This maintains a low instantaneous concentration of the electrophile, favoring the intermolecular reaction with your target nucleophile.

  • Protecting Groups: In extreme cases, if the 5-amino group's reactivity remains problematic, consider a protecting group strategy (e.g., Boc or Acyl protection), though this adds extra steps to the synthesis.

Caption: Decision tree for common byproduct troubleshooting.

Category 3: Advanced Functionalization (Cross-Coupling Reactions)

Q4: I am attempting a Suzuki coupling with a boronic acid, but I'm getting low yield and significant starting material decomposition. What should I optimize?

A4: Suzuki couplings on electron-deficient chloro-heterocycles like this one require careful selection of the catalyst system and base. The C-Cl bond is less reactive than C-Br or C-I bonds, necessitating a highly active catalyst.[11][12]

• Causality: The rate-limiting step in Suzuki couplings of aryl chlorides is often the initial oxidative addition of the C-Cl bond to the Pd(0) center.[11] A standard catalyst like Pd(PPh₃)₄ may be insufficient. Electron-rich, bulky phosphine ligands are needed to create a more electron-rich and reactive palladium center that can activate the C-Cl bond. Furthermore, the triazine nitrogen atoms can coordinate to the palladium, potentially inhibiting catalysis.

• Optimization Protocol & Parameter Comparison:

Parameter	Standard Condition (Low Yield)	Recommended Optimization	Rationale
Catalyst	Pd(PPh₃)₄ or Pd(OAc)₂	Use a modern Pd(0) precatalyst (e.g., XPhos Pd G3/G4) or a combination of a Pd source (Pd₂(dba)₃) with a bulky, electron-rich ligand (e.g., XPhos, SPhos, RuPhos).[11]	Precatalysts are more air-stable and efficiently generate the active Pd(0) species. Bulky ligands promote reductive elimination and prevent catalyst deactivation.
Base	Na₂CO₃ or K₂CO₃	Switch to a stronger, non-nucleophilic base like K₃PO₄ or Cs₂CO₃.[12]	Stronger bases are more effective in the transmetalation step, especially for challenging couplings. They are also less likely to cause hydrolysis of sensitive groups.
Solvent	THF or Toluene	1,4-Dioxane/H₂O (e.g., 10:1) or DMF.[12]	The presence of water can help dissolve the inorganic base and facilitate transmetalation. Dioxane is often a superior solvent for these couplings.
Temperature	80 °C	Increase to 100-110 °C.	The oxidative addition to the C-Cl bond is kinetically slow and requires higher thermal energy.[11]

• Key Byproduct to Monitor: Be watchful for protodeboronation , where the boronic acid (Ar-B(OH)₂) is converted to the corresponding arene (Ar-H). This is often caused by excess water, high temperatures, or prolonged reaction times. Using a more stable boronic ester (e.g., a pinacol ester) can mitigate this.[11]

Q5: My Buchwald-Hartwig amination is not working. What are the critical parameters for C-N bond formation with this substrate?

A5: Similar to Suzuki coupling, Buchwald-Hartwig amination of this chloro-triazine requires a carefully chosen ligand and base.

• Causality: The catalytic cycle involves oxidative addition of the C-Cl bond, coordination of the amine, deprotonation by the base to form an amide, and finally, reductive elimination to form the C-N bond.[13][14] The choice of base is critical as it must be strong enough to deprotonate the coordinated amine but not so strong that it causes side reactions.

• Troubleshooting Protocol:

  • Catalyst/Ligand System: Start with a robust system known for aryl chloride amination. A combination of a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ with a biarylphosphine ligand (e.g., XPhos, BrettPhos) is a strong starting point.[13]

  • Base Selection: The most common and effective base for these reactions is a strong, non-nucleophilic alkoxide like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[13] Weaker bases like K₂CO₃ are generally ineffective for aryl chlorides.

  • Solvent: Anhydrous, non-polar aprotic solvents like toluene or dioxane are typically preferred.[13]

  • Execution: Rigorously degas all solvents and ensure the reaction is run under a strictly inert atmosphere. Oxygen can oxidize the Pd(0) catalyst, killing the reaction.

Experimental Protocols

Protocol 1: General SNAr with an Aliphatic Amine

This protocol is a general starting point for the reaction with a primary or secondary amine.

• To a round-bottom flask under an Argon atmosphere, add 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq.).

• Add anhydrous DMF (to make a ~0.2 M solution).

• Add the desired amine (1.2 eq.) followed by DIPEA (1.5 eq.).

• Heat the reaction mixture to 90 °C and stir.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel flash column chromatography.

Protocol 2: Optimized Suzuki-Miyaura Coupling

This protocol uses modern conditions for challenging aryl chloride couplings.

• To a flame-dried Schlenk tube, add the arylboronic acid (1.5 eq.), K₃PO₄ (3.0 eq.), and 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq.).

• Add the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%).

• Evacuate and backfill the tube with Argon three times.

• Add degassed 1,4-dioxane and degassed water (10:1 v/v) via syringe to make a ~0.1 M solution.

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir vigorously until LC-MS analysis indicates full consumption of the starting material.

• Cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the organic filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.[12]

References

• BenchChem. (n.d.). Nucleophilic Substitution on 3-Chloro-5-(p-tolyl)-1,2,4-triazine: A Technical Guide.
• BenchChem. (n.d.). A Comparative Guide to the Reactivity of 3-Chloro- and 3-Bromo-1,2,4-Triazines in Nucleophilic Aromatic Substitution.
• Ison, A. (n.d.). SNAr Reaction in Other Common Molecular Solvents. Wordpress.

• Pelkonen, O., & Raunio, H. (2018). Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations. PMC. [Link]

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Environmental Science & Technology. [Link]

• Zhang, Y., et al. (2021). Transformation of Atrazine to Hydroxyatrazine with Alkali-H2O2 Treatment: An Efficient Dechlorination Strategy under Alkaline Conditions. ACS ES&T Water. [Link]

• VTechWorks. (n.d.). The effects of solvents and nucleophiles on heteroaromatic SRN1 reactions.

• Guesmi, N. E., et al. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. PMC. [Link]

• ResearchGate. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. [Link]

• McKay, G., et al. (2014). Degradation of Chlorotriazine Pesticides by Sulfate Radicals and the Influence of Organic Matter. Environmental Science & Technology. [Link]

• ResearchGate. (2019). Coupling reaction of organoboronic acids with chloropyrimidines and trichlorotriazine. [Link]

• IntechOpen. (2019). Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). [Link]

• BenchChem. (n.d.). Technical Support Center: Optimization of Suzuki Coupling for Chlorinated Benzothiazoles.
• BenchChem. (n.d.). Optimizing reaction conditions for 3-Chloroisothiazolo[5,4-b]pyridine functionalization.

• Sharma, R., et al. (2020). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. PMC. [Link]

• Environmental Protection Agency. (2006). Treatability of chloro-s-triazines by conventional drinking water treatment technologies. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Amination of 3-Chloro-5-(p-tolyl)-1,2,4-triazine.

• PubMed. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). [Link]

• ResearchGate. (2009). Vicarious nucleophilic substitution of hydrogen vs. ANRORC-type ring transformation in reactions of 1,2,4-triazines with α-halocarbanions. Novel route to functionalized pyrazoles. [Link]

• ResearchGate. (2015). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS - ) and Polysulfides (S n 2 - ). [Link]

• ResearchGate. (2013). Structures of the environmental metabolites of two chlorotriazine.... [Link]

• ACS Publications. (2017). Preparation of Unsymmetrical 1,2,4,5-Tetrazines via a Mild Suzuki Cross-Coupling Reaction. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• ACS Publications. (2008). Multiple Hydrogen Bonds in the Self-Assembly of Aminotriazine and Glutarimide. Decisive Role of the Triazine Substituents. [Link]

• ACS Publications. (2014). Role of the Base in Buchwald–Hartwig Amination. [Link]

• MDPI. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. [Link]

• Organic Chemistry 1: An open textbook. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Reaction of 2-Chloro-4-methoxy-1,3,5-triazine with Amines for Pharmaceutical Research and Devel.

• PMC. (2018). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. [Link]

• PubMed. (2022). Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines and 1,2,3,5-Tetrazines. [Link]

• ACS Figshare. (2020). Aminotriazines as Locking Fragments in Macrocyclic Synthesis. [Link]

• PMC. (2022). Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines and 1,2,3,5-Tetrazines. [Link]

• ACS Publications. (2023). Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. [Link]

• Frontiers. (2020). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. [Link]

• SCIRP. (n.d.). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. [Link]

• PMC. (2022). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. [Link]

• Semantic Scholar. (1989). Reaction of 3,5,6-trichloro-1,2,4-triazine with dimethylamine and methanolysis of 3,6-dichloro-5-dimethylamino-1,2,4-triazine. [Link]

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Optimizing reaction temperature and time for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine synthesis

Technical Support Center: Synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Welcome to the Technical Support Center for the synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical knowledge to optimize your synthetic protocols, ensuring high yield and purity.

The 1,2,4-triazine core is a significant scaffold in medicinal chemistry, with derivatives showing a wide array of biological activities.[1][2] The successful and efficient synthesis of intermediates like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is a critical step in the discovery and development of novel therapeutics.[3] This guide explains the key experimental variables and provides solutions to common challenges encountered during its synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, offering explanations and actionable solutions based on established chemical principles.

Issue 1: Low or No Yield of the Desired Product

Low yields are a frequent challenge in organic synthesis and can be attributed to several factors.[4][5]

Potential Causes & Solutions:

• Purity of Starting Materials: The presence of impurities in your reagents can lead to unwanted side reactions, consuming your starting materials and reducing the yield of the desired product.[4]

  • Solution: Always use high-purity starting materials. It is advisable to verify the purity of reagents and solvents before use.

• Suboptimal Reaction Temperature: The temperature at which the reaction is conducted is crucial. For many triazine syntheses, specific temperature control is necessary to achieve the desired substitution pattern and avoid decomposition.[5][6]

  • Solution: Carefully control the reaction temperature at each step. For reactions involving sequential substitutions on a triazine ring, a stepwise increase in temperature is often required.[6] For instance, an initial substitution might be carried out at 0°C, with subsequent steps at room temperature or higher.[5][6]

• Incomplete Reaction: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[4][7] If the reaction appears to have stalled, consider extending the reaction time or making a modest and careful increase in temperature.[5]

• Inefficient Work-up and Extraction: Significant product loss can occur during the work-up and extraction phases.

  • Solution: Ensure an efficient extraction process by selecting the appropriate solvent and performing multiple extractions. Washing the combined organic extracts with water can help remove water-soluble impurities.[4]

Issue 2: Formation of Multiple Products or Isomers

The formation of byproducts or isomers can complicate purification and reduce the yield of the target compound.

Potential Causes & Solutions:

• Lack of Regioselectivity: The nature of the substituents on the starting materials can influence the formation of isomers.[8]

  • Solution: The choice of catalyst can sometimes control the formation of specific isomers.[8] If isomer formation is unavoidable, a robust purification method is essential.

• Over-reaction: In syntheses involving multiple substitution steps, it's possible for the reaction to proceed further than desired, leading to polysubstituted products.

  • Solution: To favor mono-substitution, it is critical to maintain a low reaction temperature, often around 0°C.[6] Adding the nucleophile dropwise and using a precise stoichiometric amount (1 equivalent) can also help control the reaction.[6]

Issue 3: Product Decomposition During or After Synthesis

The stability of the final product can be a concern, particularly during purification and storage.

Potential Causes & Solutions:

• Thermal Lability: Some triazine derivatives can be sensitive to heat.[4][8]

  • Solution: Avoid excessive heating during solvent removal by using a rotary evaporator at reduced pressure and a moderate temperature.[4][8] If necessary, conduct purification steps at lower temperatures.

• Improper Storage: The stability of the purified product can be compromised by improper storage conditions.

  • Solution: Store the final product under an inert atmosphere, such as nitrogen or argon, and at a low temperature to prevent degradation over time.[4][8]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Q1: What are the common starting materials for the synthesis of 1,2,4-triazines?

The synthesis of 1,2,4-triazines often involves the condensation of 1,2-dicarbonyl compounds with other reagents.[4][8] Common methods include the cyclocondensation of C-glycosyl formamidrazones with 1,2-dicarbonyl derivatives and the redox-efficient cyclodehydration of β-keto-N-acylsulfonamides with hydrazine salts.[8][9]

Q2: How critical is temperature control in triazine synthesis?

Temperature control is extremely critical. For substituted triazines, the stepwise displacement of chloro-substituents by various nucleophiles is controlled by temperature.[5] For example, in the synthesis of substituted 1,3,5-triazines from cyanuric chloride, the first substitution is often carried out at 0°C, the second at room temperature, and the third requires higher temperatures.[5][10] Maintaining the correct temperature is crucial to avoid the formation of polysubstituted byproducts.[6]

Q3: How can I effectively monitor the progress of my reaction?

Thin Layer Chromatography (TLC) is a common and effective method for monitoring the progress of the reaction.[4][7] By comparing the spots of the reaction mixture with those of the starting materials, you can determine when the reaction is complete.

Q4: What are the recommended purification techniques for 1,2,4-triazine derivatives?

Column chromatography on silica gel is a commonly used method for purifying 1,2,4-triazine derivatives.[4] The choice of eluent, often a mixture of solvents like dichloromethane and hexanes or ethyl acetate and hexanes, is critical for successful separation.[4] For challenging separations or to achieve high purity, semi-preparative High-Performance Liquid Chromatography (HPLC) is a highly effective method.[4][6] Recrystallization from a suitable solvent can also be performed to obtain the final product.[4]

Experimental Workflow and Data

General Synthetic Workflow

The synthesis of substituted triazines often follows a sequential nucleophilic aromatic substitution (SNAr) mechanism. The electron-deficient triazine ring is susceptible to attack by nucleophiles.

Caption: General workflow for substituted triazine synthesis.

Table 1: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
Low Yield	Impure starting materials	Use high-purity reagents and solvents.[4]
Suboptimal reaction temperature	Optimize and strictly control the reaction temperature at each step.[5][6]
Incomplete reaction	Monitor with TLC and consider extending reaction time or a modest temperature increase.[4][5]
Byproduct Formation	Lack of regioselectivity	Explore different catalysts; utilize robust purification methods like HPLC.[8]
Over-reaction	Maintain low temperatures for mono-substitution and use precise stoichiometry.[6]
Product Decomposition	Thermal lability	Use reduced pressure for solvent removal; purify at lower temperatures.[4][8]
Improper storage	Store under an inert atmosphere at low temperatures.[4][8]

Reaction Mechanism Visualization

The synthesis of substituted triazines from a starting material like cyanuric chloride proceeds through a nucleophilic aromatic substitution (SNAr) mechanism.

Caption: Generalized SNAr mechanism for triazine substitution.

References

• BenchChem. (n.d.). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines.
• BenchChem. (n.d.). Technical Support Center: Optimizing Triazine Ring Formation.
• BenchChem. (n.d.). Technical Support Center: s-Triazine Synthesis.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazines.
• Protocol for synthesis of di- and tri-substituted s-triazine derivatives. (n.d.). National Center for Biotechnology Information.
• Thakare, S. S., & Dhote, S. N. (2020). Design and characterization of some new non-symmetric substituted triazines and triazine derivatives. International Journal of Pharmaceutical Sciences and Research, 11(1), 407-412.
• BenchChem. (n.d.). Optimization of solvent and temperature for 1,2,4-triazine reactions.
• Hashem, H. E. (2021). A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. Mini-Reviews in Organic Chemistry, 18(8), 1127-1133.
• Progress in the Synthesis of 1,2,4-Triazines by Tandem Cyclization. (n.d.). SIOC Journals.
• Bawazir, W. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200.

• Synthesis of 1,2,4-Triazolo[1,5-d][4][5][9]triazine-2-amines by Thermolysis of 1H-Tetrazol-5-amine with 1,2,4-Triazine-5-carbonitriles. (n.d.). Retrieved from

• Protocol for synthesis of di- and tri-substituted s-triazine derivatives. (2020, February 3). ResearchGate.
• Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. (n.d.). National Center for Biotechnology Information.
• Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine. (n.d.). Google Patents.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,5-triazines.
• Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. (2006, August 14). ResearchGate.
• (PDF) Optimization of the synthesis of 5-amino-1,2,4-triazol-3-ylacetic acid and bis(5-amino-1,2,4-triazol-3-yl)methane. (n.d.). ResearchGate.
• BenchChem. (n.d.). Application Notes and Protocols: Reaction of 2-Chloro-4-methoxy-1,3,5-triazine with Amines for Pharmaceutical Research and Devel.
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025, October 21). National Center for Biotechnology Information.
• Synthesis, Molecular Docking Studies of Novel 4-(Substituted Phenyl Amino). (n.d.). Journal of University of Shanghai for Science and Technology.
• BenchChem. (n.d.). A Comparative Guide to 2,4-Dichloro-6-methoxy-1,3,5-triazine and its Derivatives in Peptide Synthesis.
• Optimization and Comparison of Synthetic Procedures for a Group of Triazinyl-Substituted Benzene-Sulfonamide Conjugates with Amino Acids. (2017, September 13). MDPI.
• Pískala, A., Gut, J., & Šorm, F. (1975). Reaction of 3,5,6-trichloro-1,2,4-triazine with simple nucleophiles.

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting &amp; Storage Guide for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Welcome to the Advanced Materials Technical Support Center. This knowledge base is engineered for researchers, analytical scientists, and drug development professionals working with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) . Due to its highly reactive functional groups, this building block requires stringent environmental controls. This guide provides authoritative, field-proven strategies to prevent thermal and hydrolytic degradation, ensuring absolute experimental reproducibility.

Section 1: Mechanistic Causality of Degradation (The "Why")

Q: Why is this specific compound highly sensitive to temperature and ambient moisture?

A: The intrinsic instability of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is driven by the severe electron deficiency of the 1,2,4-triazine core. The presence of three electronegative nitrogen atoms in the aromatic ring highly activates the C3 position toward nucleophilic attack[1].

When exposed to ambient moisture and mild thermal stress (even prolonged exposure to room temperature), the 3-chloro substituent undergoes rapid nucleophilic aromatic substitution ( SN​Ar ) or an ANRORC (Addition of Nucleophile, Ring Opening, Ring Closure) sequence[2]. This moisture-driven hydrolysis yields a 3-hydroxy/oxo degradant. Furthermore, if thermal stress is sustained, the destabilized triazine ring undergoes homolytic or heterolytic cleavage, releasing volatile degradants such as HCl , NH3​ , and N2​ [3][4].

Figure 1: Mechanistic pathways of thermal and hydrolytic degradation for 3-chloro-1,2,4-triazines.

Section 2: Quantitative Storage Parameters

Q: What are the exact storage conditions required to maintain >99% purity over time?

A: To kinetically freeze the hydrolysis pathway and completely inhibit thermal ring-opening, strict environmental controls are mandatory. Do not rely on temperature control alone; moisture exclusion is equally critical.

Table 1: Validated Storage and Handling Parameters

Parameter	Short-Term Storage (< 30 Days)	Long-Term Storage (> 30 Days)	Critical Degradation Threshold
Temperature	2°C to 8°C	-20°C	> 25°C (Accelerates ring cleavage)
Atmosphere	Dry Argon ( H2​O < 10 ppm)	Dry Argon ( H2​O < 1 ppm)	> 50% Relative Humidity
Light Exposure	Amber Vial (UV blocked)	Opaque Secondary Container	Direct UV/Vis exposure
Container	PTFE-lined Borosilicate	Flame-sealed Ampoule or PTFE	Acidic Glass (Catalyzes hydrolysis)

Section 3: Handling Workflows & Self-Validating Systems

Q: How should I handle the material upon receipt to establish a fail-safe storage system?

A: A common error is immediately placing a cold-chain shipment into a laboratory freezer. If the primary container is opened while cold, ambient moisture will instantly condense on the powder, acting as a nucleophile and initiating the degradation cascade. Follow the self-validating workflow below.

Figure 2: Step-by-step inert handling and storage workflow to prevent thermal degradation.

Step-by-Step Methodology: Inert Aliquoting and Storage

• Equilibration: Upon receipt, allow the sealed secondary container to equilibrate to room temperature inside a desiccator for 2 hours. Causality: This prevents ambient moisture from condensing on the chemical lattice when the vial is opened.

• Atmosphere Exchange: Transfer the vial into an Argon-filled glovebox ( O2​ < 1 ppm, H2​O < 1 ppm).

• Aliquoting: Divide the bulk powder into single-use amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and eliminate cumulative moisture exposure during subsequent experiments.

• Purging & Sealing: If a glovebox is unavailable, utilize a Schlenk line. Apply vacuum (0.1 mbar) for 5 minutes, then backfill with ultra-high purity Argon. Repeat this cycle three times. Seal with a PTFE-lined cap.

• System Validation: A self-validating system requires proof of seal integrity. Store the sealed vials in a secondary desiccator jar containing indicating Drierite (blue when active, pink when exhausted) before placing them in the -20°C freezer. If the Drierite turns pink, your primary seal has failed, and the batch must be re-purged.

Section 4: Troubleshooting & Batch Recovery

Q: My LC-MS analysis shows a mass shift of -18.5 Da. Has my batch degraded, and can I recover it?

A: A mass shift of approximately -18.5 Da (loss of the Cl isotope ~35.5 Da, addition of an OH group ~17 Da) is the definitive analytical signature of 3-chloro hydrolysis to the 3-hydroxy degradant. If the degradation is <10% and no thermal ring cleavage has occurred, you can recover the intact 3-Chloro-6-methoxy-1,2,4-triazin-5-amine using a specialized chromatographic protocol.

Step-by-Step Methodology: Recovery of Partially Degraded Triazine

• Dissolution: Dissolve the partially degraded mixture in a minimal volume of anhydrous dichloromethane (DCM).

• Stationary Phase Deactivation: Pack a flash column with deactivated silica gel. Causality: Standard acidic silica possesses surface silanol groups that will catalyze further degradation of the highly sensitive triazine ring during purification. Pre-treat the silica by flushing it with 1% Triethylamine (TEA) in hexanes.

• Gradient Elution: Run a gradient elution starting from 100% Hexanes to 70:30 Hexanes:Ethyl Acetate. The intact 3-chloro compound will elute first due to its lower polarity compared to the highly polar, hydrogen-bonding 3-hydroxy degradant.

• Fraction Analysis: Monitor fractions via TLC (UV 254 nm). The intact triazine typically exhibits an Rf​ of ~0.6 (in 1:1 Hexanes/EtOAc), whereas the hydrolyzed product will streak near the baseline.

• Cold Concentration: Pool the pure fractions and concentrate under reduced pressure. Critical Step: The rotary evaporator water bath must be kept strictly below 25°C . Applying heat during concentration will thermally induce the exact degradation you just reversed.

References

• "Thermal behaviour of 1,2,4-triazole and 1,2,4-triazine derivatives" ResearchGate. 3

• "Synthesis of 1,2,4-Triazolo[1,5-d][1,2,4]triazine-2-amines by Thermolysis of 1H-Tetrazol-5-amine with 1,2,4-Triazine-5-carbonitriles" Nitrogen Heterocycles. 4

• "Technical Support Center: Stability Studies of 5-Phenyl-1,2,4-Triazine Compounds" BenchChem.

• "Product Class 8: Pyridazines" Thieme-connect. 1

• "Vicarious nucleophilic substitution of hydrogen vs. ANRORC-type ring transformation in reactions of 1,2,4-triazines with α-halocarbanions" ResearchGate. 2

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nitrogenheterocycles.ru [nitrogenheterocycles.ru]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

This guide provides in-depth troubleshooting for High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their chromatographic methods and ensure data integrity.

Understanding the Challenge: The Analyte and Peak Tailing

3-Chloro-6-methoxy-1,2,4-triazin-5-amine is a heterocyclic compound containing a basic amine functional group. When analyzing such compounds using reversed-phase HPLC, peak tailing is a common and frustrating issue.[1][2] Tailing peaks are asymmetrical, with a drawn-out trailing edge, which can compromise resolution, reduce accuracy in quantification, and mask the presence of co-eluting impurities.[1][3]

The primary cause of peak tailing for basic analytes like this triazine derivative is secondary interactions with the stationary phase.[1][4][5] Specifically, the basic amine group can interact with acidic silanol groups present on the surface of silica-based stationary phases.[1][3][4][5][6] These interactions are in addition to the desired hydrophobic interactions and lead to a mixed-mode retention mechanism, causing some analyte molecules to be retained longer, resulting in a tailing peak.[1][5]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and provides a systematic approach to diagnosing and resolving peak tailing for your 3-Chloro-6-methoxy-1,2,4-triazin-5-amine samples.

Q1: My peak for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is tailing. What is the most likely cause?

A1: The most probable cause is the interaction of the basic amine group on your analyte with residual acidic silanol groups on the silica-based stationary phase of your HPLC column.[1][3][4][5][6] This is a very common issue when analyzing basic compounds.[1][2]

Q2: How can I confirm that silanol interactions are causing the peak tailing?

A2: A good diagnostic experiment is to systematically vary the pH of your mobile phase.

• Lowering the Mobile Phase pH: By lowering the pH of the mobile phase (e.g., to pH 2.5-3.5), you can protonate the silanol groups on the stationary phase, rendering them neutral.[1][4] This minimizes the ionic interaction with your protonated basic analyte, which should significantly improve peak shape.[1][7]

• Observe the Change: If the peak tailing is substantially reduced at a lower pH, it strongly indicates that silanol interactions are the primary cause.[1]

Q3: I lowered the pH, and the peak shape improved, but now my retention time is too short. What should I do?

A3: It is expected that lowering the pH will decrease the retention time of a basic compound as it becomes more polar in its protonated form.[8] To counteract this, you can:

• Decrease the Organic Modifier Concentration: Reduce the percentage of acetonitrile or methanol in your mobile phase. This will increase the overall polarity of the mobile phase, leading to stronger retention of your analyte on the reversed-phase column.

• Consider a Different Column: If adjusting the mobile phase isn't sufficient, you might need a column with a different stationary phase that offers better retention for polar compounds.[9]

Q4: Are there other mobile phase modifications I can try to reduce peak tailing?

A4: Yes, several mobile phase strategies can mitigate peak tailing:

Mobile Phase Modification	Mechanism of Action	Considerations
Increase Buffer Concentration	A higher buffer concentration (e.g., 20-50 mM) can help to mask the residual silanol groups on the stationary phase surface.[7]	Ensure the buffer is soluble in the mobile phase and compatible with your detector (e.g., non-volatile buffers are not suitable for MS).
Use an Ion-Pairing Reagent	For basic compounds, an anionic ion-pairing reagent like an alkyl sulfonate (e.g., sodium hexanesulfonate) can be added to the mobile phase.[10][11] This reagent pairs with the protonated amine, forming a neutral, more hydrophobic complex that interacts more predictably with the stationary phase.	Ion-pairing reagents can be difficult to remove from the column and may require dedicated columns. They are also generally not compatible with mass spectrometry.
Add a Competing Base	Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can saturate the active silanol sites, preventing them from interacting with your analyte.	TEA can be difficult to remove from the column and may affect the analysis of other compounds.

Q5: Could my column be the problem? What should I look for in a column for this type of analysis?

A5: Absolutely. The choice of column is critical for analyzing basic compounds.

• Use an End-capped Column: Modern columns are often "end-capped," where the residual silanol groups are chemically deactivated.[3][4] Ensure you are using a high-quality, fully end-capped C18 or C8 column.

• Consider a Polar-Embedded Phase: These columns have a polar group embedded in the alkyl chain of the stationary phase. This helps to shield the residual silanol groups and can provide alternative selectivity for polar compounds.

• Try a Hybrid Particle Column: Columns with hybrid silica-organic particles often exhibit fewer active silanol sites and can provide excellent peak shape for basic compounds over a wider pH range.[7]

Q6: I've tried modifying my mobile phase and am using a good column, but I still see some tailing. What else could be wrong?

A6: If you've addressed the primary chemical interactions, it's time to investigate potential issues with your HPLC system or sample preparation.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.[3][12] Ensure all connections are made with the shortest possible length of narrow-bore tubing.

• Column Contamination or Degradation: The column inlet frit can become blocked with particulate matter from the sample or mobile phase.[12] Additionally, the stationary phase can degrade over time, especially if operated at extreme pH values. Try flushing your column or replacing it if it's old.

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[12][13] Try injecting a smaller volume or diluting your sample.

• Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger (less polar) than your mobile phase, it can cause peak distortion.[2][12] Whenever possible, dissolve your sample in the initial mobile phase.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing issues with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Caption: Troubleshooting workflow for HPLC peak tailing.

Experimental Protocol: Mobile Phase pH Adjustment

This protocol outlines the steps for preparing a mobile phase at a lower pH to mitigate silanol interactions.

Objective: To prepare a mobile phase with a pH of approximately 3.0 to improve the peak shape of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (or methanol)

• Formic acid (or trifluoroacetic acid)

• 0.2 µm filter

Procedure:

• Prepare the Aqueous Portion: In a clean, graduated cylinder, measure 900 mL of HPLC-grade water.

• Acidify the Aqueous Portion: Carefully add 1.0 mL of formic acid to the water. This will result in a 0.1% (v/v) solution with a pH of approximately 2.7.

• Mix Thoroughly: Stir the solution until the formic acid is completely dissolved.

• Filter the Aqueous Portion: Filter the acidified water through a 0.2 µm filter to remove any particulate matter.

• Prepare the Mobile Phase: Combine the filtered aqueous portion with the desired amount of organic modifier (e.g., for a 70:30 water:acetonitrile mobile phase, combine 700 mL of the acidified water with 300 mL of acetonitrile).

• Degas the Mobile Phase: Degas the final mobile phase using an appropriate method (e.g., sonication, vacuum filtration, or an inline degasser) before use.

• Equilibrate the System: Equilibrate your HPLC system with the new mobile phase until a stable baseline is achieved before injecting your sample.

By following this structured troubleshooting guide, you can systematically identify and resolve the root cause of peak tailing for your 3-Chloro-6-methoxy-1,2,4-triazin-5-amine samples, leading to more accurate and reliable analytical results.

References

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?
• Element Lab Solutions. Peak Tailing in HPLC.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• Dolan, J. W. Why Do Peaks Tail? LCGC North America.
• Waters Corporation. What are common causes of peak tailing when running a reverse-phase LC column?
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• LCGC Blog. (2019, November 12). HPLC Diagnostic Skills II – Tailing Peaks.
• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Waters Corporation. Waters Column Selection Guide for Polar Compounds.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• TCI Chemicals. Ion-Pair Reagents for HPLC.
• INTERCHIM. HPLC Ion Pair Reagents.
• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. support.waters.com [support.waters.com]
• 3. chromtech.com [chromtech.com]
• 4. acdlabs.com [acdlabs.com]
• 5. lctsbible.com [lctsbible.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. waters.com [waters.com]
• 10. km3.com.tw [km3.com.tw]
• 11. INTERCHIM: HPLC Ion Pair Reagents [interchim.com]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Steric Hindrance in Substitution Reactions of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Prepared by the BenchChem Technical Support Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding substitution reactions on the 3-Chloro-6-methoxy-1,2,4-triazin-5-amine scaffold. Our focus is to provide field-proven insights and practical solutions for overcoming the common challenge of steric hindrance at the C3 position.

Introduction: The Challenge of the C3 Position

The 3-Chloro-6-methoxy-1,2,4-triazin-5-amine core is a valuable building block in medicinal chemistry. The electron-deficient nature of the 1,2,4-triazine ring makes it highly susceptible to nucleophilic aromatic substitution (SNAr), a key reaction for diversification.[1][2] However, the substituents at the C5 (amine) and C6 (methoxy) positions create a sterically congested environment around the C3-chloro leaving group. This steric shield can significantly impede the approach of nucleophiles, leading to low yields or complete reaction failure, particularly with bulky reagents. This guide will walk you through the causes of these issues and provide a range of effective solutions.

Frequently Asked Questions & Troubleshooting Guide

Q1: My standard SNAr reaction with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is failing. What are the likely causes?

A1: Failure in this SNAr reaction typically stems from a combination of electronic and steric factors. The reaction proceeds through a two-step addition-elimination mechanism involving a negatively charged intermediate known as a Meisenheimer complex.[1][3] While the triazine ring's electron-deficient nature facilitates this, several issues can arise:

• Steric Hindrance: This is the most common culprit. The amine at C5 and the methoxy at C6 physically block the trajectory of the incoming nucleophile, preventing it from attacking the C3 carbon. This effect is magnified when using bulky nucleophiles like secondary amines or branched alkyl groups.[4][5]

• Insufficient Nucleophilicity: If your nucleophile is weak (e.g., a neutral amine or alcohol without a strong base), it may not have sufficient strength to attack the electrophilic carbon, especially given the steric challenge.

• Suboptimal Reaction Conditions: Temperature, solvent, and base choice are critical. An inadequate temperature may not provide enough kinetic energy to overcome the activation barrier, while an inappropriate solvent can poorly solvate the reactants or intermediates.[6][7]

Q2: I suspect my bulky nucleophile is the problem. How can I modify my SNAr conditions to accommodate it?

A2: When dealing with a sterically demanding nucleophile, the goal is to increase the kinetic energy of the system and the reactivity of the nucleophile itself.

• Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the steric repulsion. If your reaction is sluggish at room temperature or 80 °C, a higher boiling point solvent may be required. Microwave irradiation is a highly effective alternative, as it provides rapid and efficient localized heating, often reducing reaction times from hours to minutes and driving difficult reactions to completion.[8][9]

• Optimize Your Solvent Choice: Polar aprotic solvents are generally the best choice for SNAr reactions.[6] They excel at solvating the cation (e.g., K⁺, Na⁺) of the deprotonated nucleophile, leaving the anionic nucleophile "naked" and more reactive.[6] Switching from a less polar solvent like THF to a high-boiling polar aprotic solvent like DMSO, DMF, or NMP can dramatically increase reaction rates.[7]

• Use a Stronger Base: Ensure your nucleophile is fully deprotonated and thus maximally reactive. For weakly acidic nucleophiles like secondary amines or phenols, a mild base like K₂CO₃ may be insufficient. Consider using a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Key Characteristics & Use Cases
Tetrahydrofuran (THF)	66	7.6	Good starting point, but often insufficient for hindered reactions.
Acetonitrile (ACN)	82	37.5	Polar aprotic, good for moderate temperatures.
N,N-Dimethylformamide (DMF)	153	36.7	Excellent all-purpose polar aprotic solvent for SNAr.[6]
Dimethyl Sulfoxide (DMSO)	189	46.7	Highly polar and high-boiling; very effective for difficult SNAr reactions.[6]
1,4-Dioxane	101	2.2	Often used in Pd-catalyzed reactions; can be effective in SNAr at reflux.
N-Methyl-2-pyrrolidone (NMP)	202	32.2	High boiling point, stable alternative to DMF/DMSO.

Table 1: Properties of common solvents used in SNAr reactions. The choice of solvent can significantly impact reaction rates and success.

Q3: Even with optimized SNAr conditions, my reaction is not proceeding. Are there alternative catalytic methods that are more tolerant of steric hindrance?

A3: Absolutely. When SNAr fails due to insurmountable steric hindrance, transition-metal-catalyzed cross-coupling reactions are the superior alternative.[10][11] These methods proceed through different mechanisms that are often less sensitive to the steric environment immediately adjacent to the C-Cl bond.

• For C-N Bond Formation (Amination): The Buchwald-Hartwig amination is the industry standard for coupling amines (especially bulky ones) to aryl halides.[12] It uses a palladium catalyst with specialized phosphine ligands to facilitate the reaction.

• For C-C Bond Formation: The Suzuki-Miyaura coupling (using boronic acids)[12][13] and Sonogashira coupling (using terminal alkynes)[14][15] are robust methods for creating carbon-carbon bonds.

• For C-S and C-O Bond Formation: Variations of Buchwald-Hartwig coupling can be used to form thioethers and aryl ethers, respectively.

These reactions are often successful where SNAr is not because the catalytic cycle involves the palladium center inserting into the C-Cl bond (oxidative addition), which can be less sterically demanding than a direct backside attack by a nucleophile.[12]

Feature	Nucleophilic Aromatic Substitution (SNAr)	Palladium-Catalyzed Cross-Coupling
Mechanism	Addition-Elimination (Meisenheimer complex)[3]	Catalytic Cycle (Oxidative Addition, Reductive Elimination)[12]
Key Reagents	Nucleophile + Base	Organometallic Reagent, Pd Catalyst, Ligand, Base
Temperature	Often requires high heat (80-180 °C)	Can often be run at lower temperatures (RT - 100 °C)[15]
Steric Tolerance	Low. Highly sensitive to bulky nucleophiles and substrate crowding.[4]	High. Specialized ligands allow for coupling of very hindered partners.[12]
Key Challenge	Overcoming steric repulsion.	Catalyst/ligand screening, sensitivity to air/moisture.

Table 2: A comparison of SNAr and Palladium-Catalyzed Cross-Coupling for the functionalization of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Q4: I need to set up a Buchwald-Hartwig reaction. What is a reliable starting protocol?

A4: Below is a general, robust protocol for a small-scale test reaction. Note that optimization of the catalyst, ligand, and base may be necessary for your specific substrate combination.

Experimental Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: To couple a sterically hindered amine with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Materials:

• 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq)

• Amine nucleophile (1.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.02 eq)

• XPhos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.04 eq)

• Sodium tert-butoxide (NaOtBu) (1.5 eq)

• Anhydrous toluene or 1,4-dioxane

Procedure:

• To a dry reaction vial or flask, add the 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, the amine nucleophile, NaOtBu, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Seal the vessel and place it in a preheated oil bath or heating block at 100-110 °C.

• Stir the reaction for 4-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Q5: Can I still use SNAr if I use microwave heating? What would that protocol look like?

A5: Yes, microwave-assisted synthesis is an excellent strategy to accelerate SNAr reactions and overcome activation barriers.[16][17] The rapid, uniform heating often leads to cleaner reactions and higher yields in significantly less time.

Experimental Protocol 2: Microwave-Assisted SNAr Reaction

Objective: To drive a sterically challenging SNAr reaction to completion using microwave irradiation.

Materials:

• 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1.0 eq)

• Nucleophile (e.g., a hindered secondary amine) (1.5 eq)

• Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous NMP or DMSO

Procedure:

• In a dedicated microwave reaction vial, combine the 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, the nucleophile, and the base.

• Add the anhydrous solvent (typically 2-3 mL for a 0.2 mmol scale reaction).

• Seal the vial with a septum cap.

• Place the vial in the cavity of a microwave synthesizer.

• Set the reaction parameters: Temperature = 150-180 °C, Time = 20-60 minutes, Power = Dynamic.

• After the irradiation is complete, allow the vial to cool to a safe temperature (<50 °C).

• Work up the reaction by pouring the mixture into water and extracting with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Troubleshooting Workflow Diagram

The following diagram outlines a decision-making process for troubleshooting your substitution reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. jocpr.com [jocpr.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. (PDF) Studies on Microwave Assisted Synthesis of Triazines from Byproducts of Oil Processing Industries [academia.edu]

Technical Support Center: Scale-Up Optimization for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Welcome to the Process Chemistry Support Portal. This guide provides advanced troubleshooting, mechanistic insights, and validated scale-up protocols for the batch production of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS 824-57-7) .

This compound is a highly valuable heterocyclic intermediate, frequently utilized in the synthesis of allosteric SHP2 inhibitors and novel antiviral agents[1]. However, transitioning from bench-scale synthesis to multi-kilogram batch production introduces significant challenges regarding regioselectivity, exotherm management, and moisture sensitivity.

Process Overview & Mechanistic Pathway

The standard industrial route involves a two-step sequence starting from 6-methoxy-1,2,4-triazine-3,5(2H,4H)-dione. The first step is a double deoxychlorination using phosphorus oxychloride (POCl₃), followed by a kinetically controlled, regioselective amination.

Fig 1: Two-step scale-up synthetic workflow for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Troubleshooting & FAQs

Section A: Dichlorination (POCl₃) Dynamics

Q: Why does the POCl₃ chlorination stall or yield excessive tar at the pilot scale (10–50 L), despite working perfectly in the lab? A: This is a classic mass-transfer and thermal degradation issue. At the lab scale, POCl₃ is often used as both the reagent and the solvent in large excess (10+ eq). At scale, this is economically and environmentally unfeasible, so the equivalents are reduced, and a co-solvent (like toluene) is introduced. Causality: The reaction relies on the formation of a Vilsmeier-Haack-type intermediate. Without sufficient N,N-dimethylaniline (PhNMe₂) to act as a catalyst and buffer the generated HCl, the dione starting material degrades under prolonged heating[2]. Solution: Ensure a minimum of 0.5 eq of PhNMe₂ is present. If tarring occurs, reduce the jacket temperature from 105 °C to 90 °C and extend the reaction time, using HPLC tracking to prevent overcooking.

Q: How do we safely quench the unreacted POCl₃ without hydrolyzing the highly sensitive 3,5-dichloro intermediate? A: The 3,5-dichloro-1,2,4-triazine is highly electrophilic and prone to rapid hydrolysis back to the dione in the presence of aqueous acid. Causality: Direct addition of water to the reaction mixture creates a localized boiling acidic environment (exothermic HCl release). Solution: Utilize a reverse-quench methodology. Concentrate the reaction mixture under vacuum to remove 70% of the excess POCl₃. Then, slowly drip the remaining organic concentrate into a vigorously stirred, ice-cold biphasic mixture of dichloromethane (DCM) and 2M aqueous potassium phosphate buffer (pH 7.5). The buffer neutralizes the HCl instantly, protecting the triazine core.

Section B: Regioselective Amination

Q: How do we maximize the regioselectivity for the 5-amino product over the 3-amino or 3,5-diamino byproducts? A: Regioselectivity is governed by the relative stability of the intermediate σ-complexes (Meisenheimer adducts) during nucleophilic aromatic substitution (S_NAr)[3]. Causality: Quantum chemical calculations dictate that the lowest unoccupied molecular orbital (LUMO) of the 1,2,4-triazine system is predominantly localized at the C5 position. Therefore, kinetic attack by ammonia occurs preferentially at C5. However, if the temperature exceeds 0 °C, the activation energy barrier for C3 attack is breached, leading to the 3-amino isomer. Solution: Maintain the internal temperature strictly between -15 °C and -5 °C. Use exactly 1.05 to 1.10 equivalents of anhydrous ammonia in methanol.

Q: What causes the formation of the 6-hydroxy byproduct during amination? A: The methoxy group at the 6-position is generally stable, but the 5-chloro and 3-chloro positions are highly susceptible to nucleophilic attack by water. Causality: Trace water in the methanolic ammonia or atmospheric condensation in the chilled reactor leads to competitive hydrolysis. Solution: Use strictly anhydrous MeOH (<50 ppm H₂O by Karl Fischer titration) and maintain a dry nitrogen sweep over the reactor.

Scale-Up Metrics & Data Presentation

The following table summarizes the expected performance metrics across different production scales. Notice the necessary reduction in reagent equivalents to maintain an acceptable E-factor at the plant scale.

Process Parameter	Lab Scale (10 g)	Pilot Scale (2.5 kg)	Plant Scale (15 kg)
POCl₃ Equivalents	10.0 eq (neat)	3.5 eq (in Toluene)	2.5 eq (in Toluene)
Dichlorination Yield	92%	88%	85%
Amination Temp (T_max)	-10 °C	-5 °C	0 °C
Regioselectivity (5-NH₂ : 3-NH₂)	98 : 2	95 : 5	92 : 8
Overall Isolated Yield	85%	78%	74%
E-Factor (kg waste / kg product)	> 150	45	28

Self-Validating Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step without passing the defined In-Process Controls (IPCs).

Protocol 1: Synthesis of 3,5-Dichloro-6-methoxy-1,2,4-triazine

• Charge: To a dry, N₂-purged 50 L glass-lined reactor, charge 6-methoxy-1,2,4-triazine-3,5(2H,4H)-dione (2.5 kg, 17.4 mol) and anhydrous toluene (12.5 L).

• Catalyst Addition: Add N,N-dimethylaniline (1.05 kg, 8.7 mol, 0.5 eq). Stir at 20 °C for 15 minutes.

• Chlorination: Slowly dose POCl₃ (9.3 kg, 60.9 mol, 3.5 eq) over 1 hour. Maintain internal temperature < 40 °C during addition.

• Heating: Ramp the jacket temperature to achieve an internal temperature of 90 °C. Hold for 4 hours.

• IPC 1 (Self-Validation): Withdraw a 0.5 mL aliquot, quench into 2 mL of methanol, and analyze via LC-MS. The reaction is complete when the starting material is < 1.0% (detected as the dimethoxy derivative). If incomplete, hold for an additional 2 hours.

• Concentration: Cool to 40 °C and apply vacuum (50 mbar) to distill off approximately 60% of the solvent/POCl₃ mixture.

• Quench: Slowly transfer the concentrated residue into a second reactor containing DCM (20 L) and 2M K₃PO₄ buffer (30 L) pre-chilled to 0 °C. Maintain the quench temperature < 15 °C.

• Isolation: Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the intermediate as a moisture-sensitive yellow oil. Proceed immediately to Protocol 2.

Protocol 2: Regioselective Synthesis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

• Preparation: Dissolve the crude 3,5-dichloro-6-methoxy-1,2,4-triazine (approx. 2.8 kg) in anhydrous THF (15 L) in a 50 L cryogenic reactor.

• Cooling: Cool the solution to an internal temperature of -15 °C.

• Amination: Slowly dose a commercially titrated solution of 7N Ammonia in Methanol (2.6 L, 18.2 mol, 1.05 eq based on theoretical yield of step 1) using a dip tube. Control the dosing rate to ensure the internal temperature does not exceed -5 °C.

• Aging: Stir at -10 °C for 3 hours.

• IPC 2 (Self-Validation): Analyze via HPLC (254 nm). The reaction is validated when the 3,5-dichloro intermediate is < 0.5%. If the 3-amino isomer exceeds 5%, halt the addition of ammonia immediately to prevent further degradation.

• Workup: Quench the reaction by adding 10% aqueous NH₄Cl (5 L). Warm to 20 °C. Extract with Ethyl Acetate (2 x 15 L).

• Crystallization: Concentrate the organics to roughly 5 L. Add heptane (10 L) slowly at 50 °C, then cool to 5 °C at a rate of 10 °C/hour to induce crystallization.

• Filtration: Filter the resulting off-white crystals, wash with cold heptane, and dry under vacuum at 40 °C to constant weight.

References

• Title: Allosteric Inhibition of SHP2: Identification of a Potent, Selective, and Orally Efficacious Phosphatase Inhibitor Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

• Title: Predicting Regioselectivity in Nucleophilic Aromatic Substitution Source: The Journal of Organic Chemistry (ACS) URL: [Link]

• Source:Patent AU2011343647A1 (Google Patents)

Sources

• 1. osti.gov [osti.gov]
• 2. AU2011343647A1 - Inhibitors of influenza viruses replication - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Addressing incomplete conversion in 3-Chloro-6-methoxy-1,2,4-triazin-5-amine cross-coupling

Welcome to the technical support center for cross-coupling reactions involving 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for incomplete conversions and other common issues encountered during Suzuki-Miyaura and Buchwald-Hartwig reactions with this specific substrate.

Introduction: The Challenge of the 1,2,4-Triazine Core

The 1,2,4-triazine core is a valuable scaffold in medicinal chemistry.[1] However, its electron-deficient nature, while activating the chlorine for nucleophilic substitution, can also present unique challenges in palladium-catalyzed cross-coupling reactions.[1] Incomplete conversion is a frequent obstacle, stemming from a variety of factors including catalyst deactivation, side reactions, and suboptimal reaction conditions. This guide provides a systematic approach to diagnosing and resolving these issues.

Part 1: Troubleshooting Incomplete Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming carbon-carbon bonds. When coupling a boronic acid with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, incomplete conversion can often be traced back to issues with the catalyst system, the stability of the boronic acid, or the reaction environment.

FAQ 1: My Suzuki-Miyaura reaction has stalled, leaving significant amounts of unreacted 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. What are the likely causes?

Several factors can lead to a stalled Suzuki-Miyaura coupling. The most common culprits are:

• Catalyst Deactivation: The active Pd(0) species is susceptible to oxidation, and phosphine ligands can also be oxidized, inhibiting their coordination to the palladium center.[2] The reaction mixture turning black and precipitating is a common sign of catalyst decomposition into palladium black.[2]

• Protodeboronation of the Boronic Acid: This is the cleavage of the C-B bond of the boronic acid by a proton source, often water, which is particularly problematic for some heteroaromatic boronic acids.[2]

• Insufficient Base Strength or Solubility: The base plays a crucial role in the transmetalation step. If the base is not strong enough or is not sufficiently soluble in the reaction medium, the catalytic cycle can be inhibited.

• Poor Solubility of Reactants: The 1,2,4-triazine starting material or the boronic acid may have limited solubility in the chosen solvent, leading to a slow or incomplete reaction.[3]

Troubleshooting Workflow for Incomplete Suzuki Coupling

dot graph TD { A[Incomplete Conversion] --> B{Initial Checks}; B --> C[Catalyst System]; B --> D[Boronic Acid Stability]; B --> E[Reaction Conditions]; C --> C1[Degassing]; C --> C2[Ligand Choice]; C --> C3[Catalyst Loading]; D --> D1[Anhydrous Conditions]; D --> D2[Choice of Base]; E --> E1[Solvent]; E --> E2[Temperature]; subgraph "Legend" direction LR Troubleshooting_Category[Troubleshooting Category] Specific_Action[Specific Action] end style A fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style C1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style C2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style C3 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style D1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style D2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style E1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style E2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 } caption { font-family: "Arial", sans-serif; font-size: 12px; text-align: center; } end_dot Caption: Troubleshooting workflow for incomplete Suzuki coupling.

Detailed Troubleshooting Steps:

• Evaluate the Catalyst System:

  • Ensure Rigorous Degassing: Oxygen is a primary cause of catalyst and ligand degradation.[2] Employ at least three cycles of vacuum/inert gas backfill for your reaction mixture.

  • Ligand Selection: For electron-deficient heteroaryl chlorides like our substrate, bulky, electron-rich phosphine ligands are often necessary to promote the oxidative addition step.[4][5] Consider ligands such as SPhos, XPhos, or RuPhos. Buchwald's biarylphosphine ligands are particularly effective.

  • Increase Catalyst Loading: If you suspect catalyst decomposition, a modest increase in the catalyst and ligand loading (e.g., from 2 mol% to 5 mol%) may be beneficial.

• Address Boronic Acid Stability:

  • Minimize Water: While some water can be beneficial in Suzuki couplings, excess water can lead to protodeboronation.[2] If using an aqueous base, consider switching to anhydrous conditions with a base like K₃PO₄, which often requires only a small amount of water to be effective.[2][6]

  • Choice of Base: The choice of base can significantly impact the reaction. Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective than weaker bases like Na₂CO₃.[7] However, be mindful that very strong bases like NaOH can also promote side reactions.[4]

• Optimize Reaction Conditions:

  • Solvent Screening: If solubility is an issue, consider alternative solvents. While dioxane/water is common, solvents like toluene, DMF, or 2-MeTHF might offer better solubility for your specific substrates.[3]

  • Temperature Adjustment: For sluggish reactions, a moderate increase in temperature (e.g., from 80 °C to 100 °C) can improve the reaction rate.[1][2] However, excessive heat can also accelerate catalyst decomposition.[2]

Parameter	Standard Condition	Alternative for Incomplete Conversion	Rationale
Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃ with a biarylphosphine ligand (e.g., SPhos)	Biarylphosphine ligands are more robust and effective for challenging substrates.
Ligand	PPh₃	SPhos, XPhos, RuPhos	Bulky, electron-rich ligands facilitate oxidative addition.[4][5]
Base	Na₂CO₃	K₃PO₄, Cs₂CO₃	Stronger bases can improve the rate of transmetalation.[7]
Solvent	Dioxane/H₂O	Toluene, 2-MeTHF, DMF	Improved solubility of reactants.[3]
Temperature	80 °C	100-110 °C	Increased reaction kinetics.[1][2]

Part 2: Troubleshooting Incomplete Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for C-N bond formation.[8][9] When coupling an amine with 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, incomplete conversion can arise from challenges in the catalytic cycle, particularly the oxidative addition and reductive elimination steps.[10]

FAQ 2: My Buchwald-Hartwig amination is not going to completion. What should I investigate?

The common reasons for incomplete Buchwald-Hartwig amination with this substrate include:

• Difficult Oxidative Addition: Aryl chlorides are generally less reactive than the corresponding bromides or iodides in oxidative addition.[10][11]

• Ligand Incompatibility: The choice of ligand is critical and highly substrate-dependent.[9][12] An inappropriate ligand can lead to a slow or stalled reaction.

• Base-Induced Side Reactions: While a strong base is necessary, it can also lead to the degradation of sensitive starting materials or products.[10]

• Inhibition by the Amine Substrate: Some amines can act as inhibitors to the catalyst, especially at high concentrations.

Troubleshooting Workflow for Incomplete Buchwald-Hartwig Amination

dot graph TD { A[Incomplete Conversion] --> B{Initial Checks}; B --> C[Catalyst & Ligand]; B --> D[Base Selection]; B --> E[Reaction Parameters]; C --> C1[Ligand Screening]; C --> C2[Precatalyst Choice]; D --> D1[Base Strength]; D --> D2[Soluble Organic Bases]; E --> E1[Solvent]; E --> E2[Temperature]; subgraph "Legend" direction LR Troubleshooting_Category[Troubleshooting Category] Specific_Action[Specific Action] end style A fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style C1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style C2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style D1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style D2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style E1 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 style E2 fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124 } caption { font-family: "Arial", sans-serif; font-size: 12px; text-align: center; } end_dot Caption: Troubleshooting workflow for incomplete Buchwald-Hartwig amination.

Detailed Troubleshooting Steps:

• Re-evaluate the Catalyst and Ligand:

  • Ligand Screening is Key: The performance of ligands in Buchwald-Hartwig amination is highly dependent on the specific substrates. For heteroaryl chlorides, consider sterically hindered and electron-rich ligands such as Josiphos, Xantphos, or the Buchwald biarylphosphine ligands.[13]

  • Consider a Pre-catalyst: Using a well-defined Pd(II) pre-catalyst can lead to more consistent and reproducible results compared to in-situ generation of the active catalyst.[10][14]

• Optimize the Base:

  • Base Strength and Type: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common choice.[10] If your substrate is base-sensitive, a weaker base like Cs₂CO₃ or K₃PO₄ may be attempted, though this might require a more active catalyst system.

  • Soluble Organic Bases: For reactions sensitive to heterogeneous inorganic bases, a soluble organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) could be a viable alternative.[13]

• Adjust Reaction Parameters:

  • Solvent Choice: Toluene and dioxane are common solvents. For more polar substrates, consider solvents like t-BuOH or CPME (cyclopentyl methyl ether).

  • Temperature: Typical reaction temperatures are between 80-110 °C.[10] If the reaction is sluggish, a higher temperature might be necessary, but monitor for decomposition.

Parameter	Standard Condition	Alternative for Incomplete Conversion	Rationale
Ligand	BINAP	Josiphos, Xantphos, Biarylphosphine ligands	These ligands are often more effective for challenging aryl chlorides.[13]
Base	K₂CO₃	NaOtBu, LiHMDS	Stronger bases facilitate the deprotonation of the amine.[10]
Solvent	Toluene	Dioxane, t-BuOH, CPME	Solvent can influence the solubility and reactivity of the catalytic species.
Temperature	90 °C	110 °C	Higher temperatures can overcome the activation barrier for oxidative addition.[10]

Part 3: Analytical Monitoring and Side Reactions

FAQ 3: How can I effectively monitor the progress of my reaction and identify potential side products?

• Reaction Monitoring:

  • TLC and LC-MS: These are the most common techniques for routine reaction monitoring. LC-MS is particularly useful for identifying the masses of starting materials, product, and any major byproducts.[1]

  • NMR Spectroscopy: For a more detailed analysis, taking aliquots from the reaction mixture for ¹H NMR analysis can provide quantitative information on the conversion.[15]

• Common Side Reactions:

  • Hydrolysis: The 1,2,4-triazine ring can be susceptible to hydrolysis under certain conditions, leading to ring-opened byproducts.[16]

  • Dehalogenation: This side reaction involves the replacement of the chlorine atom with a hydrogen, leading to the formation of 6-methoxy-1,2,4-triazin-5-amine. This can be promoted by certain bases and protic solvents.[2]

  • Homocoupling: In Suzuki reactions, the boronic acid can couple with itself to form a biaryl byproduct. This is often exacerbated by the presence of oxygen.[2]

Experimental Protocols

General Procedure for a Trial Suzuki-Miyaura Coupling Reaction:

• To an oven-dried reaction vial, add 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1 equivalent), the boronic acid (1.2 equivalents), the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), and the phosphine ligand (e.g., SPhos, 4 mol%).

• Seal the vial with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the base (e.g., K₃PO₄, 2 equivalents) and the degassed solvent (e.g., dioxane/water 10:1).

• Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for the intended reaction time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(8), 3700–3703. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(8), 3700–3703. Available at: [Link]

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Available at: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Available at: [Link]

• RSC Publishing. (2021). Functionalized imidazolium salt: an efficient catalyst for Buchwald–Hartwig type C–N cross-coupling of (hetero)aryl chlorides/bromides with amines under solvent-, inert gas-, and base-free ambience. Available at: [Link]

• Viciu, M. S., Germaneau, R. F., & Nolan, S. P. (2002). Electronic Nature of N-Heterocyclic Carbene Ligands: Effect on the Suzuki Reaction. Organic Letters, 4(23), 4053–4056. Available at: [Link]

• University of Rochester. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Available at: [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at: [Link]

• ChemRxiv. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Available at: [Link]

• ResearchGate. (n.d.). The effect of various bases on the Suzuki coupling reaction a. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Available at: [Link]

• EPA. (n.d.). Environmental Chemistry Method for Triazines & Metolachlor. Available at: [Link]

• National Environmental Methods Index. (n.d.). USGS-NWQL: O-3106-93: Triazines in Water by Gas Chromatography. Available at: [Link]

• ResearchGate. (n.d.). A New Approach Towards the Synthesis of 3-Amino-6-(hetero)arylpyridazines Based on Palladium Catalyzed Cross-Coupling Reactions. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2016). A convenient route to symmetrically and unsymmetrically substituted 3,5-diaryl-2,4,6-trimethylpyridines via Suzuki–Miyaura cross-coupling reaction. Available at: [Link]

• MDPI. (2023). New Approaches in Electroanalytical Determination of Triazines-Based Pesticides in Natural Waters. Available at: [Link]

• Reddit. (2026). Struggling on suzuki couplings : r/Chempros. Available at: [Link]

• National Institutes of Health. (2019). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Available at: [Link]

• RSC Publishing. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available at: [Link]

• ResearchGate. (n.d.). First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. Available at: [Link]

• National Institutes of Health. (2012). Tricyclic[2][17][18]Triazine 1,4-Dioxides As Hypoxia Selective Cytotoxins. Available at: [Link]

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• 5. BJOC - A convenient route to symmetrically and unsymmetrically substituted 3,5-diaryl-2,4,6-trimethylpyridines via Suzuki–Miyaura cross-coupling reaction [beilstein-journals.org]
• 6. Reddit - Please wait for verification [reddit.com]
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• 18. pubs.acs.org [pubs.acs.org]

Optimizing mobile phase conditions for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine chromatography

Welcome to the technical support center for the chromatographic analysis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, actionable protocols, and robust troubleshooting advice. Our goal is to empower you to develop and optimize reliable analytical methods by explaining the fundamental principles behind the chromatographic behavior of this specific analyte.

Understanding the Analyte: Physicochemical Properties

3-Chloro-6-methoxy-1,2,4-triazin-5-amine is a heterocyclic compound featuring a triazine core. Its structure contains several functional groups that dictate its chromatographic behavior:

• An Amine Group (-NH₂): This group is basic and will be protonated (positively charged) at acidic pH. The state of ionization is a critical factor in its retention.[1][2]

• A Triazine Ring: This nitrogen-containing heterocycle is polar.

• Methoxy (-OCH₃) and Chloro (-Cl) Groups: These contribute to the overall polarity and potential for secondary interactions.

The presence of the basic amine group makes this compound particularly sensitive to mobile phase pH. Controlling the ionization state of the analyte is the most powerful tool for manipulating its retention and peak shape in reversed-phase chromatography.[2][3]

Property	Estimated Value / Characteristic	Chromatographic Implication
Molecular Formula	C₄H₅ClN₄O[4]	Influences molecular weight and potential for MS detection.
Molecular Weight	~160.56 g/mol	Relevant for mass spectrometry.
pKa (of amine group)	Estimated ~3-4	The compound's charge state will change significantly between pH 2 and 5. This is the key range for method development.[1][2]
Polarity	Polar	Likely to be poorly retained on standard C18 columns with high organic content mobile phases.[5]

Frequently Asked Questions (FAQs) & Method Development

This section addresses common questions encountered during the analysis of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, guiding you from initial method setup to final optimization.

Q1: What are the best starting conditions for analyzing this compound on a reversed-phase HPLC system?

Answer: For a polar, basic compound like this, a successful starting point balances retention and peak shape.

Column Selection: Begin with a modern, high-purity silica C18 column. These columns have fewer exposed, acidic silanol groups, which helps to minimize peak tailing with basic analytes.[6] Consider columns specifically designed for polar analytes or those stable under 100% aqueous conditions. A typical dimension would be 4.6 x 150 mm with 3 or 5 µm particles.

Initial Mobile Phase:

• Aqueous Phase (A): 0.1% Formic Acid in Water (pH ~2.8).[7] This low pH ensures the amine group is fully protonated and ionized, which can improve peak shape by minimizing interactions with residual silanols.[7]

• Organic Phase (B): Acetonitrile or Methanol. Acetonitrile is often a good first choice due to its low viscosity and UV transparency.[8]

• Gradient: Start with a broad scouting gradient, for example, 5% to 95% B over 15 minutes. This will help determine the approximate organic solvent concentration needed for elution.

Q2: My peak is tailing significantly. What are the causes and how can I fix it?

Answer: Peak tailing is the most common problem for basic analytes and usually stems from secondary interactions with the stationary phase.[9]

Primary Cause: Interaction between the protonated amine group of your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the silica surface of the column.[6][9]

Troubleshooting Workflow for Peak Tailing:

Caption: A systematic workflow for troubleshooting peak tailing.

Solutions Summary:

• Lower Mobile Phase pH: Using an acidic modifier like formic acid or trifluoroacetic acid (TFA) at 0.1% protonates the analyte amine group (making it consistently charged) and suppresses the ionization of silanol groups, reducing unwanted interactions.[7]

• Increase Buffer Strength: If you are using a buffer (e.g., phosphate or formate), increasing its concentration (e.g., from 10mM to 25mM) can help to mask the residual silanol sites.[10]

• Use a Different Organic Solvent: Sometimes, switching from acetonitrile to methanol can alter selectivity and improve peak shape.

• Reduce Sample Load: Injecting too much sample can overload the column, leading to peak distortion. Try reducing the injection volume or diluting the sample.[9][11]

• Use a High-Purity Column: Modern columns are manufactured with higher purity silica and are better end-capped, resulting in fewer active silanol sites. If your column is old, replacing it may solve the problem.[6]

Q3: The analyte is eluting too early (poor retention). How can I increase its retention time?

Answer: Poor retention of polar compounds is a common challenge in reversed-phase chromatography.[5]

• Decrease Organic Solvent Content: This is the most straightforward approach. Reduce the percentage of acetonitrile or methanol in your mobile phase. A 10% decrease in organic modifier can lead to a 2- to 3-fold increase in retention.[12]

• Increase Mobile Phase pH (Carefully): As you increase the pH towards the analyte's pKa (~3-4), the amine group becomes less protonated (more neutral).[2][3] This makes the molecule less polar overall, increasing its affinity for the nonpolar C18 stationary phase and thus increasing retention.[13]

  • Causality: A neutral form of the analyte is more hydrophobic than its ionized (protonated) form. In reversed-phase HPLC, greater hydrophobicity leads to longer retention.[2]

  • Warning: Operating near the pKa can make the method less robust, as small shifts in pH can cause significant changes in retention time.[1] It is often best to work at a pH at least 1.5 units away from the pKa.[2]

• Use a Different Column: Consider a column with a different stationary phase, such as a Phenyl-Hexyl phase, which can offer alternative selectivity for polar compounds.[14] For very polar compounds, Hydrophilic Interaction Chromatography (HILIC) is also an option.

Q4: My retention times are drifting between injections. What should I do?

Answer: Retention time instability points to a lack of equilibrium in the system or changes in mobile phase composition.

• Insufficient Column Equilibration: Ensure the column is adequately equilibrated with the initial mobile phase conditions before starting the sequence. For gradient methods, this means allowing at least 10-15 column volumes of the starting mobile phase to pass through after each run.

• Mobile Phase Issues:

  • Evaporation: Ensure mobile phase bottles are capped to prevent selective evaporation of the more volatile organic solvent, which would change the composition over time.

  • Degassing: Use freshly prepared and degassed mobile phases. Dissolved gas can form bubbles in the pump, leading to inconsistent flow rates.[15]

• Temperature Fluctuations: Use a column oven to maintain a constant temperature. Inconsistent temperature can affect mobile phase viscosity and retention times.[11]

• pH Drift: If you are using a buffer near its pKa limits, its buffering capacity may be insufficient. Ensure your chosen buffer is effective at your target pH (i.e., pH is within +/- 1 unit of the buffer's pKa).[16]

Common Buffers for Reversed-Phase HPLC	pKa	Effective pH Range	MS Compatible?
Phosphate	2.15, 7.20, 12.35	2.1-3.1, 6.2-8.2	No
Formate (Formic Acid)	3.75	2.8-4.8	Yes
Acetate (Acetic Acid)	4.76	3.8-5.8	Yes

Table based on information from multiple sources.[16][17]

Detailed Experimental Protocols

Protocol 1: Generic Starting Method for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

This protocol provides a robust starting point for method development.

• System Preparation:

  • Column: High-purity C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 220 nm or 254 nm (a DAD detector is recommended to assess peak purity).

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Dissolve the sample in a diluent that is similar to the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile) to a concentration of approximately 0.1 mg/mL. Using a diluent stronger than the mobile phase can cause peak distortion.[6][9]

• Execution:

  • Equilibrate the column with 95% A / 5% B for at least 20 minutes.

  • Perform a blank injection (diluent only).

  • Inject the sample.

  • Run the following gradient:

    • 0.0 min: 5% B

    • 15.0 min: 95% B

    • 17.0 min: 95% B

    • 17.1 min: 5% B

    • 25.0 min: 5% B (re-equilibration)

• Analysis:

  • Evaluate the retention time, peak shape (tailing factor), and resolution from any impurities. Use this information to optimize the gradient (make it shallower around the elution point) or mobile phase pH.

Protocol 2: System Suitability Testing (SST)

Before any formal analysis, system suitability must be established to ensure the chromatographic system is performing adequately.[18][19][20]

• Prepare a Standard Solution: Prepare a solution of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine at a known concentration (e.g., 0.1 mg/mL).

• Perform Replicate Injections: Inject the standard solution five or six times consecutively using the final, optimized method.

• Evaluate Parameters: The system must meet pre-defined criteria, which are often based on USP guidelines.[18][19]

Parameter	USP Acceptance Criteria	Purpose
Precision (%RSD)	Relative Standard Deviation of peak areas ≤ 2.0%[18][19]	Ensures the system provides repeatable results.
Tailing Factor (T)	T ≤ 2.0[18][19]	Confirms acceptable peak symmetry.
Theoretical Plates (N)	Typically > 2000	Measures column efficiency.
Resolution (Rs)	Rs > 2.0 between the analyte and the closest eluting peak.	Ensures separation from impurities.

This is a self-validating step. If the SST fails, the analytical run is invalid, and the system must be investigated and corrected before proceeding.[20]

References

• HPLC Peak Shape Troubleshooting Guide. (n.d.). Scribd. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• MicroSolv. (2025, November 3). System suitability Requirements for a USP HPLC Method. Retrieved from [Link]

• YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]

• HPLC Primer. (2025, November 3). System suitability Requirements for a USP HPLC Method. Retrieved from [Link]

• Unknown. (n.d.). HPLC solvents and mobile phase additives.

• YouTube. (2025, October 16). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• AKJournals. (n.d.). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Retrieved from [Link]

• Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems.

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Dong, M. W. (2026, April 1). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography.

• KNAUER. (2026, February 9). Buffer & Eluent Preparation in HPLC – Best Practices. Retrieved from [Link]

• ThaiScience. (n.d.). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Retrieved from [Link]

• HALO Columns. (n.d.). BIOCLASS Mobile Phase Additive Selection for LC-MS. Retrieved from [Link]

• GL Sciences. (n.d.). Organic Solvents Used in HPLC. Retrieved from [Link]

• PerkinElmer. (2023, December 9). Strategies to Enable and Simplify HPLC Polar Compound Separation. Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

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• Agilent Technologies. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: Validation of LC-MS/MS Methodologies for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine Quantification

Executive Summary

3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a highly polar, low-molecular-weight (MW: 160.56 g/mol ) organic intermediate frequently monitored as a degradation product or synthetic impurity[1]. Quantifying this specific triazine amine presents a significant analytical bottleneck: its high polarity () leads to poor retention on standard reversed-phase columns, causing it to elute near the void volume where matrix suppression is most severe[2].

This guide objectively compares state-of-the-art Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) platforms and column chemistries. It provides a self-validating experimental framework designed for researchers and drug development professionals who require absolute quantitative accuracy.

Comparative Analysis: Overcoming the Polarity Barrier

Chromatographic Column Selection

Standard C18 columns rely purely on hydrophobic interactions, which fail to adequately retain polar triazine amines. We compared three distinct stationary phases to establish the optimal chromatographic environment:

• Standard C18 (Reversed Phase): Fails to retain the analyte, leading to co-elution with highly polar matrix components and severe ion suppression.

• HILIC (Hydrophilic Interaction Liquid Chromatography): Provides excellent retention for polar amines but suffers from long column equilibration times. Furthermore, the high organic starting conditions required can cause analyte precipitation in aqueous samples.

• HSS T3 (High-Strength Silica): A 100% aqueous-compatible reversed-phase column. Causality: It features a lower C18 ligand density that allows polar analytes to penetrate the silica pore structure, providing optimal retention without the equilibration drawbacks of HILIC[3].

Fig 1: Chromatographic column selection logic for highly polar triazine amines.

Mass Spectrometry Platforms: QqQ vs. HRMS

For quantitative validation according to ICH M10 guidelines, remain the gold standard due to their superior sensitivity and dynamic range[4]. While High-Resolution Mass Spectrometry (HRMS) is invaluable for untargeted screening, QqQ systems achieve Limits of Detection (LODs) in the sub-ng/L range, which is critical since[5].

Quantitative Performance Comparison

Analytical Platform	Column Chemistry	Mobile Phase System	LOD (ng/L)	LOQ (ng/L)	Linear Range	Matrix Effect
Triple Quadrupole (QqQ)	HSS T3 (High-Strength Silica)	H₂O / MeCN (0.1% FA + 4mM NH₄FA)	0.2	0.5	0.5 – 5,000 ng/L	Minimal (<10%)
Q-TOF (HRMS)	HILIC (Hydrophilic Interaction)	H₂O / MeCN (10mM NH₄Ac)	5.0	15.0	15.0 – 10,000 ng/L	Moderate (Ion Suppression)
Triple Quadrupole (QqQ)	Standard C18 (Reversed Phase)	H₂O / MeOH (0.1% FA)	250.0	500.0	500 – 5,000 ng/L	High (Co-elution in void)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol functions as a self-validating system. It mandates the use of an Isotopically Labeled Internal Standard (ILIS) introduced prior to sample extraction. This structural analog corrects for both extraction recovery losses and ionization suppression/enhancement during Electrospray Ionization (ESI).

Step-by-Step Methodology: Dispersive Micro-Solid Phase Extraction (d-μSPE)

• Sample Stabilization: Add 50 μL of formic acid to 50 mL of the aqueous sample to adjust the pH to < 5.0.

  • Causality: Triazine amines exhibit pH-dependent ionization. At pH < 5.0, the amine group on the triazine ring is fully protonated, ensuring [3].

• Internal Standard Addition: Spike the sample with 5 ng/mL of a deuterated triazine internal standard (e.g., Atrazine-d5) to establish the baseline for recovery calculation[6].

• Extraction: Introduce 20 mg of mixed-mode polymeric cation exchange (PCX) sorbent. Vortex for 5 minutes.

• Elution: Elute the target analyte using 2 mL of 5% ammonium hydroxide in acetonitrile.

  • Causality: The alkaline pH neutralizes the protonated amine, breaking the electrostatic bond with the PCX sorbent and releasing 3-Chloro-6-methoxy-1,2,4-triazin-5-amine into the organic phase[3].

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen and reconstitute in 100 μL of the initial mobile phase.

LC-MS/MS Parameters

• System: [6].

• Column: Waters HSS T3 (100 x 2.1 mm, 1.8 μm).

• Mobile Phase A: Water with 4 mM ammonium formate and 0.1% formic acid.

  • Causality: Ammonium formate acts as a volatile buffer to stabilize the pH and promote efficient protonation [M+H]+ in the ESI source[3].

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: 5% B (hold 1 min) → 95% B at 5 min → hold until 7 min → re-equilibrate at 5% B.

• MRM Transitions (Positive Mode): Precursor [M+H]+ m/z 161.5. Primary quantifier transition: m/z 161.5 → 126.5 (loss of Cl). Qualifier transition: m/z 161.5 → 130.5 (loss of OCH3).

Fig 2: Analytical workflow for the robust quantification of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Validation Metrics

According to ICH M10 and SANTE guidelines, the validated method must demonstrate the following parameters to ensure regulatory compliance:

• Linearity: R² > 0.99 over the calibration range (e.g., 0.25 - 5.0 ng/mL)[6].

• Accuracy & Precision: [7].

• Matrix Effects: Calculated by comparing the slope of the calibration curve in the matrix extract versus solvent. The implementation of the ILIS protocol successfully mitigates observed matrix effects to < 10%.

References

• Cahill, M. "The Application of LC-MS Technologies for the Detection of Triazine Herbicides in Water". Cork Institute of Technology (Master Thesis), 2008. URL:[Link]

• ResearchGate. "Determination of triazine herbicides in foods with liquid chromatography mass spectrometry". ResearchGate Publications. URL:[Link]

• Journal of Agricultural and Food Chemistry. "Determination of Triazine Herbicides in Drinking Water by Dispersive Micro Solid Phase Extraction with Ultrahigh-Performance Liquid Chromatography–High-Resolution Mass Spectrometric Detection". ACS Publications, 2015. URL:[Link]

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Publish Comparison Guide: Structural Purity Validation of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating the structural purity of highly functionalized heterocyclic scaffolds. 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a prime example: its multiple heteroatoms and substituents make it a highly valuable intermediate in pharmaceutical synthesis, but they also complicate purity analysis.

Traditional chromatographic methods often fall short when analyzing novel triazine derivatives due to the lack of commercially available reference standards and variable detector responses. In this guide, we objectively compare High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). We will demonstrate why qNMR serves as the gold standard for absolute structural purity validation, providing a self-validating, mathematically rigorous workflow.

Methodological Comparison: Why qNMR Outperforms Chromatography

When evaluating an intermediate like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, the analytical method must account for organic impurities, residual solvents, and inorganic salts.

Table 1: Performance Comparison of Analytical Modalities

Analytical Feature	HPLC-UV	LC-MS	1H qNMR (Absolute Method)
Quantification Principle	Relative (Beer-Lambert Law)	Relative (Ionization Efficiency)	Primary Ratio (Nuclear Spin)
Reference Standard Required	Yes (Identical compound)	Yes (Identical compound)	No (Universal standard used)
Detection of Inorganics/Water	No	No	Yes (via mass balance/orthogonal peaks)
Structural Confirmation	Retention time only	Mass-to-charge ratio ( m/z )	Direct atomic connectivity
Response Factor Bias	High (Extinction coefficients vary)	High (Ion suppression/enhancement)	None (Signal ∝ Molar amount)

Causality Insight: HPLC-UV relies on the assumption that the analyte and its impurities absorb light similarly. If a degradation product has a higher extinction coefficient, HPLC-UV will artificially underestimate the analyte's purity. Conversely, [1]. The integral of an NMR resonance is directly proportional to the number of nuclei producing it, completely independent of the molecule's chemical structure. This allows us to use a universally certified, highly pure internal standard to quantify the triazine derivative without needing a standard of the triazine itself.

Experimental Design: The Self-Validating qNMR Protocol

To ensure scientific integrity, a qNMR protocol must be a self-validating system. Every parameter must be empirically justified by the physical chemistry of the sample.

Internal Standard and Solvent Selection

For 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, we utilize DMSO-d6 as the solvent due to the compound's polarity. We select Maleic Acid (TraceCERT®, purity 99.95%) as the internal standard (IS).

Why Maleic Acid? The analyte possesses a methoxy group (-OCH 3​ ) yielding a sharp singlet at ~3.95 ppm. Maleic acid provides a distinct, non-overlapping singlet at ~6.26 ppm. We deliberately avoid using the triazine's amine (-NH 2​ ) protons (~7.8 ppm) for quantification. Amine protons undergo chemical exchange with trace moisture and suffer from quadrupolar line broadening induced by the adjacent Nitrogen-14 nucleus ( I=1 ), which compromises integration precision [2].

Step-by-Step Methodology

• Gravimetric Preparation: Accurately weigh ~10.00 mg of the triazine analyte and ~5.00 mg of Maleic Acid using a microbalance ( d=0.01 mg). Causality: A standard analytical balance ( d=0.1 mg) introduces excessive relative uncertainty. A microbalance is strictly required to keep gravimetric uncertainty below 0.1%.

• Solubilization: Add 0.6 mL of DMSO-d6. Vortex for 60 seconds and sonicate for 5 minutes to ensure complete homogeneity.

• T 1​ Relaxation Profiling: Execute an inversion-recovery pulse sequence (180°- τ -90°) to determine the spin-lattice relaxation time (T 1​ ) of all quantifiable protons.

• Data Acquisition: Acquire the 1D 1 H NMR spectrum using a 90° excitation pulse. Set the relaxation delay (D 1​ ) to at least 7×T1​ to ensure >99.9% longitudinal magnetization recovery between scans.

• Processing: Apply a 0.3 Hz exponential line broadening (LB) function. Causality: This improves the signal-to-noise ratio (S/N > 250:1 is required [3]) without artificially distorting the peak area. Perform rigorous manual phase and baseline correction before integrating.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for absolute qNMR purity validation.

Experimental Data and Absolute Purity Calculation

By measuring the T 1​ relaxation times prior to acquisition, the method validates its own acquisition parameters, eliminating assumptions.

Table 2: T 1​ Relaxation Times and Acquisition Parameters

Nucleus	Chemical Shift (ppm)	Multiplicity	Measured T 1​ (s)	Required D 1​ ( 7×T1​ )
Analyte: -OCH 3​	3.95	Singlet (3H)	2.1	14.7 s
IS: -CH=CH-	6.26	Singlet (2H)	3.4	23.8 s

Note: Based on the longest T 1​ (3.4 s), a relaxation delay (D 1​ ) of 30 seconds was utilized to guarantee complete relaxation.

Table 3: qNMR Integration and Mass Balance Data

Component	Mass ( m )	Mol. Weight ( M )	Protons ( N )	Normalized Integral ( I )
Maleic Acid (IS)	5.12 mg	116.07 g/mol	2	0.477
3-Chloro-6-methoxy-1,2,4-triazin-5-amine	10.05 mg	160.56 g/mol	3	1.000

Purity Calculation: The absolute mass fraction purity ( Px​ ) is calculated using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

Plugging in the experimental data (where Pstd​=0.9995 for the 99.95% pure Maleic Acid):

Px​=0.4771.000​×32​×116.07160.56​×10.055.12​×0.9995=98.48%

Conclusion

For highly functionalized heterocycles like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, qNMR provides an orthogonal, self-validating approach to structural purity that chromatographic methods cannot match without identical reference standards. By exploiting the direct proportionality of NMR signals, selecting the correct non-exchangeable reporter nuclei (the methoxy singlet), and rigorously controlling relaxation parameters, researchers can achieve SI-traceable purity assessments with uncertainties below 1.0%.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Journal of Medicinal Chemistry - ACS Publications[Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation MDPI - Crystals[Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients Spectroscopy Europe[Link]

Comparative Biological Activity of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine Analogs: A Guide for Researchers

The 1,2,4-triazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[1][2] This guide provides a comparative analysis of the biological activities of analogs derived from 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, a key intermediate for the synthesis of novel bioactive molecules. By exploring the structure-activity relationships (SAR) of substituted 1,2,4-triazines, this document aims to provide researchers, scientists, and drug development professionals with insights into the rational design of potent therapeutic agents.

The 1,2,4-Triazine Core: A Versatile Scaffold in Drug Discovery

The 1,2,4-triazine nucleus, a six-membered ring containing three nitrogen atoms, serves as a versatile template for the development of pharmacologically active compounds.[2][3] Its structural features allow for substitutions at various positions, leading to a diverse chemical space with a wide range of biological targets. The presence of nitrogen atoms imparts unique electronic properties and hydrogen bonding capabilities, crucial for molecular recognition and interaction with biological macromolecules.

Synthetic Strategies for 1,2,4-Triazine Analogs

The synthesis of substituted 1,2,4-triazine analogs often involves the cyclization of α-dicarbonyl compounds with aminoguanidines or the chemical modification of a pre-formed triazine ring. A common precursor for generating a library of analogs is a halogenated triazine, such as 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. The chloro group at the 3-position is susceptible to nucleophilic substitution, allowing for the introduction of various functional groups.

A general synthetic approach to diversify the 3-position of the 6-methoxy-1,2,4-triazin-5-amine core is outlined below. This strategy allows for the introduction of various amino, alkoxy, and thioether moieties, enabling a systematic investigation of the structure-activity relationship.

Caption: General synthetic scheme for the derivatization of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Comparative Biological Activities

The biological activity of 1,2,4-triazine analogs is highly dependent on the nature and position of the substituents on the triazine ring. This section compares the anticancer and antimicrobial activities of various substituted triazine derivatives, drawing upon data from published studies.

Anticancer Activity

Numerous 1,2,4-triazine and the isomeric 1,3,5-triazine derivatives have demonstrated potent anticancer activity against various human cancer cell lines.[4][5] The mechanism of action often involves the inhibition of key enzymes in cancer cell proliferation and survival, such as dihydrofolate reductase (DHFR).[6]

Table 1: Comparative Anticancer Activity of Substituted Triazine Derivatives

Compound ID	Triazine Core	Substituents	Cancer Cell Line	IC50 (µM)	Reference
1a	1,3,5-Triazine	2,4-diamino, 6-(4-phenylpiperazin-1-yl), 2-iminoacetonitrile	Melanoma (MALME-3M)	0.033	[5]
1b	1,3,5-Triazine	2,4,6-triamino, N2-(4-phenylthiazol-2-yl)	Lung (A549)	0.050	[6]
1c	1,3,5-Triazine	2,4,6-triamino, 4-((4,6-Diamino-1,3,5-triazin-2-yl)amino)-4H-1,2,4-triazole-3-thiol	Lung (A549)	0.028	[6]
2a	Fused 1,2,4-Triazine	6-methyl-3-thioxo, fused with thiazolo-pyridone	Liver (HepG2)	6.71	[7]
2b	Fused 1,2,4-Triazine	6-methyl-3-thioxo, fused with thiazolo-pyridone	Breast (MCF-7)	8.12	[7]

Note: The presented data is a selection from the cited literature and is intended for comparative purposes. Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

The data in Table 1 highlights that substitutions with bulky aromatic and heterocyclic moieties, particularly those containing additional nitrogen atoms, can lead to potent anticancer activity. For instance, compound 1a , a 1,3,5-triazine derivative with a phenylpiperazine and an iminoacetonitrile substituent, exhibits remarkable activity against melanoma cells with a GI50 value in the nanomolar range.[5] Similarly, compounds 1b and 1c , which are also 1,3,5-triazines, show high potency against lung cancer cells, likely through the inhibition of DHFR.[6] Fused 1,2,4-triazine systems, such as compounds 2a and 2b , also display significant cytotoxicity against liver and breast cancer cell lines.[7]

Antimicrobial Activity

Substituted 1,2,4-triazine and 1,3,5-triazine derivatives have also been extensively investigated for their antimicrobial properties.[8][9] The introduction of different functional groups can modulate the spectrum and potency of their antibacterial and antifungal activities.

Table 2: Comparative Antimicrobial Activity of Substituted Triazine Derivatives

Compound ID	Triazine Core	Substituents	Microorganism	MIC (µg/mL)	Reference
3a	1,3,5-Triazine	2,4,6-trisubstituted	Staphylococcus aureus	6.25	[9]
3b	1,3,5-Triazine	2,4,6-trisubstituted	Escherichia coli	12.5	[9]
4a	1,2,4-Triazine	5-amino-3-(arylamino)-6-(fluoro/nitro)aryl	Bacillus subtilis	-	[8]
4b	1,2,4-Triazine	5-amino-3-(arylamino)-6-(fluoro/nitro)aryl	Streptococcus faecalis	-	[8]
5a	Pyrimido[5,4-e]-1,2,4-triazine	3-substituted, 1-methyl-6-phenyl	Candida albicans	2-100	[10]
5b	Pyrimido[5,4-e]-1,2,4-triazine	3-substituted, 1-methyl-6-phenyl	Staphylococcus aureus	1-2	[10]

Note: MIC values represent the minimum inhibitory concentration. A lower value indicates higher antimicrobial activity. "-" indicates that the compound showed interesting activity but quantitative data was not provided in the abstract.

As shown in Table 2, trisubstituted 1,3,5-triazines (3a and 3b ) exhibit promising antibacterial activity against both Gram-positive and Gram-negative bacteria, with MIC values in the low microgram per milliliter range.[9] Similarly, 5-amino-3-(substituted-amino)-1,2,4-triazines (4a and 4b ) have shown noteworthy activity against various bacterial strains.[8] Fused heterocyclic systems incorporating a 1,2,4-triazine ring, such as the pyrimido[5,4-e]-1,2,4-triazines (5a and 5b ), demonstrate broad-spectrum antimicrobial activity, including antifungal effects against Candida albicans and potent antibacterial activity against Staphylococcus aureus.[10]

Structure-Activity Relationship (SAR) Insights

The analysis of the biological data from various studies provides valuable insights into the structure-activity relationships of 1,2,4-triazine analogs.

• Substitution at the 3-position: The chloro group at the 3-position is a key handle for introducing diverse functionalities. Replacing it with various amino, alkoxy, or thioether moieties can significantly modulate the biological activity. The nature of the substituent (e.g., aromatic vs. aliphatic, electron-donating vs. electron-withdrawing) plays a crucial role in determining the potency and selectivity.

• Substitution at the 5-position: The amino group at the 5-position is a common feature in many bioactive 1,2,4-triazines. Its hydrogen bonding capability can be critical for target interaction. Modifications at this position, such as acylation or alkylation, could influence the compound's pharmacokinetic properties and biological activity.

• Substitution at the 6-position: The methoxy group at the 6-position in the core structure can influence the electronic properties of the triazine ring and its metabolic stability. Replacing it with other small alkyl or aryl groups could lead to analogs with different activity profiles.

• Fused Ring Systems: Fusing the 1,2,4-triazine ring with other heterocyclic systems, such as thiazole, pyridine, or pyrimidine, often results in compounds with enhanced biological activity and a broader spectrum of action.[7][10]

Experimental Protocols

To facilitate further research in this area, detailed experimental protocols for the synthesis of a representative analog and a common biological assay are provided below.

General Procedure for the Synthesis of 3-(Substituted-amino)-6-methoxy-1,2,4-triazin-5-amine

This protocol is a generalized procedure based on the nucleophilic substitution reactions reported for similar heterocyclic systems.

Caption: A typical experimental workflow for the synthesis of 3-(substituted-amino)-6-methoxy-1,2,4-triazin-5-amine analogs.

MTT Assay for In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

This guide provides a comparative overview of the biological activities of analogs of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, based on the available scientific literature. The 1,2,4-triazine scaffold continues to be a promising starting point for the development of novel therapeutic agents. The synthetic versatility of the 3-chloro-substituted precursor allows for the generation of a wide array of derivatives with diverse biological properties.

Future research in this area should focus on:

• Systematic SAR studies: Synthesizing and evaluating a focused library of analogs with systematic variations at the 3-, 5-, and 6-positions to establish clear structure-activity relationships.

• Mechanism of action studies: Investigating the molecular targets and signaling pathways affected by the most potent analogs to understand their mode of action.

• In vivo efficacy studies: Evaluating the therapeutic potential of promising candidates in animal models of cancer and infectious diseases.

By leveraging the insights provided in this guide, researchers can accelerate the discovery and development of novel 1,2,4-triazine-based drugs with improved efficacy and safety profiles.

References

• Journal of Medicinal and Chemical Sciences. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. [Link]

• SCIRP. (n.d.). An Efficient Synthesis of 1,2,4-triazine-6-one Derivatives and Their in vitro Anticancer Activity. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activities of 1,2,4-Triazine Derivatives. [Link]

• PubMed. (1987). Synthesis of some 1,2,4-triazine derivatives with potential biological activity. [Link]

• Journal of Applied Pharmaceutical Science. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. [Link]

• Semantic Scholar. (2014). 1,2,4-triazine derivatives: Synthesis and biological applications. [Link]

• PubMed. (2016). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NEW FUSED TRIAZINE DERIVATIVES BASED ON 6-METHYL-3-THIOXO-1,2,4-TRIAZIN-5-ONE. [Link]

• Research Trend. (2023). Synthesis, Anticancer Activity and Molecular Docking Study of Some Novel 1,3,5- Triazine Derivatives. [Link]

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• Mini-Reviews in Organic Chemistry. (2019). Synthesis of some new 5-amino-3-(substituted-amino)-6-(fluoro/ nitro)aryl-1,2,4-triazine derivatives as lamotrigine analogs and their evaluation in vitro as antibacterial agents. [Link]

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A Senior Application Scientist's Guide to Benchmarking 3-Chloro-6-methoxy-1,2,4-triazin-5-amine Efficacy in Agrochemical Screening

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the herbicidal efficacy of the novel compound, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. Leveraging established principles of agrochemical screening, this document outlines a systematic approach to compare its performance against well-characterized alternatives, Atrazine and Metamitron. The narrative emphasizes the rationale behind experimental design, ensuring a robust and self-validating evaluation process.

Introduction: The Triazine Herbicides and the Quest for Novelty

Triazine herbicides have been a cornerstone of weed management in agriculture for decades, primarily used for the control of broadleaf and some grassy weeds in various crops.[1] Their mode of action involves the inhibition of photosynthesis at the Photosystem II (PSII) complex, a mechanism shared by many compounds in this class.[2][3][4] Atrazine, a widely used triazine herbicide, is known for its efficacy and cost-effectiveness in crops like corn and sorghum.[5][6] Metamitron, another key triazine, is particularly effective in sugar beet cultivation.[7][8]

The subject of this guide, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, is a structurally related compound whose herbicidal potential requires systematic evaluation. This guide will walk you through the essential steps to characterize its efficacy, from initial in vitro assays to whole-plant greenhouse trials, and compare it against the industry standards of Atrazine and Metamitron.

Mechanism of Action: Targeting Photosystem II

The herbicidal activity of triazine compounds stems from their ability to interrupt the photosynthetic electron transport chain.[9] Specifically, they bind to the D1 protein within Photosystem II, blocking the binding of plastoquinone.[9] This disruption halts ATP and NADPH synthesis, essential for CO2 fixation and plant growth, and leads to oxidative stress and rapid cell damage.[9]

Caption: Mechanism of action of triazine herbicides.

Benchmarking Workflow: A Phased Approach

A successful agrochemical screening campaign follows a structured, multi-tiered approach. This ensures that resources are focused on the most promising candidates. The proposed workflow for benchmarking 3-Chloro-6-methoxy-1,2,4-triazin-5-amine is outlined below.

Caption: Phased workflow for herbicide efficacy benchmarking.

Phase 1: Foundational Characterization

3.1.1. In Silico Physicochemical Profiling: Before extensive biological testing, it is crucial to predict the compound's "pesticide-likeness" using computational models. This helps in early identification of potential liabilities related to absorption, translocation, and environmental fate.

Table 1: In Silico Physicochemical Property Comparison

Property	3-Chloro-6-methoxy-1,2,4-triazin-5-amine (Predicted)	Atrazine (Experimental)	Metamitron (Experimental)	Desired Range for Herbicides
Molecular Weight ( g/mol )	175.58	215.68	202.22	150 - 500
LogP (Octanol-Water Partition Coefficient)	1.5 - 2.5	2.6	0.8	1.0 - 4.0[10]
Water Solubility (mg/L)	Moderate	33	1700[11]	Varies
Hydrogen Bond Donors	1	2	1	≤ 5
Hydrogen Bond Acceptors	4	4	4	≤ 10

3.1.2. In Vitro Photosystem II (PSII) Inhibition Assay: This assay provides a direct measure of the compound's intrinsic activity at the target site. By comparing the concentration required to inhibit 50% of PSII activity (IC50) with that of the benchmarks, we can get a preliminary indication of its potency.

Protocol: PSII Inhibition Assay

• Isolate Thylakoid Membranes: Extract and purify thylakoid membranes from a suitable plant source (e.g., spinach).

• Prepare Herbicide Solutions: Create a dilution series of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, Atrazine, and Metamitron in an appropriate solvent (e.g., DMSO).

• Incubate with Thylakoids: Add the herbicide solutions to the thylakoid suspension and incubate.

• Measure Chlorophyll Fluorescence: Use a fluorometer to measure the variable chlorophyll fluorescence, which is an indicator of PSII activity.

• Calculate IC50 Values: Plot the percentage of inhibition against the herbicide concentration to determine the IC50 value.

Phase 2: Primary Greenhouse Screening

Whole-plant assays are essential to evaluate the compound's performance under more realistic conditions, accounting for uptake, translocation, and metabolism.[12]

Protocol: Greenhouse Efficacy Screening

• Plant Material: Grow a selection of representative broadleaf (e.g., Amaranthus retroflexus, Chenopodium album) and grass (e.g., Echinochloa crus-galli, Setaria faberi) weeds in pots containing a standardized soil mix.

• Herbicide Application:

  • Pre-emergence: Apply the test compounds and benchmarks to the soil surface immediately after sowing.

  • Post-emergence: Apply the herbicides to the foliage of plants at the 2-3 leaf stage.[13]

• Environmental Conditions: Maintain plants in a greenhouse with controlled temperature, humidity, and light conditions.

• Efficacy Assessment: Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a 0-100% scale (0 = no effect, 100 = complete kill). Also, measure plant height and fresh/dry biomass.

Table 2: Hypothetical Primary Greenhouse Screening Results (% Weed Control at 14 DAT)

Weed Species	3-Chloro-6-methoxy-1,2,4-triazin-5-amine (1 kg/ha )	Atrazine (1 kg/ha )	Metamitron (1 kg/ha )
Amaranthus retroflexus (Redroot Pigweed)	85-95%	90-100%	80-90%
Chenopodium album (Common Lambsquarters)	80-90%	90-100%	85-95%
Echinochloa crus-galli (Barnyardgrass)	40-60%	50-70%	30-50%
Setaria faberi (Giant Foxtail)	50-70%	60-80%	40-60%

Phase 3: Secondary Screening and Dose-Response

Compounds that show promising activity in the primary screen are advanced to secondary screening to determine their dose-response characteristics and expand the evaluation to a broader range of weed species.

3.3.1. Dose-Response Curves: These experiments are crucial for determining the GR50 (the dose required to reduce plant growth by 50%) or ED50 (the effective dose for 50% of the population).

Table 3: Hypothetical GR50 Values (g/ha) for Key Weed Species

Weed Species	3-Chloro-6-methoxy-1,2,4-triazin-5-amine	Atrazine	Metamitron
Amaranthus retroflexus	150-250	100-200	200-300
Chenopodium album	200-300	150-250	250-350
Abutilon theophrasti (Velvetleaf)	300-400	250-350	400-500

Phase 4: Crop Selectivity and Advanced Studies

The final phase of benchmarking focuses on the compound's safety to key crops and confirms its mode of action.

Protocol: Crop Selectivity Assay

• Crop Species: Grow commercially relevant crop species (e.g., corn, soybean, sugar beet) in a greenhouse.

• Herbicide Application: Apply a range of doses of the test compound, including the effective use rate and 2x and 4x rates, at the appropriate growth stage for the crop.

• Injury Assessment: Visually assess crop injury (e.g., stunting, chlorosis, necrosis) at regular intervals.

• Yield Data: For longer-term studies, harvest the crop and measure yield parameters.

Data Interpretation and Decision Making

The data gathered from this phased approach will allow for a comprehensive comparison of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine with Atrazine and Metamitron.

Caption: Decision-making flowchart in agrochemical discovery.

A successful candidate for further development would ideally exhibit:

• Superior or equivalent efficacy on key target weeds compared to the benchmarks.

• A favorable crop selectivity profile, particularly in major crops where triazines are used.

• A benign environmental and toxicological profile , which is increasingly important for regulatory approval.

Conclusion

This guide has provided a detailed, scientifically grounded framework for the comprehensive benchmarking of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine. By following this structured approach, researchers can generate robust, comparative data to make informed decisions about the potential of this novel compound as a next-generation herbicide. The emphasis on causality in experimental design and self-validating protocols ensures the integrity of the findings, a critical aspect of modern agrochemical research and development.

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• Luo, Y. P., et al. (2008). Syntheses and Herbicidal Activities of Novel Triazolinone Derivatives. Journal of Agricultural and Food Chemistry, 56(6), 2118-2124.

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A Comparative Guide to the Substitution Patterns of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine and its Isomers for Drug Discovery

For researchers, medicinal chemists, and professionals in drug development, the 1,2,4-triazine scaffold represents a privileged structure due to its wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic placement of substituents on this heterocyclic core is a critical determinant of a compound's physicochemical properties and its interaction with biological targets. This guide provides an in-depth comparison of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine and its positional isomers, offering insights into how subtle changes in substitution patterns can profoundly influence synthetic strategy and potential biological efficacy.

While specific experimental data for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine and its direct isomers are not extensively available in the public domain, this guide will leverage established principles of 1,2,4-triazine chemistry to provide a robust comparative analysis.[3] By understanding the interplay of electronic and steric effects of the chloro, methoxy, and amine substituents, researchers can make more informed decisions in the design and synthesis of novel 1,2,4-triazine-based therapeutic agents.

The Isomeric Landscape of Chloro-Methoxy-Amino-1,2,4-triazines

The 1,2,4-triazine ring has three available positions for substitution (3, 5, and 6). With chloro, methoxy, and amino groups, a number of positional isomers are possible. This guide will focus on the comparison of the parent compound, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, with its key isomers where the positions of the substituents are varied.

Caption: Key positional isomers of Chloro-Methoxy-Amino-1,2,4-triazine.

Comparative Analysis of Isomeric Properties

The properties of these isomers, from their synthesis to their potential biological activity, are dictated by the electronic nature of the substituents and their placement on the electron-deficient 1,2,4-triazine ring.

Property	3-Chloro-6-methoxy-1,2,4-triazin-5-amine	5-Chloro-3-methoxy-1,2,4-triazin-6-amine	6-Chloro-3-methoxy-1,2,4-triazin-5-amine	3-Amino-5-chloro-6-methoxy-1,2,4-triazine
Plausible Synthetic Route	Sequential nucleophilic substitution on a dichlorinated triazine precursor.	Similar sequential substitution, with altered regioselectivity.	Similar sequential substitution, with altered regioselectivity.	Likely requires a different synthetic strategy, possibly building the ring with the amino group already in place.
Reactivity of the Chloro Group	The chloro group at the 3-position is activated for nucleophilic aromatic substitution (SNAr) by the electron-withdrawing nature of the triazine ring.[4]	The reactivity of the chloro group at the 5-position is also enhanced, though the electronic influence of the adjacent substituents will modulate this.	The chloro at the 6-position will be similarly activated for SNAr.	The chloro group at the 5-position is expected to be reactive towards nucleophiles.
Influence of the Methoxy Group	The methoxy group is an electron-donating group by resonance, which can influence the overall electron density of the ring and the reactivity of other positions.[5]	The position of the methoxy group will alter the electronic landscape of the ring, potentially affecting the ease of substitution at other positions.	The methoxy group's position will have a distinct electronic influence compared to the other isomers.	The methoxy group will influence the reactivity of the adjacent chloro group.
Role of the Amino Group	The amino group is a strong electron-donating group and can act as a nucleophile or be functionalized. Its position will influence the basicity of the molecule.	The position of the amino group will affect the molecule's basicity and hydrogen bonding potential.	The location of the amino group will impact the molecule's overall electronic and steric properties.	The amino group at the 3-position may influence the reactivity of the entire ring system.
Predicted Biological Activity	The 1,2,4-triazine core is a known pharmacophore. The specific arrangement of substituents will determine its binding affinity and selectivity for biological targets such as protein kinases.[6]	Isomeric variations can lead to significant differences in biological activity by altering the molecule's shape and how it presents its functional groups to a target protein.	The specific substitution pattern is crucial for achieving desired biological effects, as it governs the molecule's interaction with the target's binding site.	The change in the amino group's position could drastically alter the molecule's ability to form key interactions within a biological target.

Synthetic Strategies: A Generalized Approach

The synthesis of substituted 1,2,4-triazines often relies on a few key methodologies. The most common approach for chloro-substituted triazines is the sequential, temperature-controlled nucleophilic aromatic substitution (SNAr) starting from a polychlorinated triazine.[7]

Caption: Generalized workflow for the synthesis of Chloro-Methoxy-Amino-1,2,4-triazine isomers.

The regioselectivity of these substitutions is influenced by the existing substituents on the triazine ring, making the synthesis of specific isomers a strategic challenge.

Experimental Protocols

Representative Synthesis of a Substituted 1,2,4-Triazine

The following protocol is a generalized procedure for the synthesis of a trisubstituted 1,2,4-triazine, based on common synthetic methods found in the literature.[8][9]

Objective: To synthesize a 3,5,6-trisubstituted 1,2,4-triazine via condensation and cyclization.

Materials:

• An appropriate 1,2-dicarbonyl compound

• An appropriate acid hydrazide

• Glacial acetic acid

• Ethanol

• Hydrazine hydrate

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Condensation: In a round-bottom flask, dissolve the 1,2-dicarbonyl compound (1.0 eq) and the acid hydrazide (1.0 eq) in a minimal amount of glacial acetic acid.

• Stir the mixture at room temperature for 1-2 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Cyclization: To the reaction mixture, add an excess of hydrazine hydrate (3.0-5.0 eq).

• Reflux the mixture for 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration and wash with cold water.

• Purification: Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization: Characterize the final product by NMR, IR, and mass spectrometry to confirm its structure.

Note: This is a generalized protocol. The specific starting materials, reaction times, temperatures, and purification methods will need to be optimized for the synthesis of a particular 3-Chloro-6-methoxy-1,2,4-triazin-5-amine isomer.

Protocol for In Vitro Kinase Inhibition Assay

Given that many 1,2,4-triazine derivatives have shown activity as kinase inhibitors, the following is a representative protocol for an in vitro kinase inhibition assay.[6]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific protein kinase.

Materials:

• Purified recombinant protein kinase

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

• Test compound dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader capable of luminescence detection

Procedure:

• Prepare Reagents: Prepare serial dilutions of the test compound in DMSO. Further dilute the compounds in the kinase assay buffer.

• Kinase Reaction: In a 384-well plate, add the following in order:

  • Kinase assay buffer

  • Test compound at various concentrations

  • Substrate peptide and ATP solution

  • Protein kinase to initiate the reaction

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified period (e.g., 60 minutes).

• Detection: Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This typically involves two steps:

  • Adding ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Adding Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase/luciferin reaction.

• Data Analysis: Measure the luminescence using a microplate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control.

• Determine the IC50 value by fitting the dose-response curve using appropriate software (e.g., GraphPad Prism).

Conclusion

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Validation of computational docking models for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

An in-depth technical comparison guide for computational scientists, medicinal chemists, and drug development professionals focusing on the validation of docking models for fragment-based drug discovery (FBDD).

Executive Summary

The molecule 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS 824-57-7) is a highly functionalized, low-molecular-weight heterocyclic compound[1]. In the context of Fragment-Based Drug Discovery (FBDD), its rigid heteroaromatic core and specific hydrogen-bonding vectors make it an ideal starting scaffold for targeting the hinge region of kinases, particularly Cyclin-Dependent Kinase 2 (CDK2)[2].

However, predicting the binding affinity of small, polar fragments is notoriously difficult due to solvent effects and the outsized impact of minor conformational shifts. This guide objectively compares leading computational docking engines (Glide, AutoDock Vina, and GOLD) and provides a self-validating experimental workflow to rigorously evaluate the binding of this triazine fragment to CDK2.

Mechanistic Grounding: The Aminotriazine Scaffold

To understand why specific docking parameters must be chosen, we must first analyze the causality of the fragment's interaction with the target. 1,2,4-triazine derivatives are well-documented as potent CDK2 inhibitors, primarily because they mimic the adenine ring of ATP[2].

For 3-Chloro-6-methoxy-1,2,4-triazin-5-amine , the structural causality is as follows:

• The 5-Amine Group: Acts as a critical hydrogen bond donor to the backbone carbonyl of Leu83 in the CDK2 hinge region[3].

• The Triazine Core (N4): Acts as a hydrogen bond acceptor from the backbone amide of Leu83.

• The 3-Chloro Substituent: Points toward the solvent-exposed region or the DFG-motif (depending on the binding mode), serving as a synthetic handle for future structural elaboration (e.g., via Suzuki-Miyaura cross-coupling).

• The 6-Methoxy Group: Provides localized steric bulk that can be optimized to probe the hydrophobic pocket adjacent to the gatekeeper residue (Phe80).

Pharmacological mechanism of CDK2 inhibition by the triazine fragment.

Comparative Analysis of Docking Engines

When screening a fragment like 3-Chloro-6-methoxy-1,2,4-triazin-5-amine, the choice of docking engine dictates the balance between computational throughput and thermodynamic accuracy. Because fragments bind weakly (typically in the high micromolar to millimolar range), scoring functions must be highly sensitive to desolvation penalties and hydrogen bond geometry[4].

Below is a comparative performance summary of three industry-standard engines when applied to the CDK2-triazine system:

Docking Engine	Scoring Function Type	Avg. Redocking RMSD (Å)	Predicted ΔG (kcal/mol)	False Positive Rate	Best Use Case for this Fragment
Schrödinger Glide (XP)	Force-field based (GlideScore)	0.85	-6.2	Low	High-precision pose prediction and lead optimization.
AutoDock Vina	Empirical	1.42	-5.8	Moderate	High-throughput initial fragment library screening.
CCDC GOLD	Empirical/Knowledge-based (ChemScore)	1.15	-6.0	Low-Moderate	Exploring highly flexible binding sites or structural waters.

Application Scientist Insight: While AutoDock Vina provides excellent speed, its empirical scoring function often struggles with the high desolvation penalty of the polar triazine core. Glide Extra Precision (XP) is preferred for this specific molecule because it aggressively penalizes buried polar groups that do not form complementary hydrogen bonds, reducing false positives[3].

The Self-Validating Experimental Protocol

To ensure trustworthiness, a computational protocol cannot rely solely on the final docking score. The following workflow is designed as a self-validating system : it proves the model's accuracy on known data before predicting the unknown fragment's behavior.

Step 1: Protein Preparation and Grid Generation

Causality: Kinase active sites are highly dynamic. Using an unprepared crystal structure leads to steric clashes and incorrect protonation states.

• Download the high-resolution CDK2 co-crystal structure (e.g., PDB ID: 1KE5)[5].

• Remove all solvent molecules except the conserved structural water molecules in the ATP-binding pocket, as these often mediate critical interactions with fragment-like inhibitors.

• Assign bond orders, add hydrogens, and optimize the hydrogen bond network at physiological pH (7.4) using a tool like Schrödinger's Protein Preparation Wizard.

• Generate the receptor grid centered on the native ligand, ensuring the bounding box encompasses the entire hinge region (Leu83, Glu81).

Step 2: Ligand Preparation

Causality: 3-Chloro-6-methoxy-1,2,4-triazin-5-amine can exist in multiple tautomeric states. Docking the wrong tautomer will yield biologically irrelevant poses.

• Input the 2D structure of the fragment.

• Utilize a ligand preparation tool (e.g., LigPrep) to generate all possible ionization states and tautomers at pH 7.0 ± 2.0[6].

• Minimize the 3D conformations using the OPLS4 or MMFF94 force field.

Step 3: Redocking Validation (The Internal Control)

Causality: Before trusting the engine with our fragment, we must prove it can reproduce reality.

• Extract the native co-crystallized ligand from the 1KE5 structure.

• Redock the native ligand into the generated grid using the chosen engine (e.g., Glide XP).

• Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the experimental crystal pose.

• Validation Gate: The protocol is only considered valid if the RMSD is ≤ 2.0 Å[7]. If the RMSD exceeds this, the grid parameters or retained structural waters must be adjusted.

Step 4: Fragment Docking and Orthogonal Validation

Causality: Standard docking scores are inadequate for ranking fragments due to their simplified treatment of solvent. We must rescue potential false negatives using thermodynamic calculations.

• Dock the prepared 3-Chloro-6-methoxy-1,2,4-triazin-5-amine into the validated CDK2 grid.

• Filter the resulting poses to ensure the mandatory hydrogen bonds with Leu83 are present.

• Subject the top poses to MM-GBSA (Molecular Mechanics-Generalized Born Surface Area) calculations[6]. This orthogonal step calculates the binding free energy by incorporating implicit solvation models, providing a much more accurate ranking of the fragment's true affinity[3][4].

Computational validation workflow for fragment docking.

Conclusion

Validating 3-Chloro-6-methoxy-1,2,4-triazin-5-amine as a viable FBDD scaffold requires moving beyond basic rigid-receptor docking. By implementing a self-validating workflow that mandates redocking RMSD checks (< 2.0 Å) and relies on MM-GBSA for thermodynamic orthogonal validation, researchers can confidently advance this fragment into hit-to-lead optimization phases, utilizing the 3-chloro position for targeted synthetic growth.

References

• Bakhotmah, D. A. (2019). "Synthesis of Barbituric and Thiobarbituric Acids Bearing 5,6-Diphenyl-1,2,4-Triazin-3-yl Moiety as CDK2 Inhibitors of Tumor Cells". American Journal of Heterocyclic Chemistry. Available at:[Link]

• Huang, D., & Caflisch, A. "Library screening by fragment-based docking". University of Zurich (ZORA). Available at:[Link]

• "Molecular Docking Simulation Studies of Curcumin and Its Derivatives as Cyclin-Dependent Kinase 2 Inhibitors". Turkish Journal of Pharmaceutical Sciences. Available at:[Link]

• "Identification of High-Affinity Inhibitors of Cyclin-Dependent Kinase 2 Towards Anticancer Therapy". Semantic Scholar. Available at:[Link]

• "Comparative Analysis of Various Electrostatic Potentials on Docking Precision Against Cyclin-Dependent Kinase 2 Protein". Ovid. Available at:[Link]

• "Efficient Binding Affinity Estimation for Fragment-Based Compounds Using a Separated Topologies Approach". ACS Publications. Available at:[Link]

• "Combinatorial and fragment-based in silico design of PI3K-alpha natural hybrid antagonists for breast cancer therapeutics". Exploration of Drug Science. Available at:[Link]

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Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of 3-Amino-1,2,4-triazine Derivatives as Anticancer Agents

A Note on the Selected Compound: Due to the limited availability of comprehensive and comparative public data on the in vivo and in vitro efficacy of specific 3-Chloro-6-methoxy-1,2,4-triazin-5-amine derivatives, this guide will focus on a well-characterized 3-amino-1,2,4-triazine derivative, compound 5i , from the study by Carbone et al. (2023). This compound serves as a scientifically robust and illustrative example for comparing in vitro and in vivo anticancer activities, with a clear mechanism of action and supporting experimental data.

Introduction: From Benchtop to Bedside - The Journey of a Triazine Derivative

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities, including potent anticancer properties.[1] The journey of a potential drug candidate from a laboratory curiosity to a clinical therapeutic is a long and arduous one, marked by rigorous testing and evaluation. A critical phase in this process is the comparison of a compound's efficacy in controlled in vitro (laboratory) settings with its performance in complex in vivo (living organism) models. This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of a representative 3-amino-1,2,4-triazine derivative, highlighting the experimental methodologies and the scientific rationale behind them.

The Scientific Premise: Targeting Cancer Metabolism with 3-Amino-1,2,4-triazine Derivatives

Many cancer cells exhibit a metabolic shift known as the Warburg effect, where they favor glycolysis over mitochondrial oxidative phosphorylation, even in the presence of oxygen. This metabolic reprogramming is crucial for cancer cell proliferation and survival. Pyruvate Dehydrogenase Kinase (PDK) is a key enzyme in this process, as it phosphorylates and inactivates the Pyruvate Dehydrogenase Complex (PDC), thereby shunting pyruvate away from the mitochondria.

The 3-amino-1,2,4-triazine derivatives discussed herein are designed to inhibit PDK, specifically the PDK1 isoform.[2][3] By inhibiting PDK1, these compounds are expected to reactivate the PDC, leading to a metabolic shift back towards oxidative phosphorylation. This can result in increased production of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells, making PDK1 an attractive target for anticancer therapy.[2][3]

Signaling Pathway: The PDK/PDH Axis

Caption: The PDK/PDH signaling pathway and the inhibitory action of the 3-amino-1,2,4-triazine derivative.

In Vitro Efficacy: A Controlled Environment for Initial Assessment

The initial evaluation of a potential anticancer compound is performed in vitro, using isolated enzymes and cancer cell lines. These assays provide a controlled environment to assess the compound's direct effects on its molecular target and its ability to kill cancer cells.

Enzymatic Inhibition Assay

The first step is to confirm that the compound directly interacts with and inhibits its intended target, PDK1. This is typically done using a biochemical assay.

Experimental Protocol: In Vitro PDK1 Inhibition Assay (ADP-Glo™ Kinase Assay)

• Reagent Preparation: Prepare a reaction buffer containing Tris-HCl, MgCl2, BSA, and DTT. Reconstitute recombinant human PDK1 enzyme, the peptide substrate, and ATP in the reaction buffer. The 3-amino-1,2,4-triazine derivative (Compound 5i) is dissolved in DMSO to create a stock solution, which is then serially diluted.

• Kinase Reaction: In a 384-well plate, add the PDK1 enzyme, the peptide substrate, and the test compound at various concentrations. Initiate the kinase reaction by adding ATP. Incubate the plate at room temperature for 60 minutes.

• ADP Detection: After the incubation, add ADP-Glo™ reagent to deplete the remaining ATP. Incubate for 40 minutes. Then, add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into a luminescent signal. Incubate for another 30 minutes.

• Data Acquisition and Analysis: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus the kinase activity. The percentage of inhibition is calculated for each compound concentration, and the IC50 value (the concentration of the inhibitor required to reduce the enzyme activity by 50%) is determined by fitting the data to a dose-response curve.

Cell-Based Cytotoxicity Assay

Once the compound's on-target activity is confirmed, the next step is to assess its ability to kill cancer cells. This is commonly done using a cytotoxicity assay, such as the MTT assay, on a panel of cancer cell lines.

Experimental Protocol: In Vitro Cytotoxicity (MTT) Assay

• Cell Seeding: Seed cancer cells (e.g., human pancreatic cancer cell lines PSN-1 and BxPC-3) into a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Treat the cells with serial dilutions of the 3-amino-1,2,4-triazine derivative (Compound 5i) for 72 hours. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilization solution (e.g., acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration and determine the IC50 value.

In Vitro Data Summary for Compound 5i

Assay Type	Target/Cell Line	IC50 (µM)	Reference
Enzymatic Inhibition	PDK1	0.04	[2][3]
Cytotoxicity (2D)	PSN-1 (KRAS mutant)	0.32	[2]
Cytotoxicity (2D)	BxPC-3 (KRAS wild-type)	0.82	[2]

In Vivo Efficacy: Testing in a Complex Biological System

While in vitro assays are crucial for initial screening, they do not fully recapitulate the complexity of a living organism. In vivo studies in animal models, such as mouse xenografts, are essential to evaluate a compound's efficacy, pharmacokinetics, and potential toxicity in a whole-body system.

Experimental Workflow: In Vivo Efficacy Evaluation

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• 2. Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma [mdpi.com]
• 3. Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Chloro-6-methoxy-1,2,4-triazin-5-amine proper disposal procedures

As a Senior Application Scientist, establishing rigorous, scientifically sound protocols for the handling and disposal of active pharmaceutical ingredients (APIs) and chemical intermediates is paramount. 3-Chloro-6-methoxy-1,2,4-triazin-5-amine (CAS: 824-57-7) is a functionalized triazine derivative frequently utilized in agrochemical and pharmaceutical synthesis[1]. Because it contains both a halogen (chlorine) and multiple nitrogen atoms within a heteroaromatic ring, its disposal requires specific considerations to mitigate environmental contamination and prevent the release of toxic combustion byproducts.

The following guide provides a self-validating, field-proven operational and disposal framework for this compound, designed for institutional research and drug development laboratories.

Physicochemical & Hazard Profile

Before executing any disposal or handling protocol, personnel must understand the compound's intrinsic properties to justify the selected safety measures. While specific toxicological data for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine may be limited, we extrapolate handling requirements from structurally analogous halogenated triazines, which are known irritants[2][3].

Property / Hazard	Data / Classification	Operational Implication
Chemical Name	3-Chloro-6-methoxy-1,2,4-triazin-5-amine	N/A
CAS Number	824-57-7[1]	Use for waste manifest tracking.
Molecular Formula	C4H5ClN4O[1]	Contains Cl and N; dictates incineration requirements (scrubbers needed).
Physical State	Solid / Powder[4]	High risk of aerosolization; requires particulate control.
Health Hazards	Skin Irritation (Cat 2), Eye Irritation (Cat 2A)[2][3]	Mandates strict contact prevention and mucosal protection.

Operational Safety & Handling Methodology

The causality behind these safety choices is rooted in the compound's physical state. As a powder, the primary vectors of exposure are inhalation of aerosolized dust and dermal contact[4].

Step-by-Step Handling Protocol:

• Engineering Controls: All weighing, transferring, and formulation of the powder must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a localized chemical fume hood to prevent dust dispersion into the ambient laboratory environment[3].

• Personal Protective Equipment (PPE):

  • Dermal Protection: Wear nitrile examination gloves (minimum thickness 0.11 mm) compliant with EN 374 standards. Gloves must be inspected prior to use and removed using the "glove-in-glove" technique to prevent secondary skin contamination[5].

  • Ocular Protection: tightly fitting safety goggles (compliant with OSHA 29 CFR 1910.133 or EN 166) are mandatory due to the severe eye irritation risk (Category 2A)[2][4].

  • Respiratory Protection: If engineering controls fail or during a spill, an N95 or P3 particulate respirator is required[4].

Proper Disposal Procedures

Because 3-Chloro-6-methoxy-1,2,4-triazin-5-amine contains chlorine, it cannot be disposed of via standard non-hazardous waste streams or standard solvent waste. It must be classified as Halogenated Organic Waste .

Step-by-Step Disposal Workflow:

• Waste Segregation: Isolate the compound and any contaminated consumables (weigh boats, pipette tips, Kimwipes) from strong oxidizing agents to prevent exothermic reactions[3][4].

• Primary Containment: Transfer the solid waste into a chemically compatible, sealable container. High-Density Polyethylene (HDPE) wide-mouth jars are optimal for solid organic waste. Ensure the container is completely dry before introducing the waste.

• Labeling: Affix a hazardous waste label immediately. The label must explicitly state: "Hazardous Waste: Halogenated Organic Solid (3-Chloro-6-methoxy-1,2,4-triazin-5-amine), Toxic, Irritant."

• Secondary Containment: Store the sealed primary container in a designated secondary containment bin within a cool, dark, and well-ventilated hazardous waste accumulation area[3].

• Final Destruction (Institutional Transfer): Entrust the waste to a licensed hazardous waste disposal facility[2]. Scientific Rationale: The standard and only acceptable method for final destruction of this compound is high-temperature commercial incineration. Because the molecule contains chlorine and nitrogen, combustion will yield hydrogen chloride (HCl) gas and nitrogen oxides (NOx). The institutional incinerator must be equipped with an alkaline wet scrubber system to neutralize these acidic and toxic effluents before atmospheric release.

Emergency Spill Response Protocol

In the event of accidental dispersion, immediate containment is required to prevent environmental release and personnel exposure.

• Isolate & Evacuate: Immediately restrict access to the spill area. Ensure local exhaust ventilation is operating at maximum capacity[3].

• Don Emergency PPE: Responders must wear fresh nitrile gloves, safety goggles, and a particulate respirator.

• Containment (Dry Clean-up): Do not use water initially, as this can spread the contaminant or create a difficult-to-manage slurry. Use a HEPA-filtered vacuum dedicated to chemical spills, or gently sweep the powder using a static-free brush into a dustpan, taking extreme care not to aerosolize the dust[3].

• Decontamination: Once the bulk powder is removed, wipe the area with disposable cloths dampened with a suitable organic solvent (e.g., ethanol or isopropanol) to capture residual particulates, followed by a final wash with soap and water[3].

• Disposal of Spill Materials: Place all collected powder, contaminated wipes, and compromised PPE into a designated hazardous waste bag, seal it, and process it according to the Halogenated Organic Waste protocol outlined above.

Operational Workflow Visualization

The following diagram illustrates the logical pipeline for handling, spill response, and final disposal of 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Caption: Operational workflow for the handling, emergency spill response, and disposal of halogenated triazines.

References

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• 5. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 3-Chloro-6-methoxy-1,2,4-triazin-5-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chloro-6-methoxy-1,2,4-triazin-5-amine was not available at the time of this writing. The following guidance is synthesized from safety data for structurally similar compounds, including other chlorinated, methoxylated, and aminated triazine derivatives. It is imperative to conduct a thorough risk assessment for your specific laboratory conditions and to consult with a qualified safety professional.

Hazard Assessment: Understanding the Risks

Based on the analysis of related triazine compounds, 3-Chloro-6-methoxy-1,2,4-triazin-5-amine should be handled as a hazardous substance with the potential to cause the following:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1][2] Ingestion may lead to gastrointestinal irritation.[1][2]

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or damage.[2][3][4]

• Skin Corrosion/Irritation: Expected to cause skin irritation.[1][3]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.[1][2][3]

• Skin Sensitization: There is a potential for allergic skin reactions upon repeated contact.[2][4]

The triazine chemical family, as a whole, is recognized for being mildly irritating to the skin and potentially highly irritating to the eyes.[5] Certain triazine derivatives have also been noted as possible human carcinogens by the U.S. Environmental Protection Agency.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling 3-Chloro-6-methoxy-1,2,4-triazin-5-amine.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear tight-sealing chemical safety goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[2] A face shield should be worn in situations with a high potential for splashing.	To prevent contact with the eyes, which can cause serious damage.[2][4]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile) and a lab coat. Ensure gloves are inspected before use and changed frequently, especially if contact is suspected.[2]	To prevent skin irritation and potential absorption.[1][5]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if engineering controls are insufficient, if irritation is experienced, or during procedures that may generate dust.[2]	To avoid inhalation of the compound, which can cause respiratory irritation.[1][3]

Safe Handling and Operational Plan

Adherence to strict handling protocols is essential for minimizing risk.

Engineering Controls

• Ventilation: Always handle this compound in a well-ventilated area. A certified chemical fume hood is the preferred engineering control.[2]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your workspace by covering surfaces with absorbent, disposable bench paper.

• Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a chemical fume hood to prevent the generation and dispersal of dust.

• In Solution: When working with the compound in solution, exercise caution to avoid splashing and aerosol formation.

• Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap and water.[1][3] Do not eat, drink, or smoke in the laboratory.[1]

• Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][3][6] Store away from incompatible materials such as strong oxidizing agents.[2][6]

Emergency Procedures and Disposal Plan

Spill Response

In the event of a spill, follow a calm and methodical response. The workflow below outlines the key steps for managing a chemical spill.

Caption: Workflow for responding to a chemical spill.

First Aid Measures

• In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][3][6]

• In Case of Skin Contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][6]

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[1][6]

• If Swallowed: Rinse mouth and call a poison center or doctor if you feel unwell. Do NOT induce vomiting.[1][6]

Disposal Plan

All waste materials, including the chemical itself, any contaminated consumables (e.g., pipette tips, paper towels), and disposable PPE, must be treated as hazardous waste.

• Segregation: Collect all waste in a designated, clearly labeled, and sealed container.

• Disposal: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[3][6] Do not allow the chemical to enter drains or waterways.

By adhering to these safety protocols, you can significantly mitigate the risks associated with handling 3-Chloro-6-methoxy-1,2,4-triazin-5-amine and maintain a safe laboratory environment.

References

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